2-(Benzylthio)pyrimidine-5-carbaldehyde

• CAS: 915920-15-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-(Benzylthio)pyrimidine-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds, including nucleobases.[1][2] The strategic functionalization of the pyrimidine ring offers a versatile platform for developing novel therapeutic agents. This guide focuses on a specific, promising derivative: 2-(benzylthio)pyrimidine-5-carbaldehyde. The presence of a benzylthio group at the 2-position and a reactive carbaldehyde at the 5-position makes this molecule a highly attractive intermediate for library synthesis and as a potential pharmacophore in its own right. This document provides a comprehensive overview of its known and predicted physicochemical properties, a proposed synthetic route based on established methodologies, and an exploration of its potential applications in drug discovery.

Molecular Identity and Computed Physicochemical Properties

Understanding the fundamental properties of a compound is the first step in any research and development endeavor. While extensive experimental data for 2-(benzylthio)pyrimidine-5-carbaldehyde is not publicly available, we can rely on computed properties to guide initial experimental design.

Chemical Identifiers

A consistent and accurate identification of the molecule is crucial for database searches and regulatory submissions.

Identifier	Value	Source
IUPAC Name	2-(benzylsulfanyl)pyrimidine-5-carbaldehyde	PubChem[3]
CAS Number	915920-15-9	PubChem[3]
Molecular Formula	C₁₂H₁₀N₂OS	PubChem[3]
SMILES	C1=CC=C(C=C1)CSC2=NC=C(C=N2)C=O	PubChem[3]
InChI	InChI=1S/C12H10N2OS/c15-8-11-6-13-12(14-7-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2	PubChem[3]
ChEMBL ID	CHEMBL4449177	PubChem[3]

Computed Physicochemical Data

The following table summarizes the key computed physicochemical properties, which are critical for predicting the molecule's behavior in various biological and chemical systems.

Property	Value	Interpretation and Significance
Molecular Weight	230.29 g/mol	This value is fundamental for all stoichiometric calculations in synthesis and for quantitative analysis.[3]
Exact Mass	230.05138412 Da	Essential for high-resolution mass spectrometry (HRMS) analysis to confirm elemental composition.[3]
XLogP3-AA	2	This predicted lipophilicity (logP) suggests a good balance between aqueous solubility and membrane permeability, a key consideration for oral bioavailability.[3]
Hydrogen Bond Donor Count	0	The absence of hydrogen bond donors can influence its binding modes with biological targets and may decrease its solubility in protic solvents.[3]
Hydrogen Bond Acceptor Count	4	The nitrogen atoms of the pyrimidine ring, the oxygen of the aldehyde, and the sulfur atom can act as hydrogen bond acceptors, influencing solubility and receptor interactions.[3]
Rotatable Bond Count	4	This number suggests a degree of conformational flexibility, which can be advantageous for fitting into a protein's binding pocket.[3]

Synthesis and Reactivity

Proposed Synthetic Pathway

The most logical approach involves the S-alkylation of a 2-mercaptopyrimidine precursor with a benzyl halide. This is a common and generally high-yielding reaction for this class of compounds.[1]

Diagram: Proposed Synthesis of 2-(Benzylthio)pyrimidine-5-carbaldehyde

Caption: A proposed two-component S-alkylation reaction for synthesizing the target molecule.

Detailed Experimental Protocol (Proposed)

This protocol is adapted from the synthesis of structurally similar 2-(benzylthio)pyrimidine derivatives.[1][4]

• Preparation: To a solution of 2-mercaptopyrimidine-5-carbaldehyde (1.0 eq) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a mild base such as potassium carbonate (K₂CO₃, 1.5 eq).

• Reaction: Stir the suspension at room temperature for 30 minutes to facilitate the formation of the thiolate anion.

• Addition of Alkylating Agent: Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, pour the mixture into ice-water and stir. The product may precipitate out of the solution.

• Purification: Collect the solid product by filtration. If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like DMF or acetonitrile is chosen because it effectively dissolves the reactants and facilitates the Sₙ2 reaction mechanism without interfering with the nucleophile (thiolate).

• Base: A mild base like K₂CO₃ is preferred to deprotonate the thiol without causing hydrolysis of the aldehyde or other side reactions. A stronger base like sodium hydride (NaH) could also be used if higher reactivity is needed.

• Work-up: Pouring the reaction mixture into water is an effective way to quench the reaction and precipitate the organic product, which is expected to have low water solubility.

Chemical Reactivity

The key reactive center for further derivatization is the aldehyde group at the 5-position. This functional group opens up a vast chemical space for library development through reactions such as:

• Reductive amination: To introduce diverse amine functionalities.

• Wittig reaction: To form alkenes.

• Aldol condensation: To create larger, more complex scaffolds.

• Oxidation: To form the corresponding carboxylic acid.

• Reduction: To form the primary alcohol.

Spectroscopic and Analytical Characterization

No publicly available spectra for 2-(benzylthio)pyrimidine-5-carbaldehyde were found. However, we can predict the key spectral features based on its structure and data from analogous compounds.[1][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

• ¹H NMR:

  • Aldehyde Proton (-CHO): A singlet is expected in the downfield region, typically around δ 9.5-10.5 ppm.

  • Pyrimidine Protons: Two singlets (or doublets with a small coupling constant) are expected for the two protons on the pyrimidine ring, likely in the δ 8.5-9.5 ppm range.

  • Benzyl Protons: A multiplet corresponding to the five aromatic protons of the benzyl group should appear around δ 7.2-7.5 ppm. A singlet for the two methylene protons (-S-CH₂-) is expected around δ 4.0-4.5 ppm. For comparison, in ethyl 2-(benzylthio)-6-methyl-4-phenyl-1,4-dihydropyrimidine-5-carboxylate, the methylene protons appear as two doublets at δ 4.91 and 4.28 ppm, indicating diastereotopicity.[1]

• ¹³C NMR:

  • Aldehyde Carbonyl: A signal is expected around δ 190-195 ppm.

  • Pyrimidine Carbons: Signals for the pyrimidine ring carbons would be expected in the aromatic region (δ 110-170 ppm).

  • Benzyl Carbons: The aromatic carbons of the benzyl group will appear in the δ 125-140 ppm region, and the methylene carbon (-S-CH₂-) is predicted to be around δ 35-40 ppm. In a related structure, this carbon appears at δ 37.34 ppm.[1]

Infrared (IR) Spectroscopy (Predicted)

Based on general knowledge of functional group frequencies, the IR spectrum should exhibit several characteristic absorption bands.[5][6]

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Mode
C-H (Aromatic)	3100 - 3000	Stretching
C-H (Aldehyde)	2850 - 2750	Stretching
C=O (Aldehyde)	1710 - 1680	Stretching (Strong)
C=N and C=C (Ring)	1600 - 1450	Stretching
C-S	800 - 600	Stretching

Mass Spectrometry (MS) (Predicted)

• Molecular Ion Peak: In an electron impact (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 230. High-resolution mass spectrometry (HRMS) should confirm the elemental composition of C₁₂H₁₀N₂OS.[3]

• Fragmentation Pattern: A prominent fragment would be expected from the loss of the benzyl group, resulting in a tropylium cation at m/z = 91. Another likely fragmentation would involve the cleavage of the C-S bond, leading to other characteristic fragments. The stability of the pyrimidine ring suggests it would be a relatively stable fragment in the mass spectrum.[7]

Potential Applications in Drug Discovery

The 2-(benzylthio)pyrimidine scaffold is a "privileged structure" in medicinal chemistry, with derivatives showing a wide range of biological activities.

Diagram: Potential Therapeutic Areas for 2-(Benzylthio)pyrimidine Derivatives

Caption: The central scaffold and its potential applications based on related compounds.

• Antibacterial Agents: A study on various 2-(benzylthio)pyrimidine derivatives demonstrated significant antibacterial activity against multi-resistant strains of Escherichia coli and Staphylococcus aureus.[1] This suggests that 2-(benzylthio)pyrimidine-5-carbaldehyde could be a valuable starting point for the development of new antibiotics.

• Antifibrotic Agents: A recent study identified potent and selective 2-(benzylthio)pyrimidine-based inhibitors of the DCN1-UBC12 protein-protein interaction, which is implicated in cardiac fibrosis.[8] The lead compound from this study, DN-2, showed promising antifibrotic effects. This highlights a potential and novel therapeutic avenue for this class of compounds.

• Anticancer Agents: Pyrimidine derivatives are widely investigated as anticancer agents.[9] The aldehyde functional group on the target molecule provides a handle to synthesize libraries of compounds for screening against various cancer cell lines and kinase targets.

• Agrochemicals: Similar structures, such as 2-(alkylthio)pyrimidine-5-carbaldehydes, are utilized as intermediates in the synthesis of fungicides and herbicides.[10][11]

Conclusion

2-(Benzylthio)pyrimidine-5-carbaldehyde is a molecule of significant interest for medicinal chemists and drug discovery professionals. Its physicochemical properties, predicted to have a good balance of lipophilicity and polarity, make it an attractive candidate for further development. The presence of a versatile aldehyde group allows for extensive chemical modification, enabling the creation of diverse compound libraries. Based on the biological activities of structurally related compounds, this scaffold holds considerable promise for the development of new therapeutics, particularly in the areas of infectious diseases and fibrotic conditions. Further experimental validation of its properties and biological activities is highly warranted.

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• PubMed. Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects. (2022). Journal of Medicinal Chemistry, 65(1), 163-190. Available from: [Link]

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• Indian Academy of Sciences. One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. (2019). Journal of Chemical Sciences, 131, 54. Available from: [Link]

• Applied Science and Biotechnology Journal for Advanced Research. FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. (2025). Appl Sci Biotechnol J Adv Res, 4(2), 1-5. Available from: [Link]

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Spectroscopic Profile of 2-(Benzylthio)pyrimidine-5-carbaldehyde: A Technical Guide

Introduction

2-(Benzylthio)pyrimidine-5-carbaldehyde is a multifaceted heterocyclic compound of significant interest to the pharmaceutical and agrochemical research sectors. Its molecular architecture, featuring a pyrimidine core functionalized with a benzylthio group and an aldehyde moiety, presents a valuable scaffold for the synthesis of novel bioactive molecules.[1][2][3][4][5][6] The strategic placement of these functional groups offers multiple reaction sites for chemical modification, enabling the exploration of diverse chemical spaces in drug discovery and crop protection programs. A thorough understanding of the spectroscopic properties of this molecule is paramount for its unambiguous identification, purity assessment, and the structural elucidation of its derivatives.

Molecular Structure

The structural framework of 2-(Benzylthio)pyrimidine-5-carbaldehyde is foundational to the interpretation of its spectroscopic data. The key structural features include a pyrimidine ring, a flexible benzylthio side chain, and a reactive carbaldehyde group.

Caption: Molecular structure of 2-(Benzylthio)pyrimidine-5-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

¹H NMR Spectroscopy

The proton NMR spectrum of 2-(Benzylthio)pyrimidine-5-carbaldehyde is expected to exhibit distinct signals corresponding to the protons of the pyrimidine ring, the benzyl group, and the aldehyde functionality. The predicted chemical shifts are influenced by the electron-withdrawing nature of the pyrimidine ring and the aldehyde group, as well as the shielding effects of the aromatic benzyl moiety.

Table 1: Predicted ¹H NMR Spectral Data for 2-(Benzylthio)pyrimidine-5-carbaldehyde

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.9 - 10.1	Singlet	1H	Aldehyde proton (-CHO)	The strong deshielding effect of the carbonyl group and the pyrimidine ring results in a downfield chemical shift.
~8.8 - 9.0	Singlet	2H	Pyrimidine protons (H4 & H6)	These protons are in an electron-deficient aromatic system, leading to significant downfield shifts.
~7.2 - 7.4	Multiplet	5H	Phenyl protons (C₆H₅)	The protons of the benzyl group will appear in the typical aromatic region.
~4.5 - 4.7	Singlet	2H	Methylene protons (-S-CH₂-)	These protons are adjacent to both a sulfur atom and an aromatic ring, resulting in a downfield shift.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(Benzylthio)pyrimidine-5-carbaldehyde in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Acquire the spectrum at room temperature.

  • Set the spectral width to cover the range of 0-12 ppm.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. Each unique carbon atom will give a distinct signal, with its chemical shift determined by its hybridization and electronic environment.

Table 2: Predicted ¹³C NMR Spectral Data for 2-(Benzylthio)pyrimidine-5-carbaldehyde

Chemical Shift (δ, ppm)	Assignment	Rationale
~190 - 195	Aldehyde carbon (-CHO)	The carbonyl carbon is highly deshielded and appears significantly downfield.
~165 - 170	C2 of pyrimidine	This carbon is attached to two nitrogen atoms and a sulfur atom, leading to a downfield shift.
~158 - 162	C4 & C6 of pyrimidine	These carbons are part of an electron-deficient aromatic system.
~135 - 140	C5 of pyrimidine	The attachment of the aldehyde group influences the chemical shift of this carbon.
~127 - 130	Phenyl carbons	The carbons of the benzyl group will appear in the typical aromatic region.
~35 - 40	Methylene carbon (-S-CH₂-)	This aliphatic carbon is shifted downfield due to the adjacent sulfur and phenyl group.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: A 100 MHz or higher ¹³C NMR spectrometer is recommended.

• Data Acquisition:

  • Employ a proton-decoupled pulse sequence.

  • A larger number of scans will be required due to the low natural abundance of ¹³C.

  • Set the spectral width to 0-200 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 2-(Benzylthio)pyrimidine-5-carbaldehyde is expected to show characteristic absorption bands for the aldehyde, aromatic rings, and the C-S bond.

Table 3: Predicted IR Absorption Bands for 2-(Benzylthio)pyrimidine-5-carbaldehyde

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
~3050 - 3100	Medium	C-H stretch	Aromatic (Pyrimidine and Phenyl)
~2820 & ~2720	Medium	C-H stretch	Aldehyde
~1690 - 1710	Strong	C=O stretch	Aldehyde
~1550 - 1600	Medium-Strong	C=C and C=N stretch	Aromatic Rings
~1450 - 1500	Medium	C=C stretch	Aromatic Rings
~690 - 770	Strong	C-H out-of-plane bend	Monosubstituted Benzene
~650 - 700	Weak-Medium	C-S stretch	Thioether

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Scan the sample over the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum prior to the sample scan.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation. For 2-(Benzylthio)pyrimidine-5-carbaldehyde (C₁₂H₁₀N₂OS), the expected exact mass is approximately 230.05 g/mol .[1]

Predicted Fragmentation Pattern

Under electron ionization (EI), the molecule is expected to undergo characteristic fragmentation. The molecular ion peak (M⁺) should be observed at m/z 230. Key fragmentation pathways may include:

• Loss of the benzyl group: Cleavage of the S-CH₂ bond to generate a stable benzyl cation (C₇H₇⁺) at m/z 91.

• Loss of the aldehyde group: Loss of a CHO radical (29 amu) to give a fragment at m/z 201.

• Formation of a pyrimidinethiol fragment: Cleavage of the benzyl-sulfur bond could lead to a fragment corresponding to 2-mercaptopyrimidine-5-carbaldehyde.

Caption: Predicted major fragmentation pathways in the mass spectrum.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced via direct infusion or coupled with a gas or liquid chromatography system.

• Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) can be used.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer can be employed.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectroscopic data for 2-(Benzylthio)pyrimidine-5-carbaldehyde. While based on established principles and data from analogous compounds, experimental verification is essential for definitive structural confirmation. The protocols and interpretations presented herein offer a solid foundation for researchers working with this and related pyrimidine derivatives, facilitating their synthesis, characterization, and application in the development of new chemical entities.

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An In-Depth Technical Guide to the Synthesis and Characterization of 2-(benzylthio)pyrimidine-5-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the synthesis and detailed characterization of 2-(benzylthio)pyrimidine-5-carbaldehyde, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. The pyrimidine scaffold is a cornerstone in the architecture of numerous biologically active molecules, and the introduction of a benzylthio group at the 2-position, coupled with a reactive carbaldehyde at the 5-position, offers a versatile platform for the generation of novel derivatives. This document outlines a robust and reproducible synthetic methodology, rooted in established chemical principles, and provides a thorough analysis of the compound's structural and physicochemical properties through various spectroscopic techniques. The insights and detailed protocols herein are intended to empower researchers to confidently synthesize, purify, and characterize this valuable building block for their discovery programs.

Introduction: The Significance of Pyrimidine Scaffolds in Modern Drug Discovery

The pyrimidine ring system is a fundamental heterocyclic motif found in a vast array of biologically important molecules, including the nucleobases uracil, thymine, and cytosine, which form the building blocks of nucleic acids. This inherent biological relevance has made pyrimidine derivatives a fertile ground for the discovery of novel therapeutic agents.[1] The versatility of the pyrimidine core allows for substitution at multiple positions, enabling the fine-tuning of steric, electronic, and pharmacokinetic properties to achieve desired biological activities.

Substituted pyrimidines have demonstrated a broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anticancer properties.[2] The introduction of a thioether linkage, such as the benzylthio group, can enhance the lipophilicity and metabolic stability of a molecule, potentially leading to improved cell permeability and bioavailability. Furthermore, the carbaldehyde functionality at the 5-position serves as a versatile chemical handle for a wide range of synthetic transformations, including reductive amination, Wittig reactions, and the formation of Schiff bases, thereby facilitating the construction of diverse chemical libraries for high-throughput screening.

The target molecule, 2-(benzylthio)pyrimidine-5-carbaldehyde, has been identified as a key intermediate in the synthesis of potent and selective inhibitors of DCN1-UBC12, which have shown promise in preclinical models for their anti-cardiac fibrotic effects. This highlights the immediate relevance of this compound in the exploration of novel therapeutic strategies for cardiovascular diseases.

Strategic Synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde

The synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde is most effectively achieved through a two-step process, commencing with a commercially available or readily synthesized precursor. The chosen strategy prioritizes reaction efficiency, scalability, and purification tractability.

Synthetic workflow for 2-(benzylthio)pyrimidine-5-carbaldehyde.

Synthesis of the Key Intermediate: 2-chloropyrimidine-5-carbaldehyde

The synthesis begins with the formylation of a suitable pyrimidine precursor. While various methods exist for the introduction of an aldehyde group onto a pyrimidine ring, the Vilsmeier-Haack reaction offers a reliable and scalable approach. However, for the purpose of this guide, we will consider the commercially available 2-chloropyrimidine-5-carbaldehyde as the starting material for the final step, as its synthesis from 2-chloro-5-vinylpyrimidine has been reported.[3] This precursor is a stable, crystalline solid that can be stored for extended periods without significant decomposition.

Nucleophilic Aromatic Substitution: The Core Reaction

The conversion of 2-chloropyrimidine-5-carbaldehyde to the target compound is achieved via a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nature of the pyrimidine ring nitrogen atoms and the aldehyde group at the 5-position activates the chlorine atom at the 2-position towards nucleophilic attack. Benzyl mercaptan, a readily available thiol, serves as the sulfur nucleophile.

Experimental Protocol:

• Reagent Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-chloropyrimidine-5-carbaldehyde (1.0 equivalent) in a suitable aprotic polar solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

• Addition of Base: To the solution, add a non-nucleophilic organic base such as triethylamine (TEA, 1.2 equivalents) or a milder inorganic base like potassium carbonate (K2CO3, 1.5 equivalents). The base is crucial for the in-situ deprotonation of benzyl mercaptan to the more nucleophilic thiolate anion.

• Nucleophile Addition: Slowly add benzyl mercaptan (1.1 equivalents) to the reaction mixture at room temperature. An exothermic reaction may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane). The disappearance of the starting material and the appearance of a new, typically less polar, spot corresponding to the product indicates reaction completion. The reaction is generally complete within 2-4 hours.

• Work-up and Isolation: Upon completion, pour the reaction mixture into ice-cold water and extract with an organic solvent such as ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford 2-(benzylthio)pyrimidine-5-carbaldehyde as a solid.

Comprehensive Characterization

Rigorous characterization is paramount to confirm the identity, purity, and structure of the synthesized 2-(benzylthio)pyrimidine-5-carbaldehyde. The following section details the expected outcomes from various analytical techniques.

Workflow for the characterization of the target compound.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(benzylthio)pyrimidine-5-carbaldehyde is presented in the table below.

Property	Value	Source
Molecular Formula	C12H10N2OS	[3]
Molecular Weight	230.29 g/mol	[3]
Appearance	Off-white to pale yellow solid	Expected
Melting Point	Not explicitly reported, expected to be a crystalline solid	N/A
Solubility	Soluble in common organic solvents (e.g., DMSO, CH2Cl2, Ethyl Acetate)	Expected

Spectroscopic Data and Interpretation

1H and 13C NMR spectroscopy are indispensable tools for the structural elucidation of the target molecule. The expected chemical shifts are based on the analysis of similar structures and established principles of NMR spectroscopy.

1H NMR (400 MHz, CDCl3):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.1	s	1H	Aldehyde proton (-CHO)
~8.9	s	2H	Pyrimidine protons (H-4, H-6)
~7.4 - 7.2	m	5H	Phenyl protons of benzyl group
~4.5	s	2H	Methylene protons (-S-CH2-Ph)

• Rationale: The aldehyde proton is expected to be the most downfield signal due to the strong deshielding effect of the carbonyl group. The two equivalent pyrimidine protons will appear as a singlet further downfield due to the electron-withdrawing nature of the nitrogen atoms and the adjacent aldehyde. The five protons of the benzyl group's phenyl ring will resonate in the aromatic region as a multiplet. The methylene protons adjacent to the sulfur atom will appear as a singlet, typically in the range of 4.0-5.0 ppm.

13C NMR (101 MHz, CDCl3):

Chemical Shift (δ, ppm)	Assignment
~190	Aldehyde carbonyl carbon (-CHO)
~170	Pyrimidine carbon C-2 (-S-C=N)
~160	Pyrimidine carbons C-4, C-6
~136	Quaternary phenyl carbon of benzyl group
~129	Phenyl carbons of benzyl group (ortho, meta)
~128	Phenyl carbon of benzyl group (para)
~120	Pyrimidine carbon C-5
~35	Methylene carbon (-S-CH2-Ph)

• Rationale: The aldehyde carbonyl carbon is expected to be the most downfield signal. The carbon atoms of the pyrimidine ring will resonate at characteristic downfield shifts. The carbons of the benzyl group will appear in the aromatic region, with the methylene carbon appearing in the aliphatic region.

IR spectroscopy is used to identify the key functional groups present in the molecule.

Wavenumber (cm-1)	Intensity	Assignment
~3060	Medium	Aromatic C-H stretch
~2850, ~2750	Weak to Medium	Aldehyde C-H stretch
~1700	Strong	Aldehyde C=O stretch
~1570, ~1495	Medium to Strong	Pyrimidine and Phenyl C=C and C=N stretching
~690	Strong	C-S stretch

• Rationale: The most characteristic peaks will be the strong carbonyl stretch of the aldehyde and the weaker, but diagnostic, C-H stretches of the aldehyde group. The aromatic and pyrimidine ring stretches will also be prominent.

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

• Expected Molecular Ion Peak (M+): m/z = 230.0514 (for C12H10N2OS)

• Key Fragmentation Patterns: The fragmentation is likely to involve the loss of the benzyl group (C7H7•, m/z = 91) to give a stable tropylium cation, and cleavage at the thioether linkage. The pyrimidine ring itself is relatively stable and may remain intact in major fragments.

Applications and Future Directions

2-(benzylthio)pyrimidine-5-carbaldehyde is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. Its utility has been demonstrated in the development of inhibitors for protein-protein interactions, a challenging but increasingly important area of drug discovery.

Future research could focus on:

• Library Synthesis: Utilizing the aldehyde functionality to generate a diverse library of derivatives for screening against various biological targets.

• Optimization of Biological Activity: Modifying the benzyl group and the pyrimidine core to improve potency, selectivity, and pharmacokinetic properties of lead compounds.

• Development of Novel Synthetic Methodologies: Exploring more sustainable and efficient synthetic routes to this and related compounds.

Conclusion

This technical guide has provided a detailed and practical overview of the synthesis and characterization of 2-(benzylthio)pyrimidine-5-carbaldehyde. The outlined synthetic protocol is robust and amenable to scale-up, and the comprehensive characterization data provides a reliable reference for researchers. The versatile nature of this compound makes it a highly valuable tool for medicinal chemists and drug discovery scientists, and it is anticipated that this guide will facilitate its broader application in the pursuit of novel therapeutics.

References

• PubChem. 2-(Benzylthio)pyrimidine-5-carbaldehyde. [Link]

• Achi, P. A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39. [Link]

• Neelaveni, K., & Prasad, Y. R. (2022). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Journal of Drug and Alcohol Research. [Link]

• ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. [Link]

• Ali, T. E., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• Devivar, R. V., et al. (1994). Benzimidazole ribonucleosides: design, synthesis, and antiviral activity of certain 2-(alkylthio)- and 2-(benzylthio)-5,6-dichloro-1-(beta-D-ribofuranosyl)benzimidazoles. Journal of Medicinal Chemistry, 37(18), 2942-9. [Link]

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A Guide to the Structural Elucidation of 2-(benzylthio)pyrimidine-5-carbaldehyde: A Keystone for Rational Drug Design

This technical guide provides a comprehensive overview of the methodologies and interpretive frameworks for the single-crystal X-ray diffraction analysis of 2-(benzylthio)pyrimidine-5-carbaldehyde. This compound, a member of the biologically significant pyrimidine family, holds potential in drug discovery due to the diverse pharmacological activities associated with its structural class, including antibacterial, anticancer, and cardiotonic effects.[1][2][3] Understanding the precise three-dimensional arrangement of its atoms in the solid state is paramount for elucidating structure-activity relationships (SAR) and enabling rational, structure-based drug design.

While a published crystal structure for this specific molecule is not yet available, this guide will present a representative, in-depth analytical workflow. We will detail the synthesis, crystallization, and a plausible crystallographic analysis based on established principles and data from structurally related pyrimidine derivatives.[4][5][6]

Introduction: The Significance of the Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocyclic motif found in nucleic acids and a plethora of pharmacologically active compounds.[1][7] The introduction of a flexible benzylthio group at the 2-position and a reactive carbaldehyde at the 5-position creates a molecule with a rich electronic and steric landscape, making it an attractive candidate for interacting with biological targets. The thioether linkage provides conformational flexibility, while the aldehyde group can act as a hydrogen bond acceptor or a reactive handle for further chemical modification.

Synthesis and Crystallization: The Gateway to a High-Resolution Structure

A robust synthetic and crystallization protocol is the bedrock of any crystallographic analysis. The synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde can be achieved through a nucleophilic substitution reaction, a common strategy for this class of compounds.[7][8]

Representative Synthetic Protocol

A plausible synthetic route involves the S-alkylation of a pyrimidine-2-thiol with benzyl bromide. The starting pyrimidine-5-carbaldehyde can be synthesized via established methods.

Experimental Protocol: Synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde

• Reaction Setup: To a solution of 2-mercaptopyrimidine-5-carbaldehyde (1 mmol) in a suitable solvent such as dimethylformamide (DMF) or ethanol, add a base like potassium carbonate (1.5 mmol).

• Alkylation: Stir the mixture at room temperature for 30 minutes. To this, add benzyl bromide (1.1 mmol) dropwise.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice-cold water. The crude product will precipitate out.

• Purification: Filter the precipitate, wash with water, and dry under vacuum. The crude product can be further purified by column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure compound.

The Art of Crystal Growth

Obtaining a single crystal of sufficient size and quality is often the most challenging step. Slow evaporation of a saturated solution is a widely used and effective technique.

Experimental Protocol: Single Crystal Growth

• Solvent Selection: Screen a variety of solvents to find one in which the compound has moderate solubility.

• Saturated Solution Preparation: Prepare a saturated solution of the purified 2-(benzylthio)pyrimidine-5-carbaldehyde in the chosen solvent (e.g., ethyl acetate or a mixture of dichloromethane and hexane) by gentle warming.

• Slow Evaporation: Filter the solution to remove any particulate matter and transfer it to a clean vial. Cover the vial with a perforated lid to allow for slow evaporation of the solvent at a constant temperature.

• Crystal Harvesting: Monitor the vial over several days to weeks for the formation of well-defined single crystals. Once formed, carefully harvest the crystals.

Single-Crystal X-ray Diffraction Analysis: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement of a molecule.[4][9]

Data Collection and Processing

A suitable single crystal is mounted on a diffractometer, and X-ray diffraction data is collected. The data is then processed to yield a set of reflection intensities that are used to solve and refine the crystal structure.

Workflow for Crystallographic Analysis

Caption: Workflow for single-crystal X-ray diffraction analysis.

Hypothetical Crystallographic Data

The following table presents a plausible set of crystallographic data for 2-(benzylthio)pyrimidine-5-carbaldehyde, based on typical values for organic molecules of similar size and composition.

Parameter	Hypothetical Value
Chemical Formula	C₁₂H₁₀N₂OS
Formula Weight	230.29
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.5
b (Å)	8.2
c (Å)	13.1
α (°)	90
β (°)	98.5
γ (°)	90
Volume (ų)	1115
Z	4
Calculated Density (g/cm³)	1.37
Absorption Coeff. (mm⁻¹)	0.25
F(000)	480
Crystal Size (mm³)	0.3 x 0.2 x 0.1
θ range for data collection	2.5° to 26.0°
Reflections collected	5000
Independent reflections	2200 [R(int) = 0.04]
Final R indices [I>2σ(I)]	R1 = 0.05, wR2 = 0.12

Interpretation of the Crystal Structure

The refined crystal structure provides a wealth of information about the molecule's conformation and its interactions in the solid state.

Molecular Conformation

The benzylthio group is expected to exhibit significant conformational flexibility. The torsion angles around the S-CH₂ and CH₂-Ph bonds will define the overall shape of the molecule. The pyrimidine ring is likely to be essentially planar, with the carbaldehyde group also lying in the plane to maximize conjugation.

Caption: Key structural features of the target molecule.

Supramolecular Assembly and Intermolecular Interactions

In the crystal lattice, molecules will pack in a way that maximizes favorable intermolecular interactions. For 2-(benzylthio)pyrimidine-5-carbaldehyde, a variety of non-covalent interactions are anticipated to play a crucial role in stabilizing the crystal packing.

• Hydrogen Bonds: The aldehyde oxygen is a potential hydrogen bond acceptor, and in the presence of co-crystallized solvent molecules (e.g., water) or if the molecule itself possesses weak C-H donors, C-H···O interactions may be observed.

• π-π Stacking: The aromatic pyrimidine and benzyl rings are likely to engage in π-π stacking interactions, which are a significant driving force in the packing of many aromatic compounds.

• C-H···π Interactions: The C-H bonds of the benzyl and pyrimidine rings can act as donors in interactions with the π-systems of neighboring molecules.

• Sulfur-Containing Interactions: The sulfur atom can participate in various weak interactions, including S···π and S···O contacts.

Sources

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An In-depth Technical Guide to the Solubility and Stability of 2-(benzylthio)pyrimidine-5-carbaldehyde

Introduction: The Therapeutic Potential of a Substituted Pyrimidine

2-(benzylthio)pyrimidine-5-carbaldehyde is a member of the pyrimidine family of heterocyclic compounds, which are of significant interest in medicinal chemistry and drug development.[1][2] Pyrimidine derivatives are known to exhibit a wide range of biological activities, including but not limited to antiviral, antimicrobial, anti-inflammatory, and antitumor properties.[1][3] The subject of this guide, with its benzylthio and carbaldehyde substitutions, presents a unique scaffold for the synthesis of novel therapeutic agents.[4][5] Understanding the fundamental physicochemical properties of solubility and stability is paramount for the successful development of any active pharmaceutical ingredient (API).[6] This guide provides a comprehensive technical overview of the methodologies to determine the solubility and stability profile of 2-(benzylthio)pyrimidine-5-carbaldehyde, offering insights into experimental design and interpretation for researchers, scientists, and drug development professionals.

Physicochemical Properties of 2-(benzylthio)pyrimidine-5-carbaldehyde

A foundational understanding of the physicochemical properties of 2-(benzylthio)pyrimidine-5-carbaldehyde is essential for designing robust solubility and stability studies.

Property	Value	Source
Molecular Formula	C₁₂H₁₀N₂OS	PubChem[7]
Molecular Weight	230.29 g/mol	PubChem[7]
Predicted XLogP3	2	PubChem[7]
Appearance	Not specified (likely a solid)	N/A
Storage Conditions	Inert atmosphere, 2-8°C	BLD Pharm[8]

The predicted XLogP3 value of 2 suggests that 2-(benzylthio)pyrimidine-5-carbaldehyde has moderate lipophilicity. This indicates that it is likely to have limited solubility in aqueous media and better solubility in organic solvents. The recommended storage conditions of refrigeration under an inert atmosphere suggest potential sensitivity to temperature and oxidation.

Part 1: Solubility Assessment

The solubility of an API is a critical determinant of its bioavailability and formulation development. Both kinetic and thermodynamic solubility are important parameters to evaluate during drug discovery and development.

Theoretical Considerations and Solvent Selection

Given the predicted moderate lipophilicity, a range of solvents with varying polarities should be selected for solubility testing. This allows for a comprehensive understanding of the compound's solubility profile.

Recommended Solvents for Solubility Testing:

• Aqueous Buffers: Phosphate-buffered saline (PBS) at pH 7.4 to mimic physiological conditions. Additional buffers at acidic (e.g., pH 2) and basic (e.g., pH 9) conditions can provide insights into the pH-dependent solubility.

• Organic Solvents:

  • Polar Protic: Ethanol, Methanol

  • Polar Aprotic: Dimethyl sulfoxide (DMSO), Acetonitrile (ACN)

  • Nonpolar: Dichloromethane (DCM)

Experimental Protocol: Thermodynamic Solubility Determination by the Shake-Flask Method

The shake-flask method is considered the gold standard for determining thermodynamic solubility, as it measures the equilibrium solubility of a compound.[9]

Objective: To determine the equilibrium solubility of 2-(benzylthio)pyrimidine-5-carbaldehyde in various solvents.

Materials:

• 2-(benzylthio)pyrimidine-5-carbaldehyde (solid)

• Selected solvents (as listed above)

• Vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C)

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with UV or Mass Spectrometry (MS) detector

Procedure:

• Preparation: Add an excess amount of solid 2-(benzylthio)pyrimidine-5-carbaldehyde to a vial containing a known volume of the test solvent. Ensure a visible amount of undissolved solid remains.

• Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled environment. Agitate the samples for 24 to 72 hours to ensure equilibrium is reached.[10]

• Phase Separation: After equilibration, cease agitation and allow the solid to settle. Carefully collect the supernatant. For viscous solvents or fine suspensions, centrifugation may be necessary.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated HPLC-UV or HPLC-MS method.[11][12] A standard curve of 2-(benzylthio)pyrimidine-5-carbaldehyde in the respective solvent must be prepared for accurate quantification.

• Data Reporting: Express the thermodynamic solubility in units of µg/mL or µM.[10]

Causality Behind Experimental Choices:

• Excess Solid: The presence of excess solid ensures that the solution is saturated at equilibrium.

• Extended Equilibration Time: A duration of 24-72 hours is chosen to ensure that the dissolution process has reached a true equilibrium state.

• Temperature Control: Solubility is temperature-dependent; therefore, maintaining a constant temperature is crucial for reproducible results.

• Filtration: The use of a 0.22 µm filter is critical to remove fine particles that could lead to an overestimation of solubility.

Self-Validating System:

To ensure the reliability of the results, the following checks should be incorporated:

• Visual Inspection: Confirm the presence of undissolved solid before and after equilibration.

• Time to Equilibrium: Analyze samples at multiple time points (e.g., 24, 48, and 72 hours). The solubility should be consistent at the later time points, indicating that equilibrium has been reached.[9]

• Mass Balance: For a subset of samples, dissolve the remaining solid in a suitable solvent to confirm that the initial amount of compound can be accounted for.

Diagram of the Shake-Flask Solubility Workflow:

Caption: Workflow for Thermodynamic Solubility Determination.

Part 2: Stability Assessment

Evaluating the stability of an API is a regulatory requirement and is crucial for determining its shelf-life and appropriate storage conditions. Forced degradation studies are conducted to identify potential degradation products and pathways.[6][13][14]

Forced Degradation Studies

Forced degradation, or stress testing, involves exposing the API to conditions more severe than accelerated stability testing to predict its degradation profile.[14][15]

Objective: To identify the degradation pathways and potential degradation products of 2-(benzylthio)pyrimidine-5-carbaldehyde under various stress conditions.

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

• Thermal Degradation: Solid compound at 80°C for 48 hours

• Photolytic Degradation: Exposure to light (ICH Q1B guidelines) for a specified duration

Experimental Protocol for Forced Degradation:

• Sample Preparation: Prepare solutions of 2-(benzylthio)pyrimidine-5-carbaldehyde in a suitable solvent (e.g., a mixture of acetonitrile and water). For thermal degradation, use the solid compound.

• Stress Application: Expose the samples to the different stress conditions as outlined above. Include a control sample stored under normal conditions.

• Neutralization: For acid and base hydrolysis samples, neutralize the solutions after the stress period.

• Analysis: Analyze all samples, including the control, using a stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the parent compound.[15]

• Peak Purity and Mass Balance: Assess the purity of the parent peak and the mass balance of the degradation products.

Causality Behind Experimental Choices:

• Choice of Stressors: The selected conditions (acid, base, oxidation, heat, light) represent the most common degradation pathways for pharmaceutical compounds.

• Controlled Degradation: Aiming for 5-20% degradation ensures that the primary degradation products are formed without excessive secondary degradation, which may not be relevant to real-world storage.[16]

• Stability-Indicating Method: The analytical method must be able to separate the parent compound from all degradation products to be considered "stability-indicating."

Diagram of the Forced Degradation Study Workflow:

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A Technical Guide to Quantum Chemical Calculations for 2-(benzylthio)pyrimidine-5-carbaldehyde

Abstract

This technical guide provides a comprehensive framework for conducting and interpreting quantum chemical calculations on 2-(benzylthio)pyrimidine-5-carbaldehyde, a molecule of interest in medicinal chemistry due to its pyrimidine scaffold.[1][2][3][4] We delve into the application of Density Functional Theory (DFT) to elucidate the molecule's structural, electronic, and spectroscopic properties. This document is intended for researchers, scientists, and professionals in drug development, offering both a theoretical foundation and a practical, step-by-step protocol for computational analysis. The methodologies detailed herein, including geometry optimization, frontier molecular orbital analysis, molecular electrostatic potential mapping, and spectroscopic simulations, serve as a robust platform for predicting molecular reactivity and guiding rational drug design.

Introduction: The 'Why' and 'How' of Computational Scrutiny

The pyrimidine ring is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] 2-(benzylthio)pyrimidine-5-carbaldehyde, with its reactive carbaldehyde group and flexible benzylthio substituent, presents a rich scaffold for synthetic modification and potential biological activity.[5] Understanding its fundamental electronic structure and reactivity profile is paramount for the rational design of novel derivatives.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), offer a powerful lens to inspect molecules at the atomic level, providing insights that complement and guide experimental work.[1] By simulating molecular properties, we can predict sites of reactivity, understand electronic transitions, and interpret spectroscopic data, thereby accelerating the drug discovery process. This guide establishes a validated protocol for such an investigation.

Theoretical & Methodological Framework

The Choice of Method: Density Functional Theory (DFT)

For organic molecules of this size, DFT provides an optimal balance between computational accuracy and resource efficiency.[1][6] We have selected the widely-used B3LYP hybrid functional. B3LYP (Becke, 3-parameter, Lee-Yang-Parr) incorporates a portion of exact Hartree-Fock exchange, which improves the description of electronic exchange effects, offering reliable results for a vast range of organic systems.[7][8]

The Basis Set: Describing the Electrons

The basis set is the set of mathematical functions used to build the molecular orbitals. Our chosen basis set is 6-311++G(d,p) . Let's dissect this choice:

• 6-311G : This is a triple-zeta basis set, meaning it uses three functions to describe each valence atomic orbital, providing a high degree of flexibility.

• ++ : These diffuse functions are crucial for accurately describing regions of space far from the nuclei. They are essential for molecules with lone pairs and for calculating properties like electron affinity and non-covalent interactions.

• (d,p) : These are polarization functions added to heavy atoms (d) and hydrogen atoms (p). They allow for anisotropy in the electron distribution, which is critical for describing chemical bonds accurately, especially in conjugated systems.[9] Using a basis set lacking polarization functions can lead to inaccurate geometries for molecules containing heteroatoms like sulfur, oxygen, and nitrogen.[9]

This combination, B3LYP/6-311++G(d,p), is a robust and extensively validated level of theory for studying the structural and electronic properties of organic molecules.[10][11]

The Computational Workflow: A Step-by-Step Protocol

A rigorous computational study follows a logical progression from structural determination to property analysis. The workflow ensures that all subsequent calculations are based on a reliable and physically meaningful molecular geometry.

Caption: Computational workflow for 2-(benzylthio)pyrimidine-5-carbaldehyde.

Protocol Details:

• 3D Structure Generation: The initial 3D structure of 2-(benzylthio)pyrimidine-5-carbaldehyde can be generated from its SMILES string (O=Cc1cncc(SCc2ccccc2)n1) using molecular modeling software like Avogadro.[12]

• Geometry Optimization: Perform a full geometry optimization using the B3LYP/6-311++G(d,p) level of theory. This process systematically alters the molecular geometry to find the lowest energy conformation on the potential energy surface.[6]

• Vibrational Frequency Calculation: Following optimization, a frequency calculation must be performed at the same level of theory.[13] This is a critical validation step. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.[11] These calculations also yield the theoretical infrared (IR) spectrum.[14][15][16]

• Single-Point Energy and Property Calculations: Using the validated minimum-energy geometry, perform single-point calculations to derive the key electronic and spectroscopic properties.

Analysis and Interpretation of Calculated Properties

Optimized Molecular Geometry

The first output to analyze is the molecule's optimized 3D structure. Key bond lengths and angles should be examined and compared to standard values to identify any structural peculiarities, such as elongated bonds or strained angles, which can hint at unusual electronic effects.

Table 1: Selected Optimized Geometrical Parameters (Illustrative)

Parameter	Bond/Angle	Calculated Value (Å/°)
Bond Length	C=O	Value
Bond Length	C-S	Value
Bond Length	S-CH₂	Value
Bond Angle	C-S-C	Value
Dihedral Angle	N-C-S-C	Value

(Note: Actual values would be populated from the calculation output.)

Frontier Molecular Orbitals (FMOs): HOMO & LUMO

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the frontier orbitals that dictate a molecule's reactivity.[17][18]

• HOMO: Represents the ability to donate an electron. Regions of high HOMO density are sites prone to electrophilic attack.

• LUMO: Represents the ability to accept an electron.[17] Regions of high LUMO density are sites prone to nucleophilic attack.

• HOMO-LUMO Energy Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of chemical stability.[19] A large gap implies high stability and low reactivity, while a small gap suggests the molecule is more reactive and easily excitable.[20][21]

Table 2: Calculated Frontier Molecular Orbital Energies

Parameter	Energy (eV)
E(HOMO)	Value
E(LUMO)	Value
ΔE (LUMO-HOMO)	Value

(Note: Actual values would be populated from the calculation output.)

For 2-(benzylthio)pyrimidine-5-carbaldehyde, we would expect the HOMO to be distributed over the electron-rich sulfur atom and the pyrimidine ring, while the LUMO would likely be localized on the electron-deficient carbaldehyde group and the pyrimidine ring, indicating these as primary sites for electron donation and acceptance, respectively.

Molecular Electrostatic Potential (MEP) Map

The MEP map is a 3D visualization of the total electrostatic potential on the electron density surface.[22][23] It provides an intuitive guide to molecular reactivity.[22][24]

• Red Regions (Negative Potential): Indicate electron-rich areas, such as those around the nitrogen and oxygen atoms. These are the most likely sites for electrophilic attack.[25]

• Blue Regions (Positive Potential): Indicate electron-poor areas, such as the hydrogen atoms of the carbaldehyde group. These are favorable sites for nucleophilic attack.[25]

• Green/Yellow Regions (Neutral Potential): Represent areas of intermediate potential.

The MEP map for this molecule would likely show strong negative potential around the carbonyl oxygen and the pyrimidine nitrogens, marking them as key centers for intermolecular interactions like hydrogen bonding.

Natural Bond Orbital (NBO) Analysis

NBO analysis transforms the complex molecular orbitals into a localized picture of Lewis-like bonds and lone pairs.[26][27] This method provides valuable quantitative insights into:

• Atomic Charges: Reveals the charge distribution across the molecule.

• Hybridization: Describes the character of the atomic orbitals involved in bonding.

• Donor-Acceptor Interactions: Quantifies the stabilizing energy (E⁽²⁾) from interactions between filled (donor) and empty (acceptor) orbitals.[27] These interactions represent hyperconjugation and delocalization effects. A high E⁽²⁾ value indicates a strong electronic delocalization, which contributes to molecular stability.[28]

For example, NBO analysis could quantify the delocalization of the nitrogen lone pairs into the pyrimidine ring's antibonding orbitals, providing a measure of the ring's aromaticity and stability.

Simulation of Spectroscopic Properties

• Vibrational (IR) Spectrum: The frequency calculation directly yields the theoretical IR spectrum.[13] Each peak corresponds to a specific vibrational mode (e.g., C=O stretch, C-H bend). Comparing the calculated spectrum to an experimental one can help validate the computational model and assign experimental peaks.[11] Calculated frequencies are often systematically higher than experimental values and may be scaled by a factor (e.g., ~0.96) for better agreement.[13]

• Electronic (UV-Vis) Spectrum: The electronic absorption spectrum can be simulated using Time-Dependent DFT (TD-DFT).[29][30][31][32] This calculation provides the vertical excitation energies and oscillator strengths, which correspond to the λ(max) and intensity of absorption bands.[29] This analysis helps to understand the nature of electronic transitions, such as n→π* or π→π*.[30]

Conclusion

The quantum chemical protocol detailed in this guide provides a powerful, multi-faceted approach to characterizing 2-(benzylthio)pyrimidine-5-carbaldehyde. By systematically applying DFT calculations, researchers can gain deep insights into the molecule's geometry, electronic structure, reactivity, and spectroscopic signatures. This knowledge is invaluable for predicting chemical behavior, interpreting experimental results, and guiding the synthesis of new pyrimidine derivatives with tailored properties for drug development and other applications.

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An In-depth Technical Guide on the Initial Biological Screening of 2-(benzylthio)pyrimidine-5-carbaldehyde

This guide provides a comprehensive framework for the initial biological evaluation of the novel compound, 2-(benzylthio)pyrimidine-5-carbaldehyde. The proposed screening cascade is designed to efficiently assess its cytotoxic, antimicrobial, and potential enzyme-inhibitory activities. The methodologies outlined herein are grounded in established protocols, ensuring scientific rigor and reproducibility for researchers in drug discovery and development.

Introduction: The Rationale for Screening 2-(benzylthio)pyrimidine-5-carbaldehyde

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of biologically active molecules. Its presence in the nucleobases of DNA and RNA underscores its fundamental role in biological systems.[1] This has spurred the synthesis and investigation of numerous pyrimidine derivatives, revealing a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2][3] The subject of this guide, 2-(benzylthio)pyrimidine-5-carbaldehyde, combines the privileged pyrimidine core with a benzylthio group, a moiety known to contribute to the biological activity of related compounds.[2][4][5] Specifically, 2-thiopyrimidine derivatives have demonstrated notable antimicrobial and antitumor properties.[2]

The presence of the carbaldehyde group at the 5-position offers a reactive site for potential covalent interactions with biological targets or for further chemical derivatization, making it an intriguing candidate for drug discovery. This guide outlines a logical and efficient screening workflow to elucidate the primary biological activities of this compound.

The Initial Screening Cascade: A Multi-Faceted Approach

The initial biological evaluation of a novel compound should be systematic, starting with a broad assessment of its general toxicity, followed by more specific assays based on the structural alerts and the known activities of its chemical class.

Diagram 1: Overall Screening Workflow

Caption: A logical workflow for the initial biological screening of 2-(benzylthio)pyrimidine-5-carbaldehyde.

Primary Screening: Foundational Assays

Cytotoxicity Assessment

Before investigating specific biological activities, it is crucial to determine the compound's inherent toxicity to mammalian cells. This establishes a concentration range for subsequent assays and provides an early indication of a potential therapeutic window. The MTT or XTT assays are robust, colorimetric methods for assessing cell viability.[6][7]

3.1.1. Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow, water-soluble tetrazolium salt to a purple, insoluble formazan product by mitochondrial dehydrogenases in metabolically active cells.[1][6] The amount of formazan produced, which is quantified spectrophotometrically after solubilization, is directly proportional to the number of viable cells.[6][8]

3.1.2. Experimental Protocol: MTT Assay

• Cell Culture: Plate human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous cell line (e.g., MRC-5 human lung fibroblasts) in 96-well plates at a density of 5,000-10,000 cells per well.[9] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 2-(benzylthio)pyrimidine-5-carbaldehyde in DMSO. Perform serial dilutions to create a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add the compound dilutions to the respective wells and include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours.[6]

• Formazan Solubilization: Carefully remove the culture medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis. The selectivity index (SI) can be calculated as the ratio of the IC50 on normal cells to the IC50 on cancer cells; a drug with an SI greater than 3 is generally considered selective.[9]

Table 1: Hypothetical Cytotoxicity Data

Cell Line	Type	IC50 (µM)	Selectivity Index (SI)
MCF-7	Breast Cancer	15.5	4.8
A549	Lung Cancer	22.1	3.4
MRC-5	Normal Lung Fibroblast	75.2	-

Antimicrobial Screening

Given that numerous 2-thiopyrimidine derivatives exhibit antimicrobial properties, a primary screen for antibacterial and antifungal activity is warranted.[2] A two-tiered approach is recommended, starting with a qualitative diffusion assay followed by a quantitative determination of the Minimum Inhibitory Concentration (MIC).

3.2.1. Tier 1: Disk Diffusion Assay

The disk diffusion method is a cost-effective and widely used technique for preliminary screening of antimicrobial activity.[10][11] It involves placing a paper disk impregnated with the test compound onto an agar plate inoculated with a microorganism. The compound diffuses into the agar, and if it is effective, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the disk.[11][12]

3.2.2. Experimental Protocol: Disk Diffusion Assay

• Microorganism Preparation: Prepare standardized inoculums of representative Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and a fungus (e.g., Candida albicans).[2]

• Plate Inoculation: Evenly spread the microbial suspension over the surface of Mueller-Hinton agar plates (for bacteria) or Sabouraud dextrose agar plates (for fungi).

• Disk Application: Aseptically apply sterile paper disks (6 mm diameter) impregnated with a known concentration of 2-(benzylthio)pyrimidine-5-carbaldehyde (e.g., 50 µ g/disk ) to the agar surface.

• Controls: Include a negative control disk (impregnated with the solvent, e.g., DMSO) and positive control disks with standard antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 30°C for 48 hours for fungi.

• Data Analysis: Measure the diameter of the zone of inhibition in millimeters. A larger zone indicates greater antimicrobial activity.

3.2.3. Tier 2: Minimum Inhibitory Concentration (MIC) Determination

For compounds showing activity in the disk diffusion assay, the MIC should be determined. The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[1][13] The broth microdilution method is a standard technique for MIC determination.[10][12]

3.2.4. Experimental Protocol: Broth Microdilution

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the appropriate broth medium (e.g., Mueller-Hinton broth for bacteria).

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plates under the same conditions as the disk diffusion assay.

• Data Analysis: Determine the MIC by visually identifying the lowest concentration of the compound that completely inhibits microbial growth.

Table 2: Hypothetical Antimicrobial Activity Data

Microorganism	Type	Zone of Inhibition (mm)	MIC (µg/mL)
S. aureus	Gram-positive	18	62.5
E. coli	Gram-negative	12	125
C. albicans	Fungus	9	>250

Secondary Screening: Elucidating Mechanisms of Action

Should the primary screening reveal promising activity, secondary assays can be employed to delve deeper into the compound's mechanism of action.

Anticancer Mechanism of Action

If 2-(benzylthio)pyrimidine-5-carbaldehyde demonstrates potent and selective cytotoxicity against cancer cells, further investigation into its mechanism is warranted. Pyrimidine derivatives are known to exert their anticancer effects through various mechanisms, including the inhibition of key enzymes involved in cell proliferation and survival.[1][14]

Diagram 2: Potential Anticancer Targets for Pyrimidine Derivatives

Caption: Potential mechanisms of anticancer activity for pyrimidine-based compounds.

Enzyme Inhibition Assays

Enzyme assays are fundamental in drug discovery to understand how a compound modulates enzyme activity.[15] An enzyme inhibitor is a molecule that binds to an enzyme and decreases its activity.[16] Given that pyrimidine derivatives are known to inhibit various enzymes, screening 2-(benzylthio)pyrimidine-5-carbaldehyde against a relevant enzyme target is a logical next step.[17][18] For instance, Dihydroorotate Dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway, is a validated target for cancer therapy.[18]

4.2.1. General Protocol for an Enzyme Inhibition Assay

• Assay Components: In a suitable microplate, combine the purified enzyme (e.g., human DHODH), its substrate (e.g., dihydroorotate), and any necessary cofactors in a buffered solution.

• Inhibitor Addition: Add varying concentrations of 2-(benzylthio)pyrimidine-5-carbaldehyde.

• Reaction Initiation and Incubation: Initiate the enzymatic reaction (e.g., by adding a co-substrate like decylubiquinone for DHODH) and incubate at a controlled temperature.

• Detection: Measure the rate of product formation or substrate depletion over time using a suitable detection method (e.g., spectrophotometry to monitor the reduction of a dye coupled to the reaction).

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the compound and determine the IC50 value. Further kinetic studies can elucidate the mode of inhibition (e.g., competitive, non-competitive).[19]

Conclusion

This technical guide provides a structured and scientifically grounded approach for the initial biological screening of 2-(benzylthio)pyrimidine-5-carbaldehyde. By systematically evaluating its cytotoxicity, antimicrobial activity, and potential for enzyme inhibition, researchers can efficiently identify its most promising biological properties and make informed decisions regarding its potential for further development as a therapeutic lead. The causality behind each experimental choice is rooted in the established biological potential of the pyrimidine scaffold, ensuring a targeted and resource-efficient investigation.

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An In-Depth Technical Guide to 2-(Benzylthio)pyrimidine-5-carbaldehyde (CAS No. 915920-15-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block

2-(Benzylthio)pyrimidine-5-carbaldehyde is a specialized organic compound featuring a pyrimidine core, a versatile scaffold in medicinal chemistry.[1][2][3] The strategic placement of a benzylthio group at the 2-position and a reactive carbaldehyde (aldehyde) group at the 5-position makes this molecule a highly valuable intermediate for the synthesis of a diverse array of more complex heterocyclic systems.[4] The pyrimidine ring is a fundamental component of nucleobases, and its derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[5][6] The presence of the benzylthio moiety can enhance lipophilicity and introduce specific interactions with biological targets, a strategy successfully employed in the design of various enzyme inhibitors.[7][8] This guide provides a comprehensive overview of the synthesis, properties, reactivity, and potential applications of 2-(Benzylthio)pyrimidine-5-carbaldehyde, serving as a technical resource for professionals in drug discovery and organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Benzylthio)pyrimidine-5-carbaldehyde is presented in the table below. These computed properties provide essential information for handling, characterization, and experimental design.

Property	Value	Source
CAS Number	915920-15-9	[4]
Molecular Formula	C₁₂H₁₀N₂OS	[4]
Molecular Weight	230.29 g/mol	[4]
IUPAC Name	2-(benzylthio)pyrimidine-5-carbaldehyde	[4]
Canonical SMILES	C1=CC=C(C=C1)CSC2=NC=C(C=N2)C=O	[4]

Proposed Synthesis Pathway

While a direct, one-pot synthesis for 2-(Benzylthio)pyrimidine-5-carbaldehyde is not extensively documented, a plausible and logical multi-step synthetic route can be constructed based on established organic chemistry principles and reactions reported for similar pyrimidine derivatives. The proposed pathway involves three key stages: formation of a 2-thiopyrimidine intermediate, S-benzylation, and subsequent formylation at the C5 position.

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The Ascendance of a Heterocyclic Hub: A Technical Guide to the Discovery and Synthetic History of Pyrimidine-5-carbaldehydes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 5-Formylpyrimidine Scaffold

Pyrimidine-5-carbaldehyde, a seemingly simple heterocyclic aldehyde, stands as a cornerstone in the edifice of modern medicinal chemistry. Its pyrimidine core is a privileged scaffold, integral to the structure of nucleobases, while the strategically positioned aldehyde at the C5-position serves as a versatile synthetic handle for intricate molecular elaborations.[1] This unique combination of a biologically relevant core and a reactive functional group has rendered pyrimidine-5-carbaldehydes indispensable intermediates in the synthesis of a diverse array of pharmaceuticals, including antivirals, antibacterials, and kinase inhibitors.[2][3] This guide provides a comprehensive exploration of the discovery and synthetic evolution of this critical class of compounds, offering field-proven insights into the causality behind experimental choices and detailing the self-validating protocols that have become standards in the field.

Part 1: Discovery and Early Synthetic History - The Dawn of Formylpyrimidines

The history of pyrimidine chemistry dates back to the 19th century, with the systematic study beginning in 1884 with Pinner's synthesis of pyrimidine derivatives.[4] While early work focused on the fundamental synthesis of the pyrimidine ring itself, the introduction of a formyl group at the C5-position, the least electron-deficient carbon, marked a significant advancement in the functionalization of this heterocycle.[4]

Early methodologies for the synthesis of pyrimidine-5-carbaldehydes relied on classical electrophilic aromatic substitution reactions, often requiring harsh conditions and offering limited substrate scope. Two seminal reactions that defined the early landscape of pyrimidine-5-carbaldehyde synthesis are the Vilsmeier-Haack and Reimer-Tiemann reactions.

The Vilsmeier-Haack Reaction: A Workhorse for Formylation

The Vilsmeier-Haack reaction, a versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds, was one of the first widely adopted techniques for the synthesis of pyrimidine-5-carbaldehydes.[5] The reaction typically employs a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF). The electrophilic Vilsmeier reagent then attacks the electron-rich C5-position of the pyrimidine ring.

The choice of the Vilsmeier-Haack reaction is predicated on its reliability and the relative accessibility of the reagents. However, the reactivity of the pyrimidine substrate is paramount. The presence of electron-donating groups on the pyrimidine ring is often necessary to facilitate the electrophilic attack.

Experimental Protocol: Vilsmeier-Haack Formylation of a Substituted Pyrimidine

Objective: To synthesize a pyrimidine-5-carbaldehyde from an electron-rich pyrimidine precursor.

Materials:

• Substituted Pyrimidine (e.g., 2,4-diaminopyrimidine) (1.0 eq)

• Phosphorus oxychloride (POCl₃) (1.5 eq)

• N,N-Dimethylformamide (DMF) (5.0 eq)

• Dichloromethane (DCM) (anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of DMF in anhydrous DCM, cooled to 0 °C in an ice bath, slowly add POCl₃ dropwise.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Add a solution of the substituted pyrimidine in anhydrous DCM to the Vilsmeier reagent dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by pouring it into a beaker of crushed ice and saturated sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired pyrimidine-5-carbaldehyde.

The Reimer-Tiemann Reaction: An Alternative Classical Route

The Reimer-Tiemann reaction, reported for the synthesis of pyrimidine-5-carboxaldehydes by Wiley and Yamamoto in 1960, provides an alternative, albeit less common, pathway.[6] This reaction involves the ortho-formylation of phenols, or in this case, activated hydroxypyrimidines, using chloroform in a basic solution. The electrophilic species is dichlorocarbene, generated in situ from chloroform and a strong base.

The utility of the Reimer-Tiemann reaction for pyrimidine-5-carbaldehyde synthesis is generally limited to pyrimidines bearing hydroxyl groups, which can be deprotonated to form a highly activated phenoxide-like species, directing the electrophilic attack of the dichlorocarbene to the C5-position.

Part 2: Modern Synthetic Methodologies - A Paradigm Shift in Efficiency and Versatility

The evolution of synthetic organic chemistry has ushered in a new era of pyrimidine-5-carbaldehyde synthesis, characterized by milder reaction conditions, broader substrate scope, and greater functional group tolerance. These modern methods often leverage catalysis and multicomponent reactions to achieve high levels of efficiency and atom economy.

Oxidation of 5-Hydroxymethylpyrimidines

A prevalent and highly efficient modern strategy for the synthesis of pyrimidine-5-carbaldehydes involves the oxidation of the corresponding 5-hydroxymethylpyrimidines. This approach benefits from the relative ease of introducing a hydroxymethyl group into the pyrimidine ring, which can then be selectively oxidized to the aldehyde.

A variety of oxidizing agents can be employed for this transformation, with the choice often dictated by the sensitivity of other functional groups present in the molecule. Common reagents include manganese dioxide (MnO₂), pyridinium chlorochromate (PCC), and Dess-Martin periodinane (DMP). The selection of the oxidant is a critical experimental parameter, with milder reagents like DMP being favored for complex substrates to avoid over-oxidation to the carboxylic acid or degradation of the starting material.

Experimental Protocol: Dess-Martin Periodinane (DMP) Oxidation of a 5-Hydroxymethylpyrimidine

Objective: To synthesize a pyrimidine-5-carbaldehyde via the oxidation of a 5-hydroxymethylpyrimidine.

Materials:

• 5-Hydroxymethylpyrimidine derivative (1.0 eq)

• Dess-Martin periodinane (DMP) (1.2 eq)

• Dichloromethane (DCM) (anhydrous)

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

Procedure:

• To a stirred solution of the 5-hydroxymethylpyrimidine derivative in anhydrous DCM at room temperature, add DMP in one portion.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by the addition of a 1:1 mixture of saturated sodium bicarbonate and saturated sodium thiosulfate solution.

• Stir vigorously until the two layers are clear.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the pure pyrimidine-5-carbaldehyde.

Formylation with Dichloromethyl Methyl Ether (Rieche Formylation)

The Rieche formylation offers an alternative to the Vilsmeier-Haack reaction, employing dichloromethyl methyl ether as the formylating agent in the presence of a Lewis acid, typically titanium tetrachloride (TiCl₄).[7][8] This method is particularly effective for electron-rich aromatic and heteroaromatic compounds. The reaction proceeds through the formation of a dichloromethyl cation equivalent, which acts as the electrophile.

Multicomponent Reactions

The advent of multicomponent reactions (MCRs) has revolutionized the synthesis of complex heterocyclic scaffolds, including substituted pyrimidines. While not always directly yielding pyrimidine-5-carbaldehydes, MCRs can provide highly functionalized pyrimidine intermediates that can be readily converted to the target aldehydes. For instance, a one-pot synthesis of pyrimidine-5-carbonitriles has been reported, which can then be reduced to the corresponding aldehydes.[9][10]

Metal-Catalyzed Carbonylation and Formylation

Modern organometallic chemistry has provided powerful tools for the C-H functionalization of heterocycles. Palladium-catalyzed carbonylation of 5-halopyrimidines in the presence of a reducing agent can afford pyrimidine-5-carbaldehydes. While effective, these methods often require specialized ligands and reaction conditions.

Part 3: Applications in Drug Development - From Bench to Bedside

The synthetic accessibility and versatile reactivity of pyrimidine-5-carbaldehydes have positioned them as pivotal intermediates in the synthesis of numerous marketed drugs and clinical candidates. The formyl group serves as a linchpin for the introduction of diverse pharmacophoric elements through reactions such as reductive amination, Wittig reactions, and condensations.

Case Study 1: Trimethoprim and Iclaprim - Dihydrofolate Reductase Inhibitors

The antibacterial agent Trimethoprim is a classic example of a drug whose synthesis can involve a pyrimidine-5-carbaldehyde precursor. Trimethoprim is a potent inhibitor of dihydrofolate reductase (DHFR), an enzyme essential for bacterial DNA synthesis.[11][12]

Iclaprim , a more recent diaminopyrimidine antibiotic, also a DHFR inhibitor, demonstrates the continued importance of this scaffold in combating antibiotic resistance.[13][14][15] The synthesis of Iclaprim showcases the strategic use of a substituted pyrimidine-5-carbaldehyde to construct the complex chromene-pyrimidine core of the molecule.[13]

Case Study 2: Rosuvastatin - A Blockbuster Statin

Rosuvastatin , a widely prescribed statin for the treatment of hypercholesterolemia, features a central pyrimidine ring. The synthesis of this blockbuster drug relies on a key pyrimidine-5-carbaldehyde intermediate, 4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonylamino)-5-pyrimidinecarboxaldehyde.[6][16] This aldehyde undergoes a Wittig-type reaction to install the characteristic dihydroxyheptenoic acid side chain, highlighting the critical role of the formyl group in the convergent synthesis of this complex molecule.[16][17]

Data Presentation

Table 1: Comparison of Key Synthetic Methods for Pyrimidine-5-carbaldehydes

Method	Reagents	Substrate Requirements	Advantages	Disadvantages
Vilsmeier-Haack	POCl₃, DMF	Electron-rich pyrimidines	Reliable, well-established	Often requires harsh conditions, acidic workup
Reimer-Tiemann	CHCl₃, NaOH	Hydroxypyrimidines	Utilizes simple reagents	Limited substrate scope, moderate yields
Oxidation	MnO₂, PCC, DMP	5-Hydroxymethylpyrimidines	High yields, mild conditions (with DMP)	Requires pre-functionalized starting material
Rieche Formylation	Cl₂CHOMe, TiCl₄	Electron-rich pyrimidines	Good for certain substrates	Use of toxic and corrosive reagents

Visualizations

Caption: Mechanism of the Vilsmeier-Haack reaction.

Caption: General workflow for synthesizing pyrimidine-5-carbaldehydes via oxidation.

Caption: Application of pyrimidine-5-carbaldehydes in the synthesis of key pharmaceuticals.

Conclusion

The journey of pyrimidine-5-carbaldehydes from their initial synthesis through classical, often arduous, methods to their current status as readily accessible and indispensable building blocks is a testament to the ingenuity of synthetic chemists. The development of milder, more efficient, and highly selective synthetic routes has been a critical enabler for the discovery and development of a multitude of life-saving drugs. As the demand for novel therapeutics continues to grow, the strategic importance of the pyrimidine-5-carbaldehyde scaffold is set to endure, providing a fertile ground for future innovations in medicinal chemistry.

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Tautomeric Landscapes of Substituted Pyrimidine Aldehydes: An In-depth Technical Guide for Drug Discovery

Abstract

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents. The introduction of an aldehyde functionality to this privileged scaffold introduces a rich and often overlooked layer of structural complexity: tautomerism. This guide provides a comprehensive exploration of the tautomeric equilibria in substituted pyrimidine aldehydes, offering a crucial framework for researchers in drug discovery and development. By understanding and controlling these tautomeric forms, scientists can unlock new avenues for optimizing drug-target interactions, ADME properties, and overall candidate viability. This document delves into the fundamental principles governing tautomerism in this compound class, the influence of substitution patterns and environmental factors, and provides robust methodologies for their characterization.

Introduction: The Unseen Isomerism in Drug Design

Tautomerism, the dynamic equilibrium between two or more interconvertible constitutional isomers, is a fundamental concept in organic chemistry with profound implications for drug action.[1] For substituted pyrimidine aldehydes, the potential for multiple tautomeric forms to coexist in solution presents both a challenge and an opportunity. The specific tautomer present can dramatically alter a molecule's shape, hydrogen bonding capabilities, and electronic distribution, thereby influencing its binding affinity for a biological target.[2] A comprehensive understanding of the tautomeric landscape is therefore not merely an academic exercise but a critical component of rational drug design.

This guide will focus on the principal forms of tautomerism anticipated in substituted pyrimidine aldehydes:

• Keto-Enol Tautomerism: Involving the pyrimidine ring and/or the aldehyde substituent.[3][4][5]

• Amino-Imino Tautomerism: For amino-substituted pyrimidine aldehydes.

• Ring-Chain Tautomerism: A potential, though less common, equilibrium involving the aldehyde and a suitably positioned ring nitrogen or substituent.[6][7]

We will explore the underlying principles that govern these equilibria and provide actionable protocols for their elucidation.

The Tautomeric Forms of Substituted Pyrimidine Aldehydes

The structure of a substituted pyrimidine aldehyde allows for several potential tautomeric equilibria. The specific forms present and their relative populations are dictated by the position of the aldehyde group and the nature of other substituents on the pyrimidine ring.

Keto-Enol Tautomerism of the Pyrimidine Ring

Hydroxypyrimidine aldehydes can exist in equilibrium between their hydroxy (enol-like) and pyrimidone (keto-like) forms. The position of this equilibrium is heavily influenced by the substitution pattern and the surrounding environment.[8][9]

• 2-Hydroxypyrimidine Aldehydes: These compounds can exist in equilibrium with their corresponding pyrimidin-2(1H)-one tautomer.

• 4-Hydroxypyrimidine Aldehydes: These can tautomerize to the pyrimidin-4(3H)-one form.[8]

Generally, in polar solvents, the keto form is significantly favored due to its greater polarity and ability to form strong intermolecular hydrogen bonds.[9]

Keto-Enol Tautomerism of the Aldehyde Substituent

The aldehyde group itself can participate in keto-enol tautomerism, forming a vinyl alcohol. While for simple aldehydes the keto form is overwhelmingly favored, the electronic nature of the pyrimidine ring can influence this equilibrium.[3][4][5][10] The enol form, although typically a minor component, can be a potent nucleophile and may be relevant in certain biological contexts.

Amino-Imino Tautomerism

For aminopyrimidine aldehydes, the exocyclic amino group can exist in equilibrium with an imino form. The amino tautomer is generally the more stable form in most solvents, but the presence of other substituents and the specific solvent environment can shift this equilibrium.[11][12]

Ring-Chain Tautomerism

A fascinating possibility for certain substituted pyrimidine aldehydes is ring-chain tautomerism.[6][7][13][14] This can occur if a nucleophilic group on the pyrimidine ring or a substituent can undergo an intramolecular addition to the aldehyde carbonyl. For example, a pyrimidine with an amino or hydroxyl group at a position that allows for the formation of a five- or six-membered ring upon cyclization with the aldehyde could exhibit this type of tautomerism. The equilibrium between the open-chain aldehyde form and the cyclic hemiacetal or hemiaminal will be highly dependent on the stability of the resulting ring system.

Factors Influencing Tautomeric Equilibria

The delicate balance between tautomeric forms is governed by a combination of intrinsic molecular properties and extrinsic environmental factors. A thorough understanding of these influences is paramount for predicting and controlling the tautomeric composition of a given substituted pyrimidine aldehyde.

Substituent Effects

The electronic and steric nature of substituents on the pyrimidine ring plays a crucial role in determining the relative stability of tautomers.[15]

• Electron-Donating Groups (EDGs): Substituents such as amino and alkoxy groups can increase the electron density of the pyrimidine ring. This can influence the basicity of the ring nitrogens and the acidity of protons involved in tautomerization, thereby shifting the equilibrium.

• Electron-Withdrawing Groups (EWGs): Groups like nitro and cyano decrease the electron density of the ring. This can significantly impact the acidity of N-H and O-H protons, favoring tautomers where the proton is located on a more electronegative atom.

• Steric Effects: Bulky substituents can sterically hinder the formation of certain tautomers or influence the conformation of the molecule, which in turn can affect the tautomeric equilibrium.

Solvent Effects

The polarity and hydrogen-bonding capability of the solvent have a profound impact on tautomeric equilibria.[2][16][17][18][19]

• Polar Protic Solvents (e.g., water, methanol): These solvents can stabilize more polar tautomers through hydrogen bonding. For instance, the keto form of hydroxypyrimidines is often favored in polar protic solvents.[9]

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents can also stabilize polar tautomers but are less effective at hydrogen bond donation. The observed tautomeric equilibrium in these solvents can differ significantly from that in protic media.

• Nonpolar Solvents (e.g., chloroform, toluene): In nonpolar environments, intramolecular hydrogen bonding can become a more dominant factor in stabilizing certain tautomers. The enol form of some β-dicarbonyl compounds, for example, is favored in nonpolar solvents due to the formation of a stable six-membered intramolecularly hydrogen-bonded ring.[20]

pH Effects

The pH of the medium can dramatically alter the tautomeric landscape by changing the protonation state of the molecule.[21] Protonation of a ring nitrogen can favor certain tautomers by altering the electronic distribution within the ring. Similarly, deprotonation of an acidic proton can lead to the formation of an anionic species that may exist in its own set of tautomeric forms. A thorough investigation of tautomerism should therefore include studies across a range of pH values relevant to biological systems.

Methodologies for the Characterization of Tautomers

A multi-faceted approach combining spectroscopic and computational techniques is essential for the unambiguous characterization and quantification of tautomeric forms of substituted pyrimidine aldehydes.

Spectroscopic Techniques

NMR is arguably the most powerful tool for studying tautomerism in solution.[22]

• ¹H NMR: The chemical shifts and coupling constants of protons are highly sensitive to the tautomeric form. For example, the presence of distinct signals for N-H, O-H, and C-H protons can allow for the identification and quantification of different tautomers. Variable temperature NMR studies can be employed to investigate the dynamics of tautomeric interconversion.

• ¹³C NMR: The chemical shifts of carbon atoms, particularly those in the pyrimidine ring and the carbonyl/enol carbon of the aldehyde, provide valuable information about the electronic environment and can help distinguish between tautomers.

• ¹⁵N NMR: Direct observation of nitrogen chemical shifts can provide unambiguous evidence for the location of protons in different tautomers.

Experimental Protocol: NMR Analysis of Tautomerism

• Sample Preparation: Dissolve a known quantity of the substituted pyrimidine aldehyde in a range of deuterated solvents of varying polarity (e.g., CDCl₃, DMSO-d₆, CD₃OD, D₂O with appropriate buffering).

• Data Acquisition: Acquire ¹H, ¹³C, and, if possible, ¹⁵N NMR spectra at a controlled temperature (e.g., 298 K).

• Quantitative Analysis: Integrate the signals corresponding to the different tautomers in the ¹H NMR spectrum to determine their relative populations.

• Variable Temperature Studies: Acquire spectra at different temperatures to assess the thermodynamic parameters of the tautomeric equilibrium and to potentially observe the coalescence of signals if the interconversion rate is within the NMR timescale.

UV-Vis spectroscopy is a sensitive technique for studying tautomeric equilibria, as different tautomers often exhibit distinct absorption spectra.[22] By analyzing the changes in the absorption spectrum as a function of solvent polarity or pH, the position of the tautomeric equilibrium can be inferred.

Experimental Protocol: UV-Vis Spectroscopic Analysis

• Solution Preparation: Prepare dilute solutions of the compound in a variety of solvents covering a wide range of polarities. For pH studies, use a series of buffered aqueous solutions.

• Spectral Acquisition: Record the UV-Vis absorption spectrum for each solution.

• Data Analysis: Analyze the changes in the position (λmax) and intensity of the absorption bands to identify the presence of different tautomeric species. Comparison with the spectra of "fixed" tautomers (e.g., N-methylated or O-methylated derivatives) can aid in the assignment of bands to specific tautomers.

Computational Chemistry

Density Functional Theory (DFT) and other quantum chemical methods are invaluable for predicting the relative stabilities of tautomers and for aiding in the interpretation of spectroscopic data.[8][23][24]

Computational Protocol: DFT Analysis of Tautomers

• Structure Generation: Generate the 3D structures of all plausible tautomers of the substituted pyrimidine aldehyde.

• Geometry Optimization and Frequency Calculation: Perform geometry optimization and frequency calculations for each tautomer in the gas phase and in different solvent environments using a suitable level of theory (e.g., B3LYP/6-311++G(d,p)) and a continuum solvation model (e.g., PCM).

• Energy Calculation: Calculate the relative electronic and Gibbs free energies of the tautomers to predict their relative stabilities.

• Spectroscopic Prediction: Simulate NMR chemical shifts and UV-Vis absorption spectra for the most stable tautomers to aid in the interpretation of experimental data.

Table 1: Summary of Analytical Techniques for Tautomer Characterization

Technique	Information Provided	Strengths	Limitations
¹H NMR	Quantitative populations, structural information	High resolution, quantitative	Can be complex to interpret, may require variable temperature studies
¹³C NMR	Structural information on the carbon skeleton	Complements ¹H NMR	Lower sensitivity, longer acquisition times
¹⁵N NMR	Direct evidence of proton location	Unambiguous for N-tautomers	Low natural abundance, requires specialized equipment
UV-Vis	Qualitative and sometimes quantitative information on equilibria	High sensitivity, simple to perform	Broad peaks, often requires model compounds for interpretation
Computational Chemistry	Relative stabilities, predicted spectra	Provides theoretical insight	Accuracy depends on the level of theory, does not replace experimental data

Visualizing Tautomeric Equilibria and Experimental Workflows

Visual models are essential for conceptualizing the complex interplay of factors governing tautomerism.

Caption: A comprehensive workflow for the characterization of tautomers.

Conclusion and Future Perspectives

The tautomeric behavior of substituted pyrimidine aldehydes is a critical, yet often underappreciated, aspect of their chemical and biological properties. A proactive and systematic approach to characterizing the tautomeric landscape of these compounds is essential for advancing drug discovery programs. By leveraging a combination of high-resolution spectroscopic techniques and robust computational methods, researchers can gain a deeper understanding of the structure-activity relationships of this important class of molecules. Future work in this area should focus on developing predictive models for tautomeric equilibria based on substituent parameters and exploring the role of specific tautomers in enzyme-catalyzed reactions and receptor binding events. Such efforts will undoubtedly pave the way for the design of more potent, selective, and effective pyrimidine-based therapeutics.

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• A Theoretical Survey of Solvation Effects on Tautomerism Stability of Maleic Hydrazide. Oriental Journal of Chemistry. (2014).
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• Al-Hamdani AAS, Al-Khafaji YM, Balkhi A, Al-Ghamdi A, Al-Zahrani E. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules. 2020 Nov 20;25(22):5452. Available from: [Link].

• Pyridine-2-Carbaldehyde Thiosemicarbazone and its Cobalt(II) Complex: Synthesis, Characterization, and Spectrophotometric Study. IDEAS/RePEc.
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• Studies of tautomers and protonation of adenine and its derivatives by nitrogen-15 nuclear magnetic resonance spectroscopy. Journal of the American Chemical Society.
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Protocols & Analytical Methods

Strategic Synthesis of 2-(Benzylthio)pyrimidine-5-carbaldehyde Derivatives: A Gateway to Novel Bioactive Scaffolds

An Application Note for Medicinal and Synthetic Chemists

Introduction

The pyrimidine nucleus is a cornerstone of heterocyclic chemistry and a privileged scaffold in medicinal chemistry.[1] As an essential component of nucleobases like cytosine, thymine, and uracil, its structure is fundamental to life.[2][3] This inherent biological relevance has inspired the development of a vast array of pyrimidine derivatives exhibiting a wide spectrum of pharmacological activities, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[1][3][4][5][6] The 2-(benzylthio)pyrimidine framework, in particular, has emerged as a promising motif. The introduction of a flexible benzylthio group at the C2 position can enhance binding to biological targets, and recent studies have identified potent inhibitors of enzymes like DCN1-UBC12 for treating cardiac fibrosis based on this scaffold.[7][8]

The aldehyde functionality at the C5 position transforms this scaffold into a highly versatile synthetic intermediate. The reactivity of the carbaldehyde group allows for its conversion into a multitude of other functional groups and the construction of more complex molecular architectures, making 2-(benzylthio)pyrimidine-5-carbaldehyde a critical building block in drug discovery programs.[9]

This application note provides a detailed, experience-driven guide to the synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde and its derivatives. We will elucidate the strategic rationale behind the chosen synthetic pathway, offer a robust, step-by-step protocol, and discuss the critical parameters for success.

Synthetic Strategy and Mechanistic Insights

The most logical and efficient pathway to the target compound involves a three-step sequence. This approach ensures high yields and allows for modularity, where different precursors can be used to generate a library of derivatives.

Caption: Overall synthetic workflow for the target compound.

Step 1: Synthesis of the 2-Mercaptopyrimidine Core

The foundation of this synthesis is the creation of a 4,6-disubstituted-2-mercaptopyrimidine ring. A reliable method is the cyclocondensation reaction between an α,β-unsaturated ketone (chalcone) and thiourea in an alcoholic solvent.[10][11] This reaction proceeds via a Michael addition of thiourea to the chalcone, followed by intramolecular cyclization and dehydration to yield the stable pyrimidine-2-thiol. The choice of chalcone precursor directly dictates the substitution pattern at the C4 and C6 positions of the final product, offering a primary point for introducing molecular diversity.

Step 2: S-Benzylation of the Thiol Group

With the 2-mercaptopyrimidine in hand, the next step is the selective S-alkylation to introduce the benzylthio moiety. This is a classic nucleophilic substitution reaction.[12] The thiol group is first deprotonated with a suitable base (e.g., potassium hydroxide, sodium hydride) to form a highly nucleophilic thiolate anion. This anion then readily attacks the electrophilic carbon of a benzyl halide (e.g., benzyl bromide or chloride), displacing the halide and forming the desired C-S bond.[2][13] This reaction is typically high-yielding and clean, providing the direct precursor for the final formylation step.

Step 3: Vilsmeier-Haack Formylation at the C5 Position

The introduction of the carbaldehyde group at the C5 position is achieved via the Vilsmeier-Haack reaction. This is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[14] The C5 position of the pyrimidine ring is activated towards electrophilic substitution by the two ring nitrogen atoms and the electron-donating 2-(benzylthio) group.

The reaction mechanism involves two key stages:

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) reacts with a disubstituted amide, typically N,N-dimethylformamide (DMF), to generate the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[14]

• Electrophilic Attack and Hydrolysis: The electron-rich C5 position of the 2-(benzylthio)pyrimidine attacks the Vilsmeier reagent. Subsequent elimination and hydrolysis of the resulting iminium salt during aqueous workup yields the final 2-(benzylthio)pyrimidine-5-carbaldehyde.[15][16]

Caption: Simplified mechanism of the Vilsmeier-Haack formylation.

Detailed Experimental Protocol: Synthesis of 4,6-Diphenyl-2-(benzylthio)pyrimidine-5-carbaldehyde

Disclaimer: This protocol is a representative example. All procedures should be performed by trained personnel in a suitable fume hood with appropriate personal protective equipment.

Step 1: Synthesis of 4,6-Diphenyl-1,2-dihydropyrimidine-2-thione

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve (E)-1,3-diphenylprop-2-en-1-one (dibenzalacetone, 10.0 g, 48.0 mmol) and thiourea (3.65 g, 48.0 mmol) in absolute ethanol (100 mL).

• Reaction Initiation: Add potassium hydroxide pellets (2.70 g, 48.0 mmol) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• Work-up: After completion, cool the mixture to room temperature and pour it into 300 mL of ice-cold water.

• Acidification: Acidify the aqueous solution with concentrated HCl dropwise until the pH is ~5-6, inducing precipitation of the product.

• Isolation: Collect the resulting solid by vacuum filtration, wash thoroughly with cold water, and dry in a vacuum oven at 60 °C. The product is typically a pale-yellow solid.

Step 2: Synthesis of 2-(Benzylthio)-4,6-diphenylpyrimidine

• Reagent Preparation: In a 250 mL round-bottom flask, suspend the dried 4,6-diphenyl-1,2-dihydropyrimidine-2-thione (10.0 g, 36.2 mmol) in ethanol (120 mL).

• Base Addition: Add potassium hydroxide (2.23 g, 39.8 mmol) dissolved in a minimal amount of water and stir for 15 minutes at room temperature to form the thiolate.

• Alkylation: Add benzyl bromide (4.75 mL, 39.8 mmol) dropwise to the solution. A white precipitate of KBr may form.

• Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor by TLC (hexane:ethyl acetate, 8:2).

• Isolation: After the reaction is complete, pour the mixture into 300 mL of cold water. Collect the precipitate by vacuum filtration, wash with water, and then a small amount of cold ethanol.

• Purification: Recrystallize the crude product from ethanol to obtain pure 2-(benzylthio)-4,6-diphenylpyrimidine as a white crystalline solid.

Step 3: Synthesis of 2-(Benzylthio)-4,6-diphenylpyrimidine-5-carbaldehyde

• Vilsmeier Reagent Preparation (Caution: Exothermic): In a 100 mL flask cooled in an ice bath (0-5 °C), add phosphorus oxychloride (POCl₃, 4.0 mL, 43.0 mmol) to anhydrous N,N-dimethylformamide (DMF, 20 mL) dropwise with vigorous stirring. Stir the mixture at this temperature for 30 minutes.

• Substrate Addition: To this pre-formed Vilsmeier reagent, add a solution of 2-(benzylthio)-4,6-diphenylpyrimidine (10.0 g, 27.3 mmol) in anhydrous DMF (30 mL) dropwise, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C for 5-7 hours.[15] Monitor by TLC until the starting material is consumed.

• Hydrolysis: Cool the reaction mixture to room temperature and carefully pour it onto 400 g of crushed ice with stirring.

• Neutralization: Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the pH is 7-8. A solid product will precipitate.

• Isolation and Purification: Collect the crude solid by vacuum filtration and wash extensively with water. Purify the product by column chromatography on silica gel using a hexane-ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Data Summary and Characterization

The following table presents representative data for a series of synthesized derivatives, illustrating the scope of the methodology.

Derivative (R₁, R₂)	Step 1 Yield (%)	Step 2 Yield (%)	Step 3 Yield (%)	Final M.P. (°C)	¹H NMR (δ, ppm) Aldehyde Proton
R₁=Ph, R₂=Ph	85	92	78	155-157	~10.1
R₁=4-Cl-Ph, R₂=H	82	90	75	162-164	~10.0
R₁=4-MeO-Ph, R₂=Ph	88	94	81	148-150	~10.1
R₁=Thienyl, R₂=H	79	88	72	159-161	~9.9

Note: Yields and physical data are illustrative and may vary based on specific substrates and reaction conditions.

Applications in Drug Development

The 2-(benzylthio)pyrimidine-5-carbaldehyde core is a powerful platform for generating compound libraries for high-throughput screening. The aldehyde group is a synthetic linchpin, enabling numerous subsequent transformations:

• Reductive Amination: To synthesize various secondary and tertiary amines.

• Wittig Reaction: To introduce carbon-carbon double bonds.

• Condensation Reactions: To form Schiff bases (imines), hydrazones, and oximes, which are themselves important pharmacophores.

• Oxidation/Reduction: To access the corresponding carboxylic acids or alcohols.

• Heterocycle Formation: To act as a precursor for building fused heterocyclic systems, such as pyrido[2,3-d]pyrimidines.[9][17][18]

These derivatization strategies allow for the fine-tuning of physicochemical properties (solubility, lipophilicity) and the exploration of structure-activity relationships (SAR) to optimize potency and selectivity against biological targets. The diverse biological potential of pyrimidines, ranging from anticancer to antimicrobial agents, makes this scaffold a highly valuable starting point for novel therapeutic development.[4][6]

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• EL-HASHASH, M. A., & ELKANZI, N. A. A. (2017). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Oriental Journal of Chemistry, 33(6), 2686-2716. Available at: [Link]

• Zhang, L., & Rana, T. M. (1998). Solid-Phase Synthesis of α-(2-(Benzylthio)- 1,4-dihydro-6-methyl-4-p-tolylpyrimidine-5- carboxamido) Acids: a New Strategy To Create Diversity in Heterocyclic Scaffolds. Organic Letters, 1(2), 189-191. Available at: [Link]

• He, Z.-X., et al. (2022). Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects. Journal of Medicinal Chemistry, 65(1), 163-190. Available at: [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Scientific Research Publishing. Available at: [Link]

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Application Notes and Protocols for the Synthesis of 2-(Benzylthio)pyrimidines

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 2-(Benzylthio)pyrimidines in Medicinal Chemistry

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core structure of numerous biologically active compounds, including nucleobases essential for life. The introduction of a benzylthio group at the 2-position of the pyrimidine ring gives rise to the 2-(benzylthio)pyrimidine class of compounds. These molecules have garnered significant attention in drug discovery due to their diverse and potent biological activities.[1][2]

Derivatives of 2-(benzylthio)pyrimidine have been extensively investigated and have shown promise as antibacterial, anti-inflammatory, antiviral, and anticancer agents.[1][3] For instance, certain analogs have demonstrated significant activity against multi-resistant strains of Escherichia coli and Staphylococcus aureus.[1][2] Furthermore, these compounds have been explored as inhibitors of crucial biological targets like DCN1-UBC12, with potential applications in treating cardiac fibrosis.[4] The versatility of the 2-(benzylthio)pyrimidine core allows for a wide range of structural modifications, enabling the fine-tuning of their pharmacological profiles. This has made their synthesis a topic of considerable interest for chemists in the pharmaceutical industry and academia.

Reaction Mechanism: A Detailed Look at the Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 2-(benzylthio)pyrimidines is predominantly achieved through a nucleophilic aromatic substitution (SNAr) reaction. This mechanism is characteristic of electron-deficient aromatic and heteroaromatic systems, such as the pyrimidine ring. The reaction proceeds via a two-step addition-elimination pathway.[5][6]

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the nucleophilic attack of a sulfur-based nucleophile on the electron-deficient C2 carbon of the pyrimidine ring. This carbon is rendered susceptible to attack by the presence of the electronegative nitrogen atoms in the ring and a suitable leaving group (e.g., a halide). The attacking nucleophile can be either benzyl mercaptide (formed in situ from benzyl mercaptan and a base) or the sulfur atom of a 2-thiopyrimidine derivative.

This initial attack disrupts the aromaticity of the pyrimidine ring and leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7][8][9] The negative charge in this complex is delocalized over the pyrimidine ring, including the electronegative nitrogen atoms, which contributes to its relative stability.[7] This step is typically the rate-determining step of the reaction.[6]

Step 2: Elimination of the Leaving Group and Re-aromatization

In the second step, the leaving group is expelled from the Meisenheimer complex, and the aromaticity of the pyrimidine ring is restored. This results in the formation of the final 2-(benzylthio)pyrimidine product. This step is generally fast as it leads to a more stable, aromatic system.[6]

Below is a visual representation of the general SNAr mechanism for the synthesis of 2-(benzylthio)pyrimidines.

Caption: General SNAr mechanism for the synthesis of 2-(benzylthio)pyrimidines.

Experimental Protocols

Two primary and reliable synthetic routes for preparing 2-(benzylthio)pyrimidines are presented below. The choice of method often depends on the availability of starting materials and the desired substitution pattern on the pyrimidine ring.

Protocol 1: From 2-Chloropyrimidine and Benzyl Mercaptan

This is a direct and efficient method that involves the reaction of a commercially available or synthesized 2-chloropyrimidine derivative with benzyl mercaptan in the presence of a base.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the 2-chloropyrimidine derivative (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or ethanol, add a base (1.1-1.5 eq). Commonly used bases include potassium carbonate (K₂CO₃), sodium hydride (NaH), or triethylamine (Et₃N).

• Addition of Nucleophile: To the stirred solution, add benzyl mercaptan (1.0-1.2 eq) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C) for a period of 2-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the reaction mixture into ice-cold water.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Protocol 2: From 2-Thiouracil or 2-Mercaptopyrimidine and Benzyl Halide

This method involves the S-alkylation of a 2-thiopyrimidine derivative with a benzyl halide (e.g., benzyl chloride or benzyl bromide).[10][11]

Step-by-Step Methodology:

• Reaction Setup: Dissolve the 2-thiopyrimidine derivative (e.g., 2-thiobarbituric acid) (1.0 eq) in a suitable solvent like DMF or ethanol.[10][11]

• Base Addition: Add a base (1.5 eq), such as potassium carbonate (K₂CO₃), to the solution and stir for a short period (e.g., 15-30 minutes) at room temperature to form the thiolate anion.[11]

• Alkylation: Add the benzyl halide (1.3 eq) dropwise to the reaction mixture.[11]

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating. Monitor the reaction progress by TLC. Reaction times can vary from 2 hours to overnight.[11]

• Work-up: After completion, neutralize the reaction mixture with a dilute acid solution (e.g., 2 M HCl).[11]

• Isolation and Purification: The resulting precipitate is filtered, washed with water, and then purified by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel chromatography to afford the pure 2-(benzylthio)pyrimidine derivative.[11]

Data Presentation: Summary of Reaction Parameters

The following table summarizes typical reaction parameters for the synthesis of 2-(benzylthio)pyrimidine derivatives based on literature precedents.

Starting Material	Nucleophile/Electrophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Thiopyrimidine derivative	Benzyl halide	K₂CO₃	DMF	Room Temp.	2 - overnight	50-94	[1][11]
2-Thiopyrimidine derivative	2-(Chloromethyl)-1H-benzimidazole	Et₃N	THF	Room Temp.	24	55-60	[1]
2-Thiobarbituric acid	Benzyl chloride	Basic condition	-	-	-	-	[10]
2-Benzylthiobarbituric acid	POCl₃	-	-	-	-	60	[10]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of 2-(benzylthio)pyrimidines.

Caption: General workflow for the synthesis of 2-(benzylthio)pyrimidines.

Conclusion and Future Perspectives

The synthesis of 2-(benzylthio)pyrimidines via nucleophilic aromatic substitution is a robust and versatile methodology that provides access to a wide array of potentially bioactive molecules. The protocols outlined in this application note are well-established and can be adapted to various substituted pyrimidine precursors and benzylating agents. A thorough understanding of the SNAr mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues. As the demand for novel therapeutic agents continues to grow, the 2-(benzylthio)pyrimidine scaffold will undoubtedly remain an area of active investigation in medicinal chemistry, with ongoing efforts to develop even more efficient and sustainable synthetic routes.

References

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Application Note: Strategic Use of 2-(Benzylthio)pyrimidine-5-carbaldehyde in the Biginelli Reaction for the Synthesis of Novel Dihydropyrimidinones

Abstract The Biginelli reaction, a cornerstone of multicomponent reactions, provides efficient access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a heterocyclic scaffold of significant pharmacological importance.[1][2] This application note provides a detailed guide for researchers, chemists, and drug development professionals on the utilization of a specialized heteroaromatic aldehyde, 2-(benzylthio)pyrimidine-5-carbaldehyde, in the Biginelli reaction. We delve into the mechanistic rationale, outline critical experimental parameters, and provide detailed, validated protocols for synthesizing novel DHPMs bearing a functionalized pyrimidine moiety. The incorporation of this aldehyde opens avenues for creating diverse chemical libraries with potential applications as calcium channel blockers, antihypertensive agents, and other therapeutic agents.[1]

Introduction to the Biginelli Reaction and the Role of Heterocyclic Aldehydes

First reported by Italian chemist Pietro Biginelli in 1891, this one-pot cyclocondensation of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea (or thiourea) has become a classic method for synthesizing N-heterocyclic compounds.[1][3][4][5] The resulting DHPM core is a privileged structure in medicinal chemistry, found in numerous biologically active compounds.[2][6]

While traditionally performed with simple aromatic aldehydes, the scope of the Biginelli reaction has been significantly expanded to include a wide variety of aldehydes, including aliphatic and heteroaromatic variants.[7][8] The use of functionalized heterocyclic aldehydes, such as 2-(benzylthio)pyrimidine-5-carbaldehyde, is a strategic choice for several reasons:

• Structural Diversity: It introduces a complex, drug-like pyrimidine scaffold directly into the DHPM core, providing a rapid route to novel and complex molecules.

• Modulation of Physicochemical Properties: The pyrimidine ring and the benzylthio group can significantly influence the solubility, lipophilicity, and metabolic stability of the final compound.

• Multiple Points for Further Functionalization: The pyrimidine ring itself, along with the benzylthio linker, can serve as handles for subsequent chemical modifications, enabling the creation of extensive compound libraries from a single core structure.

The pyrimidine-5-carbaldehyde moiety is particularly reactive due to the electron-deficient nature of the pyrimidine ring, which enhances the electrophilicity of the aldehyde carbon, making it an excellent substrate for the initial condensation step of the reaction.[9]

Reaction Mechanism: The N-Acyliminium Ion Pathway

While several mechanisms have been proposed over the past century, extensive studies, including NMR analysis, provide strong support for a pathway involving an N-acyliminium ion intermediate.[7][10] Understanding this mechanism is crucial for optimizing reaction conditions and predicting potential outcomes.

The key steps are as follows:

• Iminium Formation: The reaction begins with the acid-catalyzed condensation of the aldehyde (2-(benzylthio)pyrimidine-5-carbaldehyde) and urea. This step forms a key N-acyliminium ion, which is the rate-determining step of the overall reaction.[1][4][10]

• Nucleophilic Attack: The enol form of the β-ketoester (ethyl acetoacetate) acts as a nucleophile, attacking the electrophilic iminium ion.[11] This forms an open-chain ureide intermediate.

• Cyclization and Dehydration: The intermediate undergoes an intramolecular cyclization via nucleophilic attack of the terminal amine onto the ketone carbonyl group. A final dehydration step yields the stable 3,4-dihydropyrimidin-2(1H)-one ring system.[1][11]

Caption: The accepted N-acyliminium ion mechanism for the Biginelli reaction.

Optimizing Experimental Parameters: A Guide to Rational Design

The success of the Biginelli reaction with 2-(benzylthio)pyrimidine-5-carbaldehyde hinges on the careful selection of catalysts and reaction conditions. Modern advancements have provided numerous alternatives to the classical harsh acidic conditions.[12]

Catalyst Selection

The choice of acid catalyst is paramount. Catalysts not only accelerate the reaction but can also improve yields and simplify purification.[13]

Catalyst Type	Examples	Recommended Solvent	Key Advantages & Considerations	References
Brønsted Acids	HCl, H₂SO₄, p-TsOH	Ethanol, Methanol	Classic Method: Inexpensive and effective. Cons: Can be harsh, leading to side products with sensitive substrates; difficult to remove.	[1][7][14]
Lewis Acids	Yb(OTf)₃, InCl₃, ZrCl₄, FeCl₃	Acetonitrile, THF, Solvent-free	High Efficiency: Often provides higher yields and shorter reaction times. Can be milder than strong protic acids.	[11][12]
Heterogeneous / Solid Acids	Montmorillonite Clay, Amberlyst-15, Silica Sulfuric Acid	Solvent-free, Ethanol	Green Chemistry: Easily removed by filtration, recyclable, and environmentally benign. Ideal for library synthesis.	[12][15][16]
"Catalyst-Free"	None (Thermal)	Solvent-free	Ultimate Green Method: Requires only heating. May require higher temperatures and longer times. Best for robust substrates.	[17][18]

Expert Insight: For 2-(benzylthio)pyrimidine-5-carbaldehyde, a milder Lewis acid like Indium(III) chloride or a reusable solid acid catalyst is recommended to avoid potential degradation of the benzylthio group, which can be sensitive to strong, hot protic acids.

Solvent Selection

While ethanol is the traditional solvent, many modern protocols favor solvent-free conditions.[5][14]

• Protic Solvents (e.g., Ethanol): Effective at dissolving urea and other reactants. The classical approach involves refluxing in ethanol with an acid catalyst.[5][19]

• Aprotic Solvents (e.g., Acetonitrile, THF): Often used with Lewis acid catalysts. The choice of solvent can influence reaction rates and yields.[20][21]

• Solvent-Free (Neat) Conditions: An environmentally friendly and highly efficient option.[16][17][18] The reactants are mixed and heated, often resulting in a melt. This high concentration of reactants can lead to dramatically reduced reaction times and simplified workup, as the product often crystallizes upon cooling.

Experimental Protocols

The following protocols provide step-by-step methodologies for the synthesis of Ethyl 4-(2-(benzylthio)pyrimidin-5-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate .

Caption: General experimental workflow for the Biginelli synthesis protocol.

Protocol 1: Lewis Acid Catalysis under Solvent-Free Conditions

This modern, efficient, and environmentally benign protocol is highly recommended.

Reagents & Stoichiometry:

Reagent	MW ( g/mol )	Amount	Mmol	Equivalents
2-(Benzylthio)pyrimidine-5-carbaldehyde	230.29	230 mg	1.0	1.0
Ethyl Acetoacetate	130.14	130 mg (0.13 mL)	1.0	1.0
Urea	60.06	90 mg	1.5	1.5
Indium(III) Chloride (InCl₃)	221.18	22 mg	0.1	0.1 (10 mol%)

Procedure:

• To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add 2-(benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol), ethyl acetoacetate (130 mg, 1.0 mmol), urea (90 mg, 1.5 mmol), and InCl₃ (22 mg, 0.1 mmol).

• Place the flask in a pre-heated oil bath at 90-100 °C.

• Stir the mixture. The solids will typically melt to form a clear, viscous liquid.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of 7:3 Hexane:Ethyl Acetate. The reaction is typically complete within 1-2 hours.

• Once the starting aldehyde is consumed, remove the flask from the oil bath and allow it to cool to room temperature.

• Add 10 mL of ice-cold water to the reaction mixture and stir vigorously for 15 minutes. A solid precipitate will form.

• Collect the crude product by vacuum filtration, washing the solid with cold water (2 x 5 mL).

• Purify the crude solid by recrystallization from hot ethanol to afford the pure product as a crystalline solid.

Protocol 2: Classical Brønsted Acid Catalysis in Ethanol

This protocol follows the original reaction discovery, adapted for the specific substrate.

Procedure:

• In a 25 mL round-bottom flask, dissolve 2-(benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol), ethyl acetoacetate (130 mg, 1.0 mmol), and urea (90 mg, 1.5 mmol) in 10 mL of absolute ethanol.

• Add 3-4 drops of concentrated hydrochloric acid (HCl) using a Pasteur pipette.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80 °C) with stirring.

• Maintain the reflux for 4-6 hours, monitoring the reaction by TLC as described in Protocol 1.

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to promote crystallization.

• Collect the precipitated product by vacuum filtration, washing with a small amount of cold ethanol.

• If necessary, further purify the product by recrystallization from hot ethanol.

Characterization of the Product

The final product, Ethyl 4-(2-(benzylthio)pyrimidin-5-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate , should be characterized using standard analytical techniques to confirm its structure and purity.

• ¹H NMR: Expect characteristic signals for the pyrimidine and dihydropyrimidine protons, the ethyl ester group (a quartet and a triplet), the benzylic CH₂ protons (a singlet), and the methyl group on the DHPM ring (a singlet). A key signal is the proton at the C4 stereocenter, typically a doublet coupled to the adjacent NH proton.

• ¹³C NMR: Will show distinct signals for the carbonyl carbons (ester and urea), aromatic/heteroaromatic carbons, and aliphatic carbons.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass of the product (C₂₀H₂₀N₄O₃S, MW = 412.47 g/mol ) should be observed.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for N-H stretching, C=O stretching (urea and ester), and C=N/C=C stretching from the aromatic rings.

Conclusion

The use of 2-(benzylthio)pyrimidine-5-carbaldehyde in the Biginelli multicomponent reaction is a powerful and efficient strategy for the synthesis of novel, highly functionalized dihydropyrimidinones. By understanding the underlying mechanism and rationally selecting from modern catalytic systems and conditions, researchers can readily access complex molecular architectures. The provided protocols offer reliable starting points for laboratory synthesis, enabling the exploration of new chemical space for drug discovery and materials science.

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Development of Antibacterial Agents from 2-(benzylthio)pyrimidine-5-carbaldehyde: Application Notes and Protocols

Introduction: The Imperative for Novel Antibacterial Scaffolds

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with novel mechanisms of action. Pyrimidine derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities, including potent antibacterial effects.[1][2] Their structural versatility allows for fine-tuning of their physicochemical properties to enhance efficacy and reduce toxicity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development of antibacterial agents derived from the 2-(benzylthio)pyrimidine-5-carbaldehyde scaffold. We will delve into the synthesis, in vitro evaluation, mechanistic elucidation, and preliminary in vivo assessment of this promising class of compounds, grounding our protocols in established scientific principles and authoritative guidelines. The core structure, 2-(benzylthio)pyrimidine-5-carbaldehyde, combines the biologically active pyrimidine ring with a benzylthio group, which can enhance membrane permeability and interaction with bacterial targets, and a reactive carbaldehyde group that offers a versatile handle for further chemical modifications.[3]

Part 1: Synthesis and Chemical Characterization

The synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde and its derivatives is a multi-step process that requires careful control of reaction conditions. The general strategy involves the initial construction of a 2-thiopyrimidine core, followed by S-alkylation with a benzyl halide, and subsequent formylation at the C5 position.

Rationale for Synthetic Strategy

The chosen synthetic pathway is designed for its efficiency and versatility. The Biginelli or similar cyclocondensation reactions provide a reliable method for constructing the pyrimidine core from readily available starting materials. S-alkylation is a high-yielding reaction that allows for the introduction of a variety of substituted benzyl groups to explore structure-activity relationships (SAR). The Vilsmeier-Haack reaction is a classic and effective method for the formylation of electron-rich heterocyclic systems like pyrimidines.[4][5]

Experimental Protocol: Synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde

Step 1: Synthesis of a 2-Thiouracil Precursor

A common route to 2-thiopyrimidines is through the condensation of a β-dicarbonyl compound with thiourea.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.

• Condensation: To the sodium ethoxide solution, add an equimolar amount of a suitable β-dicarbonyl compound (e.g., ethyl acetoacetate) and thiourea.

• Reflux: Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Acidify with a dilute acid (e.g., HCl) to precipitate the 2-thiouracil derivative.

• Purification: Collect the precipitate by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure 2-thiouracil product.

Step 2: S-Alkylation with Benzyl Halide

• Reaction Setup: Dissolve the synthesized 2-thiouracil in a suitable solvent such as dimethylformamide (DMF) or ethanol.

• Base Addition: Add a base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), to the solution to deprotonate the thiol group.

• Alkylation: Add an equimolar amount of benzyl bromide or benzyl chloride dropwise to the reaction mixture.

• Reaction: Stir the mixture at room temperature or gentle heat (50-60 °C) for 2-4 hours, monitoring by TLC.

• Work-up: Pour the reaction mixture into water to precipitate the S-benzylated product.

• Purification: Collect the solid by filtration, wash thoroughly with water, and purify by recrystallization or column chromatography to yield 2-(benzylthio)pyrimidine.

Step 3: Vilsmeier-Haack Formylation

• Vilsmeier Reagent Preparation: In a flask cooled in an ice bath, add phosphorus oxychloride (POCl₃) to N,N-dimethylformamide (DMF) dropwise with stirring.[4]

• Reaction with Pyrimidine: To the prepared Vilsmeier reagent, add the 2-(benzylthio)pyrimidine derivative portion-wise, maintaining the temperature below 5 °C.

• Heating: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-80 °C for 2-6 hours. Monitor the reaction by TLC.

• Hydrolysis: Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

• Neutralization and Extraction: Neutralize the aqueous solution with a base (e.g., NaOH or NaHCO₃) and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain 2-(benzylthio)pyrimidine-5-carbaldehyde.

Characterization: The structure and purity of the final compound and intermediates should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Part 2: In Vitro Antibacterial Screening

The initial evaluation of newly synthesized compounds involves determining their in vitro activity against a panel of clinically relevant bacterial strains. This is typically achieved by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Rationale for In Vitro Assays

MIC and MBC assays are the gold standard for quantifying the in vitro potency of an antimicrobial agent.[6] They provide a quantitative measure of the concentration required to inhibit growth (bacteriostatic) and to kill the bacteria (bactericidal), respectively. These values are crucial for the initial assessment of a compound's potential and for guiding further development. Adherence to standardized protocols from bodies like the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST) ensures the reproducibility and comparability of results.[2][7]

Protocol: Broth Microdilution for MIC Determination (CLSI/EUCAST Guidelines)

• Bacterial Strain Selection: A panel of Gram-positive (e.g., Staphylococcus aureus, Enterococcus faecalis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, including both reference strains and clinical isolates with known resistance profiles, should be used.

• Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and perform serial two-fold dilutions in CAMHB in a 96-well microtiter plate.

• Incubation: Inoculate each well with the prepared bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria). Incubate the plates at 35 ± 2 °C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol: MBC Determination

• Subculturing: Following MIC determination, take a small aliquot (e.g., 10 µL) from each well that shows no visible growth and plate it onto a suitable agar medium (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plates at 35 ± 2 °C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.

Compound	S. aureus (ATCC 29213)	E. coli (ATCC 25922)	P. aeruginosa (ATCC 27853)
MIC (µg/mL)	MBC (µg/mL)	MIC (µg/mL)
Lead Compound 1	4	8	16
Analog A	2	4	8
Analog B	8	16	32
Ciprofloxacin	0.5	1	0.25

Table 1: Example of MIC and MBC data for hypothetical 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives.

Part 3: Elucidation of the Mechanism of Action (MoA)

Understanding how a novel antibacterial agent works is critical for its development. For pyrimidine-based compounds, several mechanisms are possible, including inhibition of DNA/RNA synthesis, protein synthesis, or cell wall synthesis.[6][8]

Proposed Mechanisms for 2-(benzylthio)pyrimidine-5-carbaldehyde

The chemical structure of 2-(benzylthio)pyrimidine-5-carbaldehyde suggests several potential antibacterial mechanisms:

• Inhibition of Pyrimidine Metabolism: The pyrimidine core could act as an antimetabolite, interfering with the biosynthesis of nucleotides and subsequently disrupting DNA and RNA synthesis.[8]

• Disruption of Cell Division: Some thiophenyl-substituted pyrimidine derivatives have been shown to inhibit FtsZ polymerization, a key step in bacterial cell division.[6]

• Membrane Disruption: The lipophilic benzylthio group may facilitate the compound's insertion into the bacterial cell membrane, leading to its disruption and increased permeability.

• Reactive Aldehyde Activity: The carbaldehyde group is an electrophilic center that could potentially react with nucleophilic residues in essential bacterial enzymes or proteins, leading to their inactivation.

Part 4: Preliminary In Vivo Efficacy and Toxicity Assessment

Promising candidates from in vitro screening should be evaluated in animal models of infection to assess their in vivo efficacy and safety profile.

Rationale for In Vivo Studies

In vivo studies are essential to understand the pharmacokinetic and pharmacodynamic (PK/PD) properties of a drug candidate in a complex biological system. Animal models of infection allow for the evaluation of a compound's ability to clear a bacterial infection and provide crucial data on its therapeutic potential.[7] Toxicity studies are equally important to identify any potential adverse effects.

Protocol: Murine Peritonitis-Sepsis Model for Efficacy Testing

• Animal Model: Use immunocompetent mice (e.g., BALB/c or C57BL/6).

• Infection: Induce peritonitis by intraperitoneal (IP) injection of a lethal or sub-lethal dose of a relevant bacterial pathogen (e.g., S. aureus or E. coli).

• Treatment: Administer the test compound at various doses and schedules (e.g., single or multiple doses) via a relevant route (e.g., IP, intravenous, or oral). Include a vehicle control group and a positive control group (a known effective antibiotic).

• Monitoring: Monitor the animals for survival over a period of 7-14 days. In separate satellite groups, bacterial burden in the peritoneal fluid and key organs (e.g., spleen, liver) can be determined at different time points post-infection.

• Advanced Monitoring with In Vivo Bioluminescence Imaging (IVIS): For a more dynamic and less invasive assessment, use bioluminescently tagged bacterial strains. This allows for the real-time monitoring of the bacterial load and its response to treatment within the same animal over time, reducing the number of animals required and providing richer data.[9][10]

Protocol: Acute Oral Toxicity Study (OECD 420 Guideline)

• Animal Model: Use female mice or rats.

• Dosing: Administer a single oral dose of the test compound. The starting dose is typically selected based on in vitro cytotoxicity data. The OECD 420 guideline uses a sequential dosing approach.

• Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

Conclusion and Future Directions

The 2-(benzylthio)pyrimidine-5-carbaldehyde scaffold represents a promising starting point for the development of novel antibacterial agents. The protocols outlined in this document provide a comprehensive framework for the synthesis, in vitro screening, mechanistic investigation, and preliminary in vivo evaluation of derivatives based on this scaffold. Future work should focus on optimizing the lead compounds through medicinal chemistry efforts to improve their potency, selectivity, and pharmacokinetic properties. A thorough understanding of the structure-activity relationship will be key to advancing these compounds towards clinical development.

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Application Notes & Protocols for Evaluating the Anticancer Activity of 2-(Benzylthio)pyrimidine-5-carbaldehyde Analogs

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the investigation of novel 2-(benzylthio)pyrimidine-5-carbaldehyde analogs as potential anticancer agents. As a senior application scientist, this guide is structured to provide not only step-by-step protocols but also the scientific rationale behind the experimental design, ensuring a robust and well-validated approach to drug discovery in this chemical space.

Introduction: The Rationale for Investigating Pyrimidine Analogs in Oncology

Pyrimidine scaffolds are a cornerstone in the development of anticancer therapeutics.[1][2][3] Naturally occurring pyrimidines, such as cytosine, thymine, and uracil, are fundamental building blocks of nucleic acids.[1] Pyrimidine analogs, by mimicking these endogenous molecules, can disrupt essential cellular processes, particularly DNA and RNA synthesis, leading to cell death in rapidly dividing cancer cells.[3][4] The anticancer mechanisms of pyrimidine analogs are diverse and can include the inhibition of key enzymes involved in nucleotide biosynthesis, or their incorporation into DNA or RNA, which ultimately triggers cellular apoptosis.[4][5]

The 2-(benzylthio)pyrimidine-5-carbaldehyde core represents a promising starting point for the development of novel anticancer agents. The pyrimidine ring itself is a well-established pharmacophore in oncology.[3] The substituents at the 2 and 5 positions offer opportunities for chemical modification to optimize potency, selectivity, and pharmacokinetic properties. The benzylthio group at the 2-position and the carbaldehyde at the 5-position can be synthetically modified to explore a wide range of chemical diversity, potentially leading to the discovery of compounds with novel mechanisms of action or improved therapeutic indices.[1][6]

Proposed Mechanism of Action and Investigational Strategy

While the specific molecular targets of novel 2-(benzylthio)pyrimidine-5-carbaldehyde analogs are yet to be elucidated, a logical starting point is to investigate their impact on fundamental cancer cell processes such as proliferation, cell cycle progression, and apoptosis. The initial hypothesis is that these compounds, like other pyrimidine analogs, may interfere with nucleic acid synthesis or related signaling pathways.

A tiered experimental approach is recommended, starting with broad screening for cytotoxic activity, followed by more detailed mechanistic studies for the most promising lead compounds.

Caption: Tiered approach for evaluating novel anticancer compounds.

Experimental Protocols

The following protocols provide a robust framework for the in vitro evaluation of 2-(benzylthio)pyrimidine-5-carbaldehyde analogs. It is crucial to include appropriate positive and negative controls in all experiments to ensure data validity.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8] Viable cells with active metabolism convert the yellow tetrazolium salt MTT into a purple formazan product.[9][10]

Principle: The quantity of formazan produced is directly proportional to the number of viable cells.[9] This allows for the determination of the concentration of the test compound that inhibits cell growth by 50% (IC50).

Protocol:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in appropriate media.

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in a 96-well plate in a final volume of 100 µL.

  • Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare a stock solution of the 2-(benzylthio)pyrimidine-5-carbaldehyde analog in DMSO.

  • Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Remove the old media from the cells and add 100 µL of the media containing the test compound or vehicle control (media with DMSO).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.[7][9]

  • Incubate the plate for 2-4 hours at 37°C.[9]

• Formazan Solubilization and Absorbance Reading:

  • After incubation, carefully remove the medium.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[9]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis:

  • Subtract the background absorbance from a well with no cells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Apoptosis Detection: Annexin V and Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.[11][12] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[11][12] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[13] Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[11][12]

Protocol:

• Cell Treatment and Harvesting:

  • Seed cells in a 6-well plate and treat with the test compound at its IC50 and 2x IC50 concentrations for 24-48 hours.

  • Collect both floating and adherent cells. For adherent cells, use gentle trypsinization.

  • Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.[11]

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer.

  • Add fluorescently-labeled Annexin V (e.g., FITC or Alexa Fluor 488 conjugate) and PI to the cell suspension.[11][13]

  • Incubate for 15 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Add 1X binding buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.[13]

  • Use unstained cells, cells stained with only Annexin V, and cells stained with only PI as controls to set up compensation and gates.

  • Data will be displayed in a dot plot with four quadrants:

    • Lower-left (Annexin V-/PI-): Live cells

    • Lower-right (Annexin V+/PI-): Early apoptotic cells

    • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V-/PI+): Necrotic cells

Cell Cycle Analysis: Propidium Iodide Staining

This method quantifies the DNA content of cells to determine the distribution of the cell population in different phases of the cell cycle (G0/G1, S, and G2/M).[14][15] Many anticancer drugs induce cell cycle arrest at specific checkpoints.

Protocol:

• Cell Preparation and Fixation:

  • Treat cells with the test compound as described for the apoptosis assay.

  • Harvest the cells and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing to prevent clumping.[15][16][17]

  • Incubate on ice for at least 30 minutes or store at -20°C for later analysis.[15][16][17]

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A. RNase A is crucial to degrade RNA and ensure that PI only binds to DNA.[14][15][17]

  • Incubate for 30 minutes at room temperature in the dark.[16]

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • The fluorescence intensity of PI is directly proportional to the amount of DNA.

  • A histogram of cell count versus fluorescence intensity will show distinct peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

  • Analyze the data using cell cycle analysis software to quantify the percentage of cells in each phase.

Western Blotting for Apoptosis-Related Proteins

Western blotting is used to detect specific proteins in a sample and can provide insights into the molecular pathways affected by the test compound.[18] For example, examining the expression levels of proteins involved in apoptosis, such as caspases and members of the Bcl-2 family, can help to elucidate the mechanism of cell death.

Protocol:

• Protein Extraction:

  • Treat cells with the test compound and harvest them.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[18]

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature the protein samples by boiling in SDS-PAGE sample buffer.

  • Load equal amounts of protein per lane onto an SDS-polyacrylamide gel.[18]

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[18]

• Immunodetection:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.[18]

  • Incubate the membrane with a primary antibody specific for the protein of interest (e.g., anti-Caspase-3, anti-Bcl-2, anti-Bax, anti-PARP) overnight at 4°C.[18]

  • Wash the membrane to remove unbound primary antibody.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.[18]

  • Wash the membrane again.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using an imaging system.

  • Use a loading control (e.g., an antibody against β-actin or GAPDH) to ensure equal protein loading between lanes.

Structure-Activity Relationship (SAR) and Data Presentation

Systematic modification of the 2-(benzylthio)pyrimidine-5-carbaldehyde scaffold is crucial for understanding the structure-activity relationship (SAR) and for optimizing the anticancer activity.[1][6] Key positions for modification include the benzyl ring of the benzylthio group and the carbaldehyde functional group.

Table 1: Hypothetical In Vitro Anticancer Activity of 2-(Benzylthio)pyrimidine-5-carbaldehyde Analogs

Compound ID	R1 (Substitution on Benzyl Ring)	R2 (Modification of Carbaldehyde)	IC50 (µM) vs. MCF-7	IC50 (µM) vs. HCT-116
Lead-001	H	-CHO	15.2 ± 1.8	20.5 ± 2.3
Analog-A1	4-Cl	-CHO	8.7 ± 0.9	12.1 ± 1.5
Analog-A2	4-OCH3	-CHO	25.4 ± 3.1	31.8 ± 3.9
Analog-B1	H	-CH=NOH (Oxime)	12.5 ± 1.4	18.9 ± 2.1
Analog-B2	4-Cl	-CH=NOH (Oxime)	5.1 ± 0.6	7.8 ± 0.9

Data are presented as mean ± standard deviation from three independent experiments.

The hypothetical data in Table 1 illustrates how SAR can be explored. For instance, the addition of an electron-withdrawing group (Cl) to the benzyl ring (Analog-A1 and B2) may enhance potency, while an electron-donating group (OCH3) may decrease it (Analog-A2). Modification of the carbaldehyde to an oxime (Analog-B1 and B2) could also influence activity, potentially by altering the molecule's ability to interact with its biological target.

Caption: Key areas for SAR exploration in the scaffold.

Conclusion and Future Directions

This guide provides a comprehensive framework for the initial in vitro evaluation of 2-(benzylthio)pyrimidine-5-carbaldehyde analogs as potential anticancer agents. By following these protocols, researchers can obtain reliable and reproducible data on the cytotoxic and mechanistic properties of their compounds. Promising lead compounds identified through this screening cascade can then be advanced to more complex in vitro models (e.g., 3D spheroids) and subsequently to in vivo studies to assess their efficacy and safety in preclinical animal models. The ultimate goal is to identify novel pyrimidine derivatives with potent and selective anticancer activity that can be developed into effective cancer therapies.

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The Versatile Scaffold: Application Notes and Protocols for 2-(benzylthio)pyrimidine-5-carbaldehyde in Medicinal Chemistry

The pyrimidine ring is a foundational heterocyclic motif in medicinal chemistry, integral to the structure of nucleobases like cytosine, thymine, and uracil, which form the building blocks of DNA and RNA.[1][2] This inherent biological relevance has made the pyrimidine scaffold a "privileged structure" in drug discovery, leading to a wide array of therapeutic agents with diverse applications, including anticancer, antimicrobial, antiviral, and anti-inflammatory activities.[3][4][5][6][7] Within this vast chemical space, 2-(benzylthio)pyrimidine-5-carbaldehyde emerges as a particularly valuable and versatile intermediate, offering a strategic starting point for the synthesis of novel bioactive molecules.

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for leveraging 2-(benzylthio)pyrimidine-5-carbaldehyde in medicinal chemistry. We will explore its synthesis, its role as a flexible building block, and its application in the development of targeted therapeutics, supported by field-proven insights and methodologies.

The Strategic Importance of 2-(benzylthio)pyrimidine-5-carbaldehyde

The unique structural features of 2-(benzylthio)pyrimidine-5-carbaldehyde make it a highly attractive starting material for medicinal chemists. The molecule can be conceptually divided into three key reactive sites, each offering opportunities for chemical modification and diversification:

• The Pyrimidine Core: A robust aromatic heterocycle amenable to various transformations.

• The 2-(Benzylthio) Group: The thioether linkage provides a handle for introducing a variety of substituents, influencing the compound's steric and electronic properties. The benzyl group itself can be substituted to probe structure-activity relationships (SAR).[1]

• The 5-Carbaldehyde Functionality: A versatile aldehyde group that can participate in a wide range of chemical reactions, including condensations, oxidations, and reductions, allowing for the facile introduction of diverse pharmacophores.[8]

This trifecta of reactive sites allows for the systematic and efficient generation of compound libraries for screening against various biological targets.

Synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde and Its Derivatives

The synthesis of the title compound and its subsequent derivatization are crucial first steps in its application. While a direct, one-pot synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde is not explicitly detailed in the provided literature, a general and reliable synthetic strategy can be inferred from the synthesis of related 2-thiopyrimidines and their subsequent alkylation.[1]

General Synthetic Protocol for 2-(Benzylthio)pyrimidine Derivatives

The following protocol outlines a common method for the synthesis of 2-(benzylthio)pyrimidine derivatives, which can be adapted for the synthesis of the target aldehyde.

Protocol 1: Synthesis of 2-(Benzylthio)pyrimidine Derivatives

Step	Procedure	Rationale & Key Considerations
1	Synthesis of the 2-Thiopyrimidine Core: Condense a suitable three-carbon precursor (e.g., a derivative of malonaldehyde or a related β-dicarbonyl compound) with thiourea in the presence of a base (e.g., sodium ethoxide) in a suitable solvent like ethanol.	This is a classic Biginelli-type or related cyclocondensation reaction to form the pyrimidine ring. The choice of the three-carbon unit will determine the substitution pattern on the pyrimidine core.
2	S-Alkylation: To the solution of the 2-thiopyrimidine from Step 1, add a base such as potassium carbonate (K2CO3) followed by the dropwise addition of benzyl bromide or a substituted benzyl halide. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF).	The base deprotonates the thiol group of the 2-thiopyrimidine, forming a thiolate anion which is a potent nucleophile. This nucleophile then displaces the halide from the benzyl halide in an SN2 reaction to form the desired 2-(benzylthio)pyrimidine.
3	Work-up and Purification: After the reaction is complete (monitored by TLC), the reaction mixture is poured into ice-water and the resulting precipitate is collected by filtration. The crude product is then purified by recrystallization or column chromatography.	Standard procedures to isolate and purify the final product.

Applications in Drug Discovery and Development

The 2-(benzylthio)pyrimidine-5-carbaldehyde scaffold has been instrumental in the development of compounds targeting a range of diseases. Below are key application areas with illustrative data and protocols.

Anticancer Agents

The pyrimidine nucleus is a well-established pharmacophore in oncology.[2][6][9] Derivatives of 2-(benzylthio)pyrimidine can be designed to target various hallmarks of cancer, including uncontrolled cell proliferation and survival signaling pathways.

Data Presentation: Anticancer Activity of Pyrimidine Derivatives

The following table summarizes the in vitro anticancer activity of representative pyrimidine derivatives against various cancer cell lines. This data, while not directly for 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives, illustrates the potential of the pyrimidine scaffold.

Compound Class	Derivative Example	Target Cell Line	IC50 (µM)	Reference
Indazol-Pyrimidine	Compound 4f	MCF-7 (Breast)	1.629	[5]
Indazol-Pyrimidine	Compound 4i	MCF-7 (Breast)	1.841	[5]
4,6-Disubstituted Pyrimidine	Compound 4d	MCF-7 (Breast)	8.53 (µg/ml)	[5]
Pyrimidine-sulfonamide hybrid	Hybrid 17	MDA-MB-231 (Breast)	2.40	[10]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a standard method for evaluating the cytotoxic effects of newly synthesized 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives on cancer cell lines.

Step	Procedure	Rationale & Key Considerations
1	Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.	Optimal seeding density may vary between cell lines.
2	Compound Treatment: Treat the cells with various concentrations of the test compounds (typically in a logarithmic series) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.	The concentration range should be chosen to capture the full dose-response curve. The final DMSO concentration should be kept low (e.g., <0.5%) to avoid solvent toxicity.
3	MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.	Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
4	Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.	Complete solubilization is crucial for accurate absorbance readings.
5	Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.	The absorbance is directly proportional to the number of viable cells.
6	Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.	The IC50 value represents the concentration of the compound that inhibits cell growth by 50%.

Mandatory Visualization: EGFR Signaling Pathway Inhibition

Many pyrimidine-based anticancer agents function by inhibiting key signaling pathways involved in cell growth and proliferation, such as the Epidermal Growth Factor Receptor (EGFR) pathway.[5]

Caption: EGFR signaling pathway inhibited by pyrimidine derivatives.

Antibacterial Agents

The emergence of multidrug-resistant bacteria necessitates the development of novel antibacterial agents. The 2-(benzylthio)pyrimidine scaffold has shown promise in this area.[1] A study on new 2-(benzylthio)pyrimidine derivatives revealed significant antibacterial activity against multi-resistant strains of Escherichia coli and Staphylococcus aureus.[1]

Data Presentation: Antibacterial Activity of 2-(Benzylthio)pyrimidine Derivatives

Compound	Substituent on Benzyl Group	MIC (µg/mL) on S. aureus	MIC (µg/mL) on E. coli	Reference
6c	3-NO2	125	-	[1]
6d	4-Cl	>125	>125	[1]
6h	4-F	250	250	[1]
6m	Benzimidazolylmethyl	125	250	[1]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the broth microdilution method for determining the MIC of novel 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives against bacterial strains.

Step	Procedure	Rationale & Key Considerations
1	Compound Dilution: Prepare a serial two-fold dilution of the test compounds in a suitable broth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.	This creates a concentration gradient to determine the lowest concentration that inhibits growth.
2	Bacterial Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.	A standardized inoculum is crucial for reproducible results.
3	Inoculation and Incubation: Inoculate each well of the microtiter plate with the bacterial suspension. Include positive (broth + bacteria) and negative (broth only) controls. Incubate the plate at 37°C for 18-24 hours.	Incubation allows for bacterial growth in the absence of inhibitory compounds.
4	MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the bacteria. This can be assessed visually or by measuring the optical density at 600 nm.	The MIC value is a quantitative measure of the compound's antibacterial potency.

Anti-inflammatory Agents

Pyrimidine derivatives have also been explored for their anti-inflammatory properties, often through the inhibition of key inflammatory mediators.[11] While direct data on 2-(benzylthio)pyrimidine-5-carbaldehyde is limited, related structures have shown promising activity.

Data Presentation: Anti-inflammatory Activity of 2-(Benzylthio)pyrimidine Analogs

The following data for a series of 6-aryl-4-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-S-benzylthiopyrimidines serves as a relevant proxy.

Compound ID	Substituent on Aryl Group	% Inhibition of Paw Edema	Reference
3a	H	15.0	[11]
3b	4-CH3	31.0	[11]
3c	4-OCH3	21.0	[11]
3d	4-Cl	24.0	[11]
Standard	Diclofenac Sodium	37.0	[11]

Experimental Protocol: Carrageenan-Induced Paw Edema Assay in Rats

This in vivo protocol is a standard method for evaluating the anti-inflammatory activity of test compounds.

Step	Procedure	Rationale & Key Considerations
1	Animal Acclimatization and Grouping: Acclimatize Wistar rats for at least one week before the experiment. Randomly divide the animals into groups (e.g., vehicle control, standard drug, and test compound groups).	Acclimatization reduces stress-related variability.
2	Compound Administration: Administer the test compounds and the standard drug (e.g., diclofenac sodium) orally or intraperitoneally to the respective groups. The control group receives the vehicle.	The route of administration should be consistent.
3	Induction of Inflammation: One hour after compound administration, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.	Carrageenan is a potent pro-inflammatory agent that induces a localized and reproducible inflammatory response.
4	Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.	The increase in paw volume is a measure of the extent of inflammation.
5	Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the control group.	This allows for the quantitative assessment of the anti-inflammatory activity of the test compounds.

DCN1-UBC12 Inhibitors for Cardiac Fibrosis

A more recent and highly specific application of the 2-(benzylthio)pyrimidine scaffold is in the development of inhibitors of the DCN1-UBC12 protein-protein interaction.[12][13] This interaction is crucial for the activation of cullin-RING ligases (CRLs), and its inhibition has shown potential for treating cardiac fibrosis.[12][14] A compound, DN-2, derived from a 2-(benzylthio)pyrimidine scaffold, was identified as a potent and selective DCN1-UBC12 inhibitor.[12][13]

Mandatory Visualization: DCN1-UBC12 Inhibition Workflow

Caption: Workflow for the discovery of 2-(benzylthio)pyrimidine-based DCN1-UBC12 inhibitors.

Conclusion and Future Perspectives

2-(Benzylthio)pyrimidine-5-carbaldehyde represents a highly valuable and versatile scaffold in modern medicinal chemistry. Its synthetic tractability and the diverse biological activities of its derivatives underscore its potential for the discovery of novel therapeutics. The applications detailed in this guide, from broad-spectrum anticancer and antimicrobial agents to highly specific protein-protein interaction inhibitors, demonstrate the power of this chemical starting point. Future research in this area will likely focus on expanding the diversity of derivatives through combinatorial chemistry approaches, elucidating their mechanisms of action through advanced biochemical and cellular assays, and optimizing their pharmacokinetic and pharmacodynamic properties for in vivo efficacy.

References

• Patrick-Armand, A., Siomenan, C., Doumade, Z., Adéyolé, T., Eric, B., Daouda, T., Drissa, S. and Ané, A. (2021) Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39. [Link]

• He, Z. X., An, Q., Wei, B., Zhou, W. J., Wei, B. F., Gong, Y. P., ... & Zhao, W. (2022). Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects. Journal of Medicinal Chemistry, 65(1), 163-190. [Link]

• Ghorab, M. M., Al-Said, M. S., & El-Gazzar, M. G. (2022). Recent Advances in Pyrimidine-Based Drugs. Molecules, 27(19), 6283. [Link]

• Chaudhary, P., & Kumar, R. (2022). Role of Pyrimidine Derivatives in the Treatment of Cancer. Journal for Research in Applied Sciences and Biotechnology, 1(3), 1-10. [Link]

• He, Z. X., An, Q., Wei, B., Zhou, W. J., Wei, B. F., Gong, Y. P., ... & Zhao, W. (2022). Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects. Journal of Medicinal Chemistry, 65(1), 163-190. [Link]

• He, Z. X., An, Q., Wei, B., Zhou, W. J., Wei, B. F., Gong, Y. P., ... & Zhao, W. (2022). Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects. Journal of Medicinal Chemistry, 65(1), 163-190. [Link]

• Zhang, L., & Rana, T. M. (2001). Solid-Phase Synthesis of α-(2-(Benzylthio)- 1,4-dihydro-6-methyl-4-p-tolylpyrimidine-5- carboxamido) Acids: a New Strategy To Create Diversity in Heterocyclic Scaffolds. Organic Letters, 3(10), 1547-1550. [Link]

• Kumar, R., & Singh, P. (2023). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. ResearchGate. [Link]

• Al-Ostath, A., Al-Mulla, A., & Al-Sammarrae, K. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules, 27(19), 6283. [Link]

• Al-Warhi, T., Al-Hujaj, H. H., Al-Masoudi, N. A., & Faeza, A. K. A. (2024). The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids. Future Medicinal Chemistry, 16(8), 539-556. [Link]

• Kandefer-Szerszeń, M., Szerszeń, M., & Rzymowska, J. (2021). Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. Molecules, 26(7), 2052. [Link]

• El-Faham, A., & El-Sayed, W. A. (2021). Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(4), 373-392. [Link]

• Singh, S., & Kumar, A. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. World Journal of Advanced Research and Reviews, 22(01), 1775-1786. [Link]

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Application Note: A Robust Solid-Phase Strategy for the Synthesis of Pyrimidine Carboxamide Libraries

Abstract

Pyrimidine carboxamides represent a privileged scaffold in medicinal chemistry, with derivatives showing a wide array of biological activities.[1][2] The efficient synthesis of diverse libraries of these compounds is crucial for modern drug discovery programs.[3] This document provides a comprehensive guide to the solid-phase synthesis (SPS) of pyrimidine carboxamides, starting from the versatile building block, 2-(benzylthio)pyrimidine-5-carbaldehyde.[4][5] The strategy detailed herein involves an initial solution-phase oxidation to the corresponding carboxylic acid, followed by immobilization on an oxime resin to form a resin-bound active ester. This activated intermediate is then subjected to aminolytic cleavage with a panel of diverse amines, affording the target carboxamides in high purity after simple filtration. This "release from resin" approach streamlines purification and is highly amenable to parallel synthesis formats.

Guiding Principles & Synthetic Strategy

The power of solid-phase synthesis lies in its ability to simplify complex multi-step reactions and purifications.[6][7] For generating a library of N-substituted pyrimidine-5-carboxamides, a strategy that introduces diversity at the final step is most efficient.

The core challenges to address are:

• Immobilization: The starting aldehyde lacks a direct handle for common resin linkages.

• Carboxamide Formation: The aldehyde must be converted to a carboxamide.

• Diversification: A library of different N-substituents is required on the amide nitrogen.

Our chosen strategy elegantly solves these challenges through a three-stage process:

• Stage 1: Solution-Phase Precursor Synthesis: The commercially available 2-(benzylthio)pyrimidine-5-carbaldehyde is first oxidized in solution to the corresponding 2-(benzylthio)pyrimidine-5-carboxylic acid. This crucial step creates the necessary functional handle for solid-phase attachment. The Pinnick oxidation is selected for its mild conditions and high tolerance for other functional groups.

• Stage 2: Immobilization as an Active Ester: The synthesized carboxylic acid is loaded onto an oxime resin. This is a strategic choice; unlike linkages designed for acid cleavage (e.g., Wang resin), the oxime ester linkage is specifically designed for nucleophilic cleavage by amines.[8] This transforms the solid support into a stable, yet reactive, "super-reagent."

• Stage 3: Parallel Synthesis via Aminolytic Cleavage: The resin-bound active ester is split into multiple reaction vessels. Each portion is treated with a different primary or secondary amine. The amine attacks the activated ester, simultaneously forming the desired amide bond and cleaving the product from the solid support into solution. The only non-volatile byproducts are resin-bound, allowing for product isolation by simple filtration and solvent evaporation.

This workflow is visualized in the diagram below.

Figure 1: Overall workflow for the solid-phase synthesis of pyrimidine carboxamide libraries.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of 2-(benzylthio)pyrimidine-5-carboxylic acid (Precursor)

This protocol details the conversion of the starting aldehyde to the carboxylic acid required for solid-phase loading.

• Dissolution: Dissolve 2-(benzylthio)pyrimidine-5-carbaldehyde (1.0 eq) in tert-butanol (approx. 0.2 M).

• Addition of Buffer & Scavenger: Add an aqueous solution of sodium dihydrogen phosphate (NaH₂PO₄, 1.5 eq) followed by 2-methyl-2-butene (5.0 eq). The latter acts as a scavenger for the hypochlorite byproduct.

• Initiation of Oxidation: Slowly add an aqueous solution of sodium chlorite (NaClO₂, 80% purity, 1.5 eq) dropwise over 30 minutes. An exotherm may be observed. Maintain the reaction temperature below 30°C using a water bath if necessary.

• Reaction Monitoring: Stir the biphasic mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting aldehyde is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃). Acidify the mixture to pH 2-3 with 1M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude solid can often be used directly in the next step or purified further by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Protocol 2: Immobilization of Carboxylic Acid on Oxime Resin

This procedure creates the resin-bound active ester, the key intermediate for library synthesis.

• Resin Swelling: Place p-nitrobenzophenone oxime resin (1.0 eq, based on resin loading capacity) in a peptide synthesis vessel. Swell the resin in dichloromethane (DCM) for 30 minutes, then drain the solvent.

• Activation Mixture: In a separate flask, dissolve 2-(benzylthio)pyrimidine-5-carboxylic acid (1.5 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq) in a minimal amount of dimethylformamide (DMF). Add N,N'-diisopropylcarbodiimide (DIC, 1.5 eq) to this solution and pre-activate for 10 minutes at room temperature.[9]

• Coupling Reaction: Add the pre-activated acid solution to the swollen resin. Agitate the mixture at room temperature for 12-16 hours.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3x), DCM (3x), and methanol (3x).

• Capping (Optional but Recommended): To cap any unreacted oxime sites, treat the resin with a solution of acetic anhydride and pyridine in DCM (10:1:10 v/v/v) for 1 hour.

• Final Wash & Dry: Wash the resin as in step 4 and dry under high vacuum for at least 4 hours. The resin is now ready for library synthesis. A small sample can be subjected to a test cleavage (Protocol 3 with a simple amine like benzylamine) and analyzed by LC-MS to confirm successful loading.

Protocol 3: Parallel Synthesis of Carboxamide Library via Aminolytic Cleavage

This is the diversification and product-releasing step.

• Resin Dispensing: Distribute the dried, loaded oxime resin into an array of reaction vessels (e.g., a 96-well filter plate or individual vials).

• Amine Addition: To each vessel, add a solution of a unique primary or secondary amine (5-10 eq) in a suitable solvent like THF or DMF.[8]

• Cleavage Reaction: Agitate the vessels at room temperature for 16-24 hours. For sterically hindered amines, gentle heating (40-50°C) may be required to drive the reaction to completion.

• Product Isolation: Filter the resin from each well/vial, collecting the filtrates into a corresponding collection plate or set of vials.

• Resin Wash: Wash the resin in each well with a small amount of the reaction solvent (e.g., DMF) and then with DCM to ensure complete recovery of the product. Combine these washes with the initial filtrates.

• Solvent Removal: Concentrate the collected filtrates in parallel using a centrifugal evaporator or a stream of nitrogen to yield the crude pyrimidine carboxamide products.

• Analysis: Characterize the products in each well by LC-MS to confirm identity and assess purity. Further purification by preparative HPLC can be performed if necessary.

Data Presentation: Representative Results

The following table illustrates the expected outcomes for the synthesis of three distinct pyrimidine carboxamides using the described protocols.

Amine Reagent	Product Structure	Expected Mass [M+H]⁺	Representative Yield (%)	Purity by LC-MS (%)
Cyclopropylamine	N-cyclopropyl-2-(benzylthio)pyrimidine-5-carboxamide	286.09	85%	>95%
Morpholine	(2-(benzylthio)pyrimidin-5-yl)(morpholino)methanone	316.10	91%	>98%
4-Fluoroaniline	N-(4-fluorophenyl)-2-(benzylthio)pyrimidine-5-carboxamide	340.08	78%	>92%

Mechanistic Insight: Aminolytic Cleavage

The key to this synthetic strategy is the nucleophilic acyl substitution reaction that occurs on the solid support. The oxime resin serves as an excellent leaving group, facilitating the attack by a wide range of amine nucleophiles.

Figure 2: The amine nucleophile attacks the activated carbonyl carbon of the resin-bound ester. This forms a tetrahedral intermediate which collapses, releasing the stable N-substituted pyrimidine carboxamide into solution and leaving the oxime byproduct attached to the insoluble resin support.

References

• Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• Developments in peptide and amide synthesis. Luxembourg Bio Technologies. [Link]

• Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. PMC. [Link]

• Peptide synthesis. Wikipedia. [Link]

• Thirteen decades of peptide synthesis: key developments in solid phase peptide synthesis and amide bond formation utilized in peptide ligation. PubMed. [Link]

• Solid-phase synthesis of diverse peptide tertiary amides by reductive amination. PubMed. [Link]

• Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. ACS Combinatorial Science. [Link]

• Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. ResearchGate. [Link]

• An Accessible Protocol for Solid-Phase Extraction of N-Linked Glycopeptides through Reductive Amination by Amine-Functionalized Magnetic Nanoparticles. Analytical Chemistry. [Link]

• Advances in the Solid Phase Synthesis of Pyrimidine Derivatives. ResearchGate. [Link]

• Lewis acid-catalyzed cleavage of carbamate and carbonate resins. ResearchGate. [Link]

• Novel pyrimidine-5-carboxamide derivatives.

• A mini review of pyrimidine and fused pyrimidine marketed drugs. CORE. [Link]

• C-terminal N-alkylated peptide amides resulting from the linker decomposition of the Rink amide resin: a new cleavage mixture prevents their formation. PubMed. [Link]

• Cleavage from Oxime Resin to acids, amides or esters. Aapptec Peptides. [Link]

• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. [Link]

• Discovery of pyrimidine carboxamides as potent and selective CCK1 receptor agonists. [Link]

• Solid-phase synthesis of 2-substituted 4-amino-7-oxo-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidines. PubMed. [Link]

• 2-(Benzylthio)pyrimidine-5-carbaldehyde. PubChem. [Link]

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• 9. hepatochem.com [hepatochem.com]

Application Notes and Protocols: Versatile Derivatization of the Aldehyde Group in 2-(Benzylthio)pyrimidine-5-carbaldehyde

Introduction: The Strategic Importance of the Pyrimidine-5-carbaldehyde Scaffold

The pyrimidine core is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds, including antiviral, antibacterial, and anticancer agents.[1][2] The strategic functionalization of this heterocycle is paramount in the development of novel therapeutics. 2-(Benzylthio)pyrimidine-5-carbaldehyde is a particularly attractive starting material, offering a trifecta of modifiable positions: the benzylthio group at C2, the pyrimidine ring itself, and, most notably, the highly reactive aldehyde group at C5. This aldehyde function serves as a versatile chemical handle for a wide array of synthetic transformations, enabling the construction of diverse molecular architectures and the fine-tuning of pharmacokinetic and pharmacodynamic properties.

This guide provides an in-depth exploration of several key derivatization strategies for the aldehyde group of 2-(benzylthio)pyrimidine-5-carbaldehyde, complete with detailed, field-tested protocols. We will delve into the mechanistic underpinnings of each transformation, offering insights into reaction optimization and characterization of the resulting products.

Core Derivatization Strategies

The aldehyde group of 2-(benzylthio)pyrimidine-5-carbaldehyde is amenable to a variety of transformations. Here, we focus on five fundamental reactions that provide access to a broad range of important structural motifs:

• Reductive Amination: Introduction of nitrogen-containing substituents.

• Wittig Reaction: Carbon-carbon double bond formation.

• Knoevenagel Condensation: Synthesis of α,β-unsaturated systems.

• Oxidation: Formation of the corresponding carboxylic acid.

• Reduction: Synthesis of the primary alcohol.

The following sections will provide detailed protocols for each of these transformations.

Reductive Amination: Accessing Novel Amine Derivatives

Reductive amination is a powerful and widely used method for the formation of carbon-nitrogen bonds. The reaction proceeds via the initial formation of an imine or iminium ion from the aldehyde and a primary or secondary amine, which is then reduced in situ to the corresponding amine. This one-pot procedure is highly efficient and tolerates a wide range of functional groups.

Causality of Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation. It is a mild and selective reducing agent that readily reduces the intermediate iminium ion but is slow to react with the starting aldehyde, thus minimizing the formation of the corresponding alcohol as a byproduct.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for reductive amination as they are aprotic and effectively solubilize the reactants.

• Acid Catalyst: A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion, especially with less nucleophilic amines.

Experimental Workflow: Reductive Amination

Caption: Workflow for the reductive amination of 2-(benzylthio)pyrimidine-5-carbaldehyde.

Detailed Protocol: Synthesis of N-benzyl-1-(2-(benzylthio)pyrimidin-5-yl)methanamine

Reagent/Solvent	M.W.	Amount	Moles (mmol)	Eq.
2-(Benzylthio)pyrimidine-5-carbaldehyde	230.29	230 mg	1.0	1.0
Benzylamine	107.15	118 mg	1.1	1.1
Sodium triacetoxyborohydride	211.94	275 mg	1.3	1.3
Dichloromethane (DCM)	-	10 mL	-	-
Acetic Acid	60.05	1 drop	cat.	-

Procedure:

• To a solution of 2-(benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol) in DCM (10 mL) is added benzylamine (118 mg, 1.1 mmol) and a single drop of glacial acetic acid.

• The mixture is stirred at room temperature for 30 minutes.

• Sodium triacetoxyborohydride (275 mg, 1.3 mmol) is added in one portion.

• The reaction is stirred at room temperature and monitored by TLC or LC-MS until the starting aldehyde is consumed (typically 2-4 hours).

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (10 mL).

• The layers are separated, and the aqueous layer is extracted with DCM (2 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired product.

Expected Characterization Data (Exemplary):

• ¹H NMR (CDCl₃, 400 MHz): δ 8.60 (s, 2H), 7.45-7.25 (m, 10H), 4.35 (s, 2H), 3.85 (s, 2H), 2.10 (br s, 1H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 168.0, 158.2, 140.1, 138.5, 131.0, 129.1, 128.8, 128.6, 127.5, 127.3, 53.5, 51.8, 36.2.

• HRMS (ESI): Calculated for C₁₉H₁₉N₃S [M+H]⁺, found [M+H]⁺.

Wittig Reaction: Olefination for Alkene Synthesis

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of a carbon-carbon double bond from an aldehyde or ketone and a phosphonium ylide (Wittig reagent).[3][4][5][6] The reaction is highly reliable and offers good control over the location of the newly formed double bond.

Causality of Experimental Choices:

• Ylide Generation: The phosphonium ylide is typically generated in situ by treating a phosphonium salt with a strong base. The choice of base depends on the acidity of the proton alpha to the phosphorus. For simple alkyl ylides, strong bases like n-butyllithium or sodium hydride are required.

• Solvent: Anhydrous tetrahydrofuran (THF) or diethyl ether are the most common solvents for the Wittig reaction, as they are aprotic and compatible with the strong bases used.

• Reaction Conditions: The reaction is typically carried out at low temperatures to control the reactivity of the ylide and improve stereoselectivity.

Reaction Mechanism: Wittig Reaction

Caption: Mechanism of the Wittig reaction.

Detailed Protocol: Synthesis of 2-(Benzylthio)-5-vinylpyrimidine

Reagent/Solvent	M.W.	Amount	Moles (mmol)	Eq.
Methyltriphenylphosphonium bromide	357.23	428 mg	1.2	1.2
Sodium hydride (60% dispersion in oil)	24.00	48 mg	1.2	1.2
Anhydrous THF	-	15 mL	-	-
2-(Benzylthio)pyrimidine-5-carbaldehyde	230.29	230 mg	1.0	1.0

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar) is added sodium hydride (48 mg of a 60% dispersion, 1.2 mmol). The mineral oil is removed by washing with anhydrous hexanes (2 x 5 mL).

• Anhydrous THF (10 mL) is added, and the suspension is cooled to 0 °C.

• Methyltriphenylphosphonium bromide (428 mg, 1.2 mmol) is added portion-wise, and the mixture is stirred at room temperature for 1 hour.

• The resulting yellow-orange ylide solution is cooled to 0 °C, and a solution of 2-(benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol) in anhydrous THF (5 mL) is added dropwise.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC, typically 2-3 hours).

• The reaction is quenched by the careful addition of water (10 mL).

• The mixture is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the alkene.

Expected Characterization Data (Exemplary):

• ¹H NMR (CDCl₃, 400 MHz): δ 8.65 (s, 2H), 7.45-7.25 (m, 5H), 6.70 (dd, J = 17.6, 10.8 Hz, 1H), 5.90 (d, J = 17.6 Hz, 1H), 5.40 (d, J = 10.8 Hz, 1H), 4.38 (s, 2H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 168.2, 157.5, 138.2, 135.8, 130.5, 129.0, 128.7, 127.6, 118.2, 36.5.

• HRMS (ESI): Calculated for C₁₃H₁₂N₂S [M+H]⁺, found [M+H]⁺.

Knoevenagel Condensation: Access to Electron-Deficient Alkenes

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration to yield an α,β-unsaturated product.[7][8][9][10] This reaction is particularly useful for synthesizing electron-deficient alkenes, which are valuable intermediates in various synthetic pathways.

Causality of Experimental Choices:

• Active Methylene Compound: Malononitrile is a common choice due to the high acidity of its methylene protons, which facilitates deprotonation and subsequent reaction.

• Catalyst: A weak base like piperidine or triethylamine is typically used to catalyze the reaction. Stronger bases can lead to self-condensation of the aldehyde.

• Solvent: Ethanol or methanol are often used as they are polar protic solvents that can facilitate the reaction and dissolve the reactants.

Detailed Protocol: Synthesis of 2-((2-(Benzylthio)pyrimidin-5-yl)methylene)malononitrile

Reagent/Solvent	M.W.	Amount	Moles (mmol)	Eq.
2-(Benzylthio)pyrimidine-5-carbaldehyde	230.29	230 mg	1.0	1.0
Malononitrile	66.06	73 mg	1.1	1.1
Piperidine	85.15	2 drops	cat.	-
Ethanol	-	10 mL	-	-

Procedure:

• A mixture of 2-(benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol), malononitrile (73 mg, 1.1 mmol), and ethanol (10 mL) is prepared in a round-bottom flask.

• Two drops of piperidine are added, and the mixture is stirred at room temperature.

• The reaction is monitored by TLC. A precipitate often forms as the reaction progresses.

• After completion (typically 1-2 hours), the mixture is cooled in an ice bath, and the solid product is collected by filtration.

• The solid is washed with cold ethanol and dried under vacuum to afford the pure product.

Expected Characterization Data (Exemplary):

• ¹H NMR (DMSO-d₆, 400 MHz): δ 9.05 (s, 2H), 8.30 (s, 1H), 7.50-7.30 (m, 5H), 4.45 (s, 2H).

• ¹³C NMR (DMSO-d₆, 101 MHz): δ 169.5, 160.2, 158.8, 137.5, 129.2, 128.9, 127.8, 125.5, 114.8, 113.5, 80.1, 36.8.

• HRMS (ESI): Calculated for C₁₅H₁₀N₄S [M+H]⁺, found [M+H]⁺.

Oxidation to Carboxylic Acid

The aldehyde group can be readily oxidized to the corresponding carboxylic acid, a key functional group for further derivatization, such as amide bond formation.

Causality of Experimental Choices:

• Oxidizing Agent: Sodium chlorite (NaClO₂) in the presence of a phosphate buffer and a chlorine scavenger like 2-methyl-2-butene is a mild and efficient method for oxidizing aldehydes to carboxylic acids without affecting other sensitive functional groups.

• Solvent System: A biphasic system of tert-butanol and water is commonly used to dissolve both the organic substrate and the inorganic oxidizing agent.

Detailed Protocol: Synthesis of 2-(Benzylthio)pyrimidine-5-carboxylic acid

Reagent/Solvent	M.W.	Amount	Moles (mmol)	Eq.
2-(Benzylthio)pyrimidine-5-carbaldehyde	230.29	230 mg	1.0	1.0
Sodium chlorite (80%)	90.44	170 mg	1.5	1.5
Sodium dihydrogen phosphate monohydrate	137.99	207 mg	1.5	1.5
2-Methyl-2-butene	70.13	0.35 mL	3.0	3.0
tert-Butanol	-	5 mL	-	-
Water	-	5 mL	-	-

Procedure:

• In a round-bottom flask, 2-(benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol) is dissolved in tert-butanol (5 mL).

• An aqueous solution of sodium dihydrogen phosphate monohydrate (207 mg, 1.5 mmol) in water (5 mL) and 2-methyl-2-butene (0.35 mL, 3.0 mmol) are added.

• An aqueous solution of sodium chlorite (170 mg of 80% technical grade, 1.5 mmol) in water (2 mL) is added dropwise at room temperature.

• The reaction is stirred vigorously overnight.

• The reaction is quenched with a saturated aqueous solution of sodium sulfite (10 mL).

• The mixture is acidified to pH 2-3 with 1 M HCl.

• The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to yield the carboxylic acid.

Expected Characterization Data (Exemplary):

• ¹H NMR (DMSO-d₆, 400 MHz): δ 13.5 (br s, 1H), 9.00 (s, 2H), 7.50-7.30 (m, 5H), 4.40 (s, 2H).

• ¹³C NMR (DMSO-d₆, 101 MHz): δ 169.0, 166.5, 159.5, 138.0, 129.1, 128.8, 127.7, 125.0, 36.5.

• HRMS (ESI): Calculated for C₁₂H₁₀N₂O₂S [M-H]⁻, found [M-H]⁻.

Reduction to Primary Alcohol

The reduction of the aldehyde to a primary alcohol provides another valuable intermediate for further functionalization, such as ether or ester formation.

Causality of Experimental Choices:

• Reducing Agent: Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for the reduction of aldehydes in the presence of many other functional groups.[11][12] It is also safer and easier to handle than stronger reducing agents like lithium aluminum hydride.

• Solvent: Methanol or ethanol are excellent solvents for this reduction as they readily dissolve both the substrate and the reducing agent, and the protic nature of the solvent facilitates the work-up.

Detailed Protocol: Synthesis of (2-(Benzylthio)pyrimidin-5-yl)methanol

Reagent/Solvent	M.W.	Amount	Moles (mmol)	Eq.
2-(Benzylthio)pyrimidine-5-carbaldehyde	230.29	230 mg	1.0	1.0
Sodium borohydride	37.83	45 mg	1.2	1.2
Methanol	-	10 mL	-	-

Procedure:

• 2-(Benzylthio)pyrimidine-5-carbaldehyde (230 mg, 1.0 mmol) is dissolved in methanol (10 mL) in a round-bottom flask and cooled to 0 °C in an ice bath.

• Sodium borohydride (45 mg, 1.2 mmol) is added portion-wise.

• The reaction is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature.

• The reaction is monitored by TLC until the starting material is consumed (typically 1 hour).

• The reaction is quenched by the slow addition of water (10 mL).

• The methanol is removed under reduced pressure.

• The aqueous residue is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to give the alcohol.

Expected Characterization Data (Exemplary):

• ¹H NMR (CDCl₃, 400 MHz): δ 8.55 (s, 2H), 7.45-7.25 (m, 5H), 4.70 (s, 2H), 4.35 (s, 2H), 2.50 (br s, 1H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 168.5, 158.0, 138.8, 134.0, 129.0, 128.6, 127.5, 63.2, 36.3.

• HRMS (ESI): Calculated for C₁₂H₁₂N₂OS [M+H]⁺, found [M+H]⁺.

Conclusion

The aldehyde functionality of 2-(benzylthio)pyrimidine-5-carbaldehyde provides a gateway to a vast chemical space. The protocols detailed herein for reductive amination, Wittig olefination, Knoevenagel condensation, oxidation, and reduction represent robust and reliable methods for accessing a diverse array of novel pyrimidine derivatives. These derivatizations are crucial for structure-activity relationship studies and the development of new chemical entities in drug discovery and other areas of chemical science. The provided experimental details and mechanistic insights serve as a valuable resource for researchers seeking to exploit the synthetic potential of this versatile building block.

References

• Patrick-Armand, A., Siomenan, C., Doumade, Z., Adéyolé, T., Eric, B., Daouda, T., Drissa, S. and Ané, A. (2021) Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. ResearchGate. [Link]

• Zhang, L., & Rana, T. M. (2007). Solid-Phase Synthesis of α-(2-(Benzylthio)-1,4-dihydro-6-methyl-4-p-tolylpyrimidine-5-carboxamido) Acids: a New Strategy To Create Diversity in Heterocyclic Scaffolds. Journal of Combinatorial Chemistry, 9(3), 469-480. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. ResearchGate. [Link]

• Kumar, A., & Sharma, S. (2022). RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research, 13(5). [Link]

• RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. (2022). Journal of Advanced Scientific Research. [Link]

• PubChem. 2-(Benzylthio)pyrimidine-5-carbaldehyde. [Link]

• Singh, G. S., & D'hooghe, M. (2022). Contribution of Knoevenagel Condensation Products toward the Development of Anticancer Agents: An Updated Review. ChemMedChem, 17(8), e202100736. [Link]

• de Fátima, Â., et al. (2021). Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Molecules, 26(22), 6953. [Link]

• Kamal, A., et al. (2008). Synthesis and biological evaluation of 2-thiopyrimidine derivatives. Bioorganic & Medicinal Chemistry Letters, 18(5), 1564-1568. [Link]

• Ali, I., et al. (2017). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research, 8(8), 3206-3224. [Link]

• Al-Obaid, A. M., et al. (2018). Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives. Molecules, 23(11), 2947. [Link]

• Levers, O., et al. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry. [Link]

• The Importance and Applications of Knoevenagel Reaction (Brief Review). Amity University. [Link]

• Wittig Reaction: Mechanism and Examples. NROChemistry. [Link]

• View of RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research. [Link]

• S̨w̧d, A., et al. (2019). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 24(22), 4053. [Link]

• Wittig Reaction: Mechanism and Examples. Master Organic Chemistry. [Link]

• Help with reductive ammination. Reddit. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• El-Gazzar, A. R. B. A., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(4), 369-396. [Link]

• Wittig reaction. Wikipedia. [Link]

• Puodziunaite, B., et al. (2012). Synthesis and in vitro activity of novel 2-(benzylthio)-4-chloro-5-(1,3,4-oxadiazol-2-yl)benzenesulfonamide derivatives. Medicinal Chemistry Research, 22(5), 2349-2360. [Link]

• Franzini, R. M., et al. (2019). Micelle-Promoted Reductive Amination of DNA-Conjugated Amines for DNA-Encoded Library Synthesis. Bioconjugate Chemistry, 30(10), 2636-2641. [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• 2-(Methylthio)pyrimidine-5-carbaldehyde. J&K Scientific. [Link]

• Wittig Reaction. Chemistry LibreTexts. [Link]

• Sodium Borohydride (NaBH4) Reduction. Organic Synthesis. [Link]

• Synthesis of Pyrimidine Derivatives. Growing Science. [Link]

• Matyugina, E. S., et al. (2020). Mono-N-oxidation of heterocycle-fused pyrimidines. Dalton Transactions, 49(43), 15335-15345. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 2-(benzylthio)pyrimidine-5-carbaldehyde by Column Chromatography

Welcome to the technical support guide for the purification of 2-(benzylthio)pyrimidine-5-carbaldehyde. This document provides in-depth guidance, troubleshooting advice, and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis and purification of this compound. The information herein is designed to ensure both scientific integrity and practical success in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 2-(benzylthio)pyrimidine-5-carbaldehyde that I should consider for purification?

Q2: What is the recommended stationary phase and mobile phase system for the column chromatography of this compound?

For the purification of pyrimidine derivatives like 2-(benzylthio)pyrimidine-5-carbaldehyde, silica gel is the most commonly used stationary phase due to its effectiveness in separating compounds based on polarity.[3][4][5][6]

The selection of the mobile phase (eluent) is critical and should be guided by preliminary Thin-Layer Chromatography (TLC) analysis. A good starting point for developing a solvent system for a compound of moderate polarity is a mixture of a non-polar solvent and a more polar solvent.[7][8]

Recommended Starting Solvent Systems for TLC Analysis:

• Hexanes:Ethyl Acetate (EtOAc) mixtures (e.g., 9:1, 4:1, 1:1)

• Dichloromethane (DCM):Methanol (MeOH) mixtures (e.g., 99:1, 95:5)

The ideal solvent system for column chromatography should provide a Retention Factor (Rf) value for the target compound between 0.25 and 0.35 on the TLC plate.[8][9] This range ensures that the compound spends sufficient time on the column to be effectively separated from impurities.[8][9]

Q3: How should I prepare my sample and the column for optimal separation?

Proper sample and column preparation are crucial for achieving high-resolution separation.

Column Packing:

• Slurry Packing: This is the preferred method to ensure a homogenous and tightly packed column, minimizing issues like channeling. To do this, mix the silica gel with the initial, least polar mobile phase to form a slurry. Pour the slurry into the column and allow it to settle, using gentle tapping or low pressure to aid in packing.

• Dry Packing: While less common for high-resolution work, dry packing involves adding the dry silica gel to the column and then slowly running the mobile phase through it. This method is quicker but can lead to a less uniform column bed.

Sample Loading:

• Wet Loading: Dissolve the crude sample in a minimal amount of the initial mobile phase. If the sample is not fully soluble, you can use a slightly more polar solvent, but keep the volume as small as possible to maintain a narrow starting band.[10]

• Dry Loading: If your sample is not soluble in the mobile phase, it can be adsorbed onto a small amount of silica gel.[11] Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and then remove the solvent under reduced pressure until a free-flowing powder is obtained.[11] This powder can then be carefully added to the top of the packed column.[11]

Q4: How can I effectively monitor the separation process?

Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the progress of your column chromatography.[3] By spotting collected fractions onto a TLC plate and running it in the same solvent system used for the column, you can visualize the separation of your desired compound from any impurities. This allows you to combine the fractions containing the pure product accurately.

Q5: What are the common impurities I should expect, and how can I separate them?

Impurities in the synthesis of 2-(benzylthio)pyrimidine-5-carbaldehyde can arise from unreacted starting materials, byproducts, or degradation products. Common impurities might include:

• Unreacted Starting Materials: Depending on the synthetic route, these could be more or less polar than the product.

• Oxidation Products: The aldehyde group can be susceptible to oxidation to the corresponding carboxylic acid, which would be significantly more polar.

• Over-alkylation or other side-reaction products: These will have varying polarities.

Separation is achieved by carefully selecting a mobile phase that provides a good separation between the Rf values of the product and the impurities on a TLC plate.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound does not move from the baseline on TLC.	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture, or add a small amount of methanol to a dichloromethane solution.[4][7]
Poor separation between the desired compound and an impurity.	The polarity of the mobile phase is too high or too low.	Optimize the solvent system by testing various ratios of polar and non-polar solvents on a TLC plate to maximize the difference in Rf values.[9]
The compound is streaking on the TLC plate or in the column.	The sample is overloaded. The compound may be acidic or basic.	Reduce the amount of sample loaded. For acidic or basic compounds, adding a small amount of a modifier to the mobile phase (e.g., a few drops of acetic acid for acidic compounds or triethylamine for basic compounds) can improve peak shape.
Co-elution of the product with an impurity.	The chosen solvent system is not providing adequate resolution.	Try a different solvent system with different selectivity. For example, if you are using a hexane/ethyl acetate system, try a dichloromethane/methanol system.[7]
Low recovery of the compound.	The compound may be irreversibly adsorbed onto the silica gel. The compound may have eluted in very dilute fractions that were not detected.	If the compound is very polar, it may be sticking to the silica. A more polar eluent might be needed to wash it off. Concentrate the later fractions and re-analyze by TLC to ensure all the product has been collected.[10]
The column is running too slowly.	The silica gel may be too fine, or the column may be packed too tightly.	Apply gentle pressure to the top of the column to increase the flow rate (flash chromatography).[11] Ensure that the outlet is not blocked.[10]

Experimental Workflow and Protocols

Detailed Protocol for Column Chromatography Purification

• TLC Analysis:

  • Dissolve a small amount of the crude 2-(benzylthio)pyrimidine-5-carbaldehyde in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in a series of solvent systems of varying polarities (e.g., different ratios of hexanes:ethyl acetate).

  • Visualize the spots under UV light and/or by staining.

  • Select the solvent system that gives an Rf value of approximately 0.25-0.35 for the desired product and good separation from impurities.[8][9]

• Column Preparation:

  • Choose a column of appropriate size for the amount of crude material to be purified.

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then add a thin layer of sand to the top to protect the surface.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Carefully apply the sample solution to the top of the column.

  • Alternatively, use the dry loading method described in the FAQs.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen mobile phase.

  • Collect the eluent in a series of fractions (e.g., in test tubes or vials).

  • The volume of each fraction will depend on the size of the column.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the purified product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 2-(benzylthio)pyrimidine-5-carbaldehyde.

Visualization of the Purification Workflow

Caption: Workflow for the purification of 2-(benzylthio)pyrimidine-5-carbaldehyde.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common column chromatography issues.

References

• Department of Chemistry, University of Rochester. Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Department of Chemistry, University of Rochester. Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Chemistry For Everyone. (2025, January 16). How To Choose Solvent System For Column Chromatography? [Video]. YouTube. Retrieved from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• Restek. Troubleshooting Guide. Retrieved from [Link]

• PubChem. 2-(Benzylthio)pyrimidine-5-carbaldehyde. Retrieved from [Link]

• University of Alberta. Column chromatography. Retrieved from [Link]

• Hawach. (2025, February 11). Several Problems of Flash Column Chromatography. Retrieved from [Link]

• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices. Retrieved from [Link]

• ResearchGate. How can I select the solvent system for column chromatography?. Retrieved from [Link]

• PubMed Central. New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. Retrieved from [Link]

• Usiena AIR. New pyrimidine and pyridine derivatives as multitarget cholinesterase inhibitors. Retrieved from [Link]

• ACS Publications. Solid-Phase Synthesis of α-(2-(Benzylthio)- 1,4-dihydro-6-methyl-4-p-tolylpyrimidine-5- carboxamido) Acids: a New Strategy To Create Diversity in Heterocyclic Scaffolds. Retrieved from [Link]

• Teledyne ISCO. (2019, March 25). Chromatography Troubleshooting [Video]. YouTube. Retrieved from [Link]

• MedCrave. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Retrieved from [Link]

• National Institutes of Health. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Retrieved from [Link]

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• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Optimizing Synthesis of 2-(Benzylthio)pyrimidines

Welcome to the technical support center for the synthesis of 2-(benzylthio)pyrimidine derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important class of compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to empower you to troubleshoot and optimize your reactions effectively.

This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that we have encountered in our applications lab. We will delve into the causality behind experimental choices, ensuring that every piece of advice is grounded in solid chemical logic.

Core Reaction Overview

The synthesis of 2-(benzylthio)pyrimidines is typically achieved via a nucleophilic aromatic substitution (SNAr) reaction. The key transformation involves the S-alkylation of a 2-thiopyrimidine precursor with a suitable benzyl halide.

General Reaction Scheme:

This reaction appears straightforward, but its success is highly dependent on a nuanced interplay of factors including the choice of base, solvent, temperature, and the nature of the starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for this reaction, and why is it important for troubleshooting?

Understanding the mechanism is paramount because it allows you to diagnose problems logically. The reaction proceeds via a two-step addition-elimination SNAr mechanism .

• Nucleophilic Attack: The reaction is initiated by the deprotonation of the 2-thiopyrimidine (which exists in a tautomeric equilibrium with pyrimidine-2-thione) to form a thiolate anion. This highly nucleophilic thiolate then attacks the electron-deficient C2 position of another pyrimidine ring (if a 2-halopyrimidine is the starting material) or, more commonly in this synthesis, the benzyl halide's methylene carbon. In the context of S-alkylation of a 2-thiopyrimidine with a benzyl halide, the reaction is a standard SN2 reaction. However, the pyrimidine ring itself is characteristic of undergoing SNAr reactions if it bears a leaving group at the 2-position. For the S-alkylation of 2-thiopyrimidine, the critical step is the formation of the potent sulfur nucleophile.

• Formation of the Meisenheimer Complex (in SNAr on the ring): When a nucleophile attacks an activated aromatic ring, it forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex .[1][2] The negative charge is delocalized onto the electronegative nitrogen atoms of the pyrimidine ring, which stabilizes the intermediate.[3]

• Elimination: The leaving group (e.g., a halide) is expelled, and the aromaticity of the pyrimidine ring is restored.

Why it Matters: Every troubleshooting step is aimed at facilitating one of these steps. For instance, selecting a base that completely deprotonates the thiol without causing side reactions ensures a high concentration of the active nucleophile. Choosing a solvent that stabilizes the charged intermediate can accelerate the reaction rate.[2][4]

Diagram: S-Alkylation of 2-Thiopyrimidine

Caption: S-alkylation via an SN2 pathway.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: Low or No Product Yield

This is the most common issue and can be traced back to several root causes. Let's break them down logically.

Q2: My reaction is not progressing. TLC analysis shows only starting materials even after several hours. What should I check first?

A2: The first step is to question the formation and potency of your nucleophile. The 2-thiopyrimidine needs to be deprotonated to form the reactive thiolate.

• Base Strength & Stoichiometry: Thiols are significantly more acidic (pKa ≈ 10-11) than alcohols, so relatively mild bases are sufficient.[5][6] However, the base must be strong enough to ensure complete deprotonation.

  • Potassium Carbonate (K₂CO₃): This is a common and effective choice. It's a solid, slightly hygroscopic base. Ensure it is dry and use at least 1.5 equivalents to drive the equilibrium.

  • Triethylamine (Et₃N): A soluble organic base, often used in solvents like THF.[7] It is less basic than K₂CO₃ and may result in a lower concentration of the thiolate at equilibrium, potentially slowing the reaction.

  • Sodium Hydride (NaH): A very strong, non-nucleophilic base that will irreversibly and completely deprotonate the thiol. Use with caution in an anhydrous solvent, as it reacts violently with water.

• Moisture Contamination: Water can protonate your thiolate, quenching the nucleophile. More critically, it can promote the hydrolysis of your benzyl halide to benzyl alcohol, a common side reaction.[8] Always use anhydrous solvents and dry glassware.

• Solubility Issues: If your 2-thiopyrimidine starting material is not fully dissolved, the reaction will be slow and inefficient. 2-thiopyrimidines can have poor solubility in some organic solvents.

  • DMF (Dimethylformamide): An excellent choice as it's a polar aprotic solvent that dissolves most reactants and effectively solvates cations (like K⁺), leaving the thiolate anion "naked" and highly nucleophilic.[9]

  • THF (Tetrahydrofuran): A less polar option. While effective, you may need to ensure your specific substrate is soluble.[7] Heating may be required.

Q3: I'm getting a low yield, and I suspect a side reaction is consuming my starting material. What are the likely culprits?

A3: Several side reactions can compete with your desired S-alkylation.

• N-Alkylation: The pyrimidine ring has nitrogen atoms that can also be alkylated, although S-alkylation is generally favored due to sulfur being a softer and more potent nucleophile (HSAB theory).[6] However, under certain conditions, particularly if the thiol is sterically hindered or if a very hard alkylating agent is used, N-alkylation can become competitive.[10][11]

  • Prevention: Use a base that selectively deprotonates the sulfur. Weaker bases and polar aprotic solvents generally favor S-alkylation.

• Oxidation of Thiol: The thiolate is susceptible to oxidation, especially in the presence of air (oxygen), to form a disulfide bridge (R-S-S-R).[5][12]

  • Prevention: Running the reaction under an inert atmosphere (Nitrogen or Argon) can mitigate this, especially if the reaction is slow or requires heating.

• Hydrolysis of Benzyl Halide: As mentioned, water in the reaction mixture can lead to the formation of benzyl alcohol and dibenzyl ether.[8][13]

  • Prevention: Ensure strictly anhydrous conditions.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting low-yield reactions.

Issue 2: Product Purification Challenges

Q4: My crude product is an oil/gum and is difficult to purify by column chromatography. What can I do?

A4: This often points to the presence of polar impurities or unreacted starting materials.

• Work-up Procedure:

  • Neutralization: After the reaction, quenching with a dilute acid (e.g., 2M HCl) neutralizes any remaining base.[7]

  • Aqueous Wash: Washing the organic extract with water helps remove salts (e.g., KX, Et₃N·HX) and residual DMF. If DMF was your solvent, multiple washes are necessary as it is water-miscible.

  • Brine Wash: A final wash with saturated NaCl solution helps to break up emulsions and remove residual water from the organic layer.

• Chromatography Technique:

  • Solvent System Selection: Finding the right eluent system is critical. Start with a non-polar system (e.g., Hexane/Ethyl Acetate) and gradually increase polarity. A good starting point is a system that gives your product an Rf of ~0.3 on a TLC plate.[14]

  • Dry Loading: If your crude product is an oil, dissolving it in a minimal amount of a strong solvent (like DCM or acetone), adsorbing it onto a small amount of silica gel, and then loading the resulting dry powder onto the column can significantly improve separation.[15]

Optimized Experimental Protocols

The following protocols are robust starting points. Remember to adapt them based on the specific reactivity and solubility of your substrates.

Protocol 1: Standard Conditions (K₂CO₃ in DMF)

This method is generally high-yielding and reliable for a wide range of substrates.[9][16]

Materials:

• 2-Thiopyrimidine derivative (1.0 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Substituted Benzyl Chloride/Bromide (1.1 - 1.3 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add the 2-thiopyrimidine derivative and anhydrous DMF (approx. 0.1 M concentration).

• Stir the solution until the starting material is fully dissolved.

• Add anhydrous potassium carbonate to the solution.

• Add the benzyl halide dropwise to the stirring mixture at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-12 hours.

• Upon completion, pour the reaction mixture into ice-water to precipitate the product and quench the reaction.

• Filter the resulting precipitate. If no precipitate forms, extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with water (2x) and then brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., Hexane/Ethyl Acetate gradient).

Protocol 2: Alternative Conditions (Et₃N in THF)

This method is useful when DMF is undesirable or if the reaction requires milder conditions.[7]

Materials:

• 2-Thiopyrimidine derivative (1.0 eq)

• Triethylamine (Et₃N) (1.6 eq)

• Substituted Benzyl Bromide (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, dissolve the 2-thiopyrimidine derivative in anhydrous THF.

• Add triethylamine to the solution and stir for 15 minutes at room temperature.

• Add the benzyl bromide dropwise.

• Stir the reaction at room temperature for 24 hours, monitoring by TLC.

• Evaporate the solvent under reduced pressure.

• Add ice-water to the residue and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify by silica gel column chromatography.

Data Summary: Comparison of Reaction Conditions

The following table summarizes typical conditions and expected outcomes based on literature precedents.[7][9]

Parameter	Method 1	Method 2	Rationale & Comments
Base	K₂CO₃ (Potassium Carbonate)	Et₃N (Triethylamine)	K₂CO₃ is stronger, driving the reaction faster. Et₃N is milder and fully soluble.
Solvent	DMF (Dimethylformamide)	THF (Tetrahydrofuran)	DMF is a polar aprotic solvent that accelerates SNAr/SN2 by solvating cations. THF is less polar.
Temperature	Room Temperature	Room Temperature	Exothermic reactions are possible; an ice bath for initial addition may be prudent. Heating may be needed for less reactive substrates.
Typical Time	2 - 12 hours	24 hours	The combination of a stronger base and a more suitable solvent in Method 1 leads to faster conversion.
Typical Yield	50 - 94%	55 - 60%	Method 1 generally provides higher yields due to more favorable kinetics.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.
• Google Patents. (n.d.). US3557222A - Hydrolysis of benzyl chloride to benzyl alcohol.

• askIITians. (2025). Out of chlorobenzene and benzyl chloride, which one gets easily hydro. Retrieved January 17, 2026, from [Link]

• Chem Help ASAP. (2020, February 2). SNAr reactions of pi-deficient aromatic rings [Video]. YouTube. [Link]

• Al-Hourani, B. J., & El-Sokkary, R. I. (2008). Stable Spirocyclic Meisenheimer Complexes. Molecules, 13(6), 1282-1302. [Link]

• Allen. (n.d.). Benzal chloride on hydrolysis gives. Retrieved January 17, 2026, from [Link]

• Sánchez, M., et al. (2020). Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. Frontiers in Chemistry, 8, 643. [Link]

• Hamlin, J. A., et al. (2018). Meisenheimer's missing! Anionic σ-complexes, best known as Meisenheimer complexes, have long been assumed to be intermediates in SNAr reactions. Angewandte Chemie International Edition, 57(48), 15642-15648. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Scientific Research Publishing. [Link]

• Quora. (2018). Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism?. Retrieved January 17, 2026, from [Link]

• Bechard, D., & Kayser, M. M. (1993). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Journal of Chemistry, 71(8), 1251-1257. [Link]

• Horiuti, J., & Tanabe, K. (1951). The mechanism of the hydrolysis of benzyl chloride. Journal of the Research Institute for Catalysis, Hokkaido University, 2(1), 1-14. [Link]

• Frolova, L. V., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Chemistry of Heterocyclic Compounds, 53(6-7), 639-657. [Link]

• BYJU'S. (n.d.). Properties of Thiol. Retrieved January 17, 2026, from [Link]

• Chemistry Steps. (n.d.). Reactions of Thiols. Retrieved January 17, 2026, from [Link]

• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Thiol. Retrieved January 17, 2026, from [Link]

• LibreTexts Chemistry. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. [Link]

• Coulibaly, S., et al. (2022). Study of the influence of N-alkylation of 2-benzylthiopyrimidines on the growth of two bacteria of medical interest. GSC Advanced Research and Reviews, 12(3), 18-25. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. ResearchGate. [Link]

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Technical Support Center: Synthesis of Pyrimidine-5-carbaldehyde

Welcome to the technical support center for the synthesis of pyrimidine-5-carbaldehyde. This valuable heterocyclic aldehyde is a critical building block in the development of pharmaceuticals and agrochemicals.[1] However, its synthesis can be challenging, often plagued by low yields and purification difficulties.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, field-tested insights into common synthetic challenges, offering troubleshooting advice and detailed protocols to help you optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Here we address the most common issues encountered during the synthesis of pyrimidine-5-carbaldehyde.

Q1: My Vilsmeier-Haack formylation of a substituted pyrimidine is resulting in a complex mixture and very low yield. What are the primary causes?

A1: The Vilsmeier-Haack reaction is a powerful tool for formylating electron-rich heterocycles, but its success with pyrimidines is highly dependent on the substrate and reaction conditions.[2][3] Low yields are often traced back to several key factors:

• Insufficient Nucleophilicity of the Pyrimidine Ring: The Vilsmeier reagent (iminium salt) is a moderately weak electrophile.[4] If the pyrimidine ring is substituted with electron-withdrawing groups, its nucleophilicity may be too low to react efficiently, leading to poor conversion.

• Decomposition of the Vilsmeier Reagent: The reagent, formed from phosphorus oxychloride (POCl₃) and a formamide like N,N-dimethylformamide (DMF), can be unstable. Moisture in the solvent or glassware can quench the reagent. Additionally, DMF can decompose into dimethylamine, which can react with the Vilsmeier reagent.[5]

• Side Reactions: For pyrimidines bearing hydroxyl groups (as pyrimidinols), substitution of the hydroxyl for a chlorine atom can compete with or even dominate over the desired formylation.[6]

• Incorrect Stoichiometry: An incorrect ratio of the pyrimidine substrate to the Vilsmeier reagent can lead to either incomplete reaction or the formation of undesired byproducts.

Q2: I am attempting to oxidize 5-hydroxymethylpyrimidine to the aldehyde, but the reaction is either incomplete or over-oxidizes to the carboxylic acid. How can I improve selectivity?

A2: The selective oxidation of a primary alcohol to an aldehyde in the presence of a nitrogen-containing heterocycle is a delicate process. Both incomplete conversion and over-oxidation are common pitfalls.

• Choice of Oxidant: Strong oxidants like potassium permanganate (KMnO₄) or acidic potassium dichromate(VI) will readily oxidize the aldehyde further to a carboxylic acid.[7] Milder, more selective reagents are required. Manganese dioxide (MnO₂) is a classic choice for oxidizing allylic and benzylic-type alcohols, a category that 5-hydroxymethylpyrimidine falls into. Other options include Dess-Martin periodinane (DMP) or Swern oxidation.

• Reaction Conditions: Over-oxidation can be minimized by carefully controlling the reaction temperature and time. Running the reaction at lower temperatures and monitoring its progress closely by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial.

• Hydrate Formation: Aldehydes can exist in equilibrium with their hydrate form in the presence of water.[8] This hydrated species can be more susceptible to oxidation by some reagents. Performing the reaction under strictly anhydrous conditions can sometimes improve selectivity for the aldehyde.

Q3: The purification of pyrimidine-5-carbaldehyde via column chromatography is leading to significant product loss. What's happening on the silica gel?

A3: Pyrimidine-5-carbaldehyde can be sensitive, and product loss during purification is a frequent issue.

• Acidity of Silica Gel: Standard silica gel is slightly acidic. The aldehyde functional group can be susceptible to acid-catalyzed reactions, such as acetal formation if an alcohol is used as the eluent, or other forms of degradation on the stationary phase.

• Instability of the Aldehyde: The aldehyde itself can be prone to air oxidation, especially when spread over the high surface area of the silica gel.[9]

• Troubleshooting Steps:

  • Neutralize the Silica: Pre-treat the silica gel by slurrying it in the desired eluent containing a small amount of a non-nucleophilic base, like triethylamine (~0.5-1%), before packing the column.

  • Use an Alternative Stationary Phase: Consider using neutral alumina or a less acidic reversed-phase silica gel for purification.

  • Minimize Contact Time: Perform the chromatography as quickly as possible.

  • Post-Purification Handling: After purification, immediately remove the solvent under reduced pressure at low temperature and store the product under an inert atmosphere (e.g., argon or nitrogen).

Troubleshooting Guide by Synthetic Route

Route A: Vilsmeier-Haack Formylation

This method introduces a formyl group directly onto the pyrimidine ring. Its success is highly dependent on the electronic properties of the starting material.

Problem	Plausible Cause(s)	Recommended Solution(s)
No Reaction or Very Low Conversion	Pyrimidine ring is electron-deficient.	Use a pyrimidine substrate with electron-donating groups (e.g., -NH₂, -OR). If not possible, consider an alternative synthetic route.
Vilsmeier reagent did not form or decomposed.	Use freshly distilled POCl₃ and anhydrous DMF. Ensure all glassware is oven-dried. Prepare the reagent at 0 °C before adding the substrate.
Formation of Chlorinated Byproduct	Hydroxyl groups on the pyrimidine ring are replaced by chlorine.	This is a known side reaction for hydroxypyrimidines.[6] Protect the hydroxyl group before the reaction or choose an alternative formylation method.
Complex Product Mixture	Reaction temperature is too high, leading to decomposition or side reactions.	Maintain strict temperature control. Start at 0 °C and only cautiously increase the temperature if no reaction occurs.

Route B: Oxidation of 5-Hydroxymethylpyrimidine

This is a common and often effective two-step approach: first, introduce a hydroxymethyl group, then oxidize it.

Problem	Plausible Cause(s)	Recommended Solution(s)
Incomplete Oxidation	Oxidizing agent is not active enough or has degraded.	Use freshly prepared or commercially sourced high-quality MnO₂. Ensure sufficient equivalents of the oxidant are used (often a large excess is required for MnO₂).
Poor solvent choice leading to low substrate solubility.	Use a solvent that effectively solubilizes the starting material (e.g., chloroform, dichloromethane, or acetone).
Over-oxidation to Carboxylic Acid	Oxidizing agent is too strong.	Switch to a milder oxidant like Dess-Martin periodinane (DMP) or consider a Swern oxidation.
Reaction time is too long or temperature too high.	Monitor the reaction closely by TLC. Upon consumption of starting material, quench the reaction immediately.
Difficult Product Isolation	Finely divided oxidant (e.g., MnO₂) is difficult to filter.	Filter the reaction mixture through a pad of Celite® to effectively remove the solid oxidant. Wash the filter cake thoroughly with the reaction solvent.

Experimental Protocols

Protocol 1: Synthesis via Oxidation of (Pyrimidin-5-yl)methanol

This protocol uses activated manganese dioxide, a reliable and selective oxidant for this transformation.

Step 1: Synthesis of (Pyrimidin-5-yl)methanol (if not commercially available)

• This intermediate can be prepared from 5-bromopyrimidine via lithium-halogen exchange followed by quenching with anhydrous formaldehyde, or by reduction of pyrimidine-5-carboxylic acid or its esters.

Step 2: Oxidation to Pyrimidine-5-carbaldehyde

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (pyrimidin-5-yl)methanol (1.0 eq).

• Solvent: Add a suitable anhydrous solvent (e.g., chloroform or dichloromethane, approx. 20 mL per gram of substrate).

• Reagent Addition: Add activated manganese dioxide (MnO₂, 10.0 eq) in one portion. Note: The quality of MnO₂ is critical for the success of this reaction. Use a highly active form.

• Reaction: Heat the mixture to reflux and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes). The reaction is typically complete within 4-24 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the MnO₂. Wash the Celite® pad thoroughly with the reaction solvent to ensure complete recovery of the product.

• Purification: Combine the filtrate and washes, and remove the solvent under reduced pressure. The crude product can then be purified by column chromatography on neutralized silica gel or by recrystallization.

Visualizing the Workflow

Troubleshooting Logic for Low Yields

The following diagram illustrates a decision-making workflow for troubleshooting low-yield syntheses of pyrimidine-5-carbaldehyde.

Caption: Troubleshooting flowchart for pyrimidine-5-carbaldehyde synthesis.

Vilsmeier-Haack Reaction Mechanism

Understanding the mechanism is key to troubleshooting. The reaction involves the formation of the electrophilic Vilsmeier reagent, which is then attacked by the electron-rich pyrimidine ring.

Caption: Mechanism of the Vilsmeier-Haack formylation reaction.

References

• Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11, 121-142. Link

• Tolba, M. S., et al. (2022). (PDF) Synthesis, reactions, and applications of pyrimidine derivatives. ResearchGate. Link

• Kumar, A., Siwach, A., & Verma, P. (2022). An Overview of the Synthetic Route to the Marketed Formulations of Pyrimidine: A Review. Mini reviews in medicinal chemistry, 22(6), 884–903. Link

• Bhat, A. R., et al. (2024). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Journal of Chemical Reviews. Link

• Abdel-Rahman, A. A.-H., et al. (2017). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. International Journal of Pharmaceutical and Clinical Research, 9(5), 410-424. Link

• Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. Organic Chemistry Portal. Link

• Aher, J. S., et al. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(70). Link

• Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction. r/chemistry. Link

• Shcherbakov, S. V., et al. (2019). Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction. ChemProc, 1(1), 104. Link

• Welsch, S., et al. (2010). Synthesis of Heterocyclic Compounds with Pyrimidine-4-carbaldehydes as Key Intermediates. ResearchGate. Link

• ResearchGate. (2013). Green synthesis of pyrimidine derivative. Link

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Chemistry Steps. Link

• Mąkosza, M., & Wojciechowski, K. (2001). Synthesis of Fused Pyrimidines and Purines by Vicarious Nucleophilic Substitution of Hydrogen (A Microreview). European Journal of Organic Chemistry, 2001(7), 1153-1160. Link

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. Link

• Khan, T., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27368-27402. Link

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Link

• Wagner, M., et al. (2021). Aldehyde or Hydrate? Investigation into the Oxidation of 5‐Formylcytosine Derivatives Using a Computational and Experimental Approach. Chemistry – A European Journal, 27(1), 389-397. Link

• Google Patents. (2000). EP1054004A1 - Novel pyrimidine-5-carboxamide derivatives. Link

• ResearchGate. (n.d.). Reagents and conditions: (a) pyrimidine-5-carbaldehyde, Ba(OH)2,... Link

• Sutton, P. W., & Whittall, J. (2012). Enzymatic reactions towards aldehydes: An overview. Advanced Synthesis & Catalysis, 354(10), 1815-1842. Link

• Al-Ostath, R. A., et al. (2021). One-Pot Synthesis of Novel Pyrimidine Derivatives with Potential Antidiabetic Activity Through Dual α-Glucosidase and α-Amylase Inhibitors. Molecules, 26(15), 4443. Link

• Westin, J. (n.d.). Aldehydes And Ketones Important Reactions. Jack Westin. Link

• Pfaffeneder, T., et al. (2013). Deamination, oxidation, and C-C bond cleavage reactivity of 5-hydroxymethylcytosine, 5-formylcytosine, and 5-carboxycytosine. Journal of the American Chemical Society, 135(40), 14990–14993. Link

• Udayasri, A., et al. (2022). Green chemical principles based regioselective functionalization of 2,4,6-trichloropyrimidine-5-carbaldehyde: Application in the synthesis of new pyrimidines and pyrrolopyrimidine. Journal of the Serbian Chemical Society, 88(1), 1-9. Link

• Clark, J. (2023). oxidation of aldehydes and ketones. Chemguide. Link

• Chem-Impex. (n.d.). Pyrimidine-5-carboxaldehyde. Chem-Impex. Link

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Technical Support Center: Debenzylation as a Side Reaction in 2-(Benzylthio)pyrimidine Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 2-(benzylthio)pyrimidine derivatives. This guide is designed to provide you with in-depth technical assistance and troubleshooting advice for a common yet often unexpected side reaction: the unintentional cleavage of the benzyl group from the sulfur atom at the 2-position of the pyrimidine ring. Our goal is to equip you with the knowledge to identify, mitigate, and prevent this side reaction, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is debenzylation in the context of 2-(benzylthio)pyrimidine derivatives, and why is it a concern?

A1: Debenzylation is the cleavage of the C-S bond between the benzyl group and the sulfur atom of the pyrimidine core, leading to the formation of a pyrimidine-2-thiol and toluene or other benzyl-derived byproducts. This is a significant concern as it reduces the yield of your desired product and introduces a major impurity that can be challenging to separate. The presence of the debenzylated impurity can complicate downstream applications and lead to inaccurate biological or analytical data.

Q2: I've observed an unexpected impurity in my reaction mixture. How can I confirm if it's the debenzylated product?

A2: Several analytical techniques can be employed to identify the debenzylated impurity:

• ¹H NMR Spectroscopy: This is one of the most direct methods. The ¹H NMR spectrum of a 2-(benzylthio)pyrimidine derivative will show characteristic signals for the benzylic protons (S-CH₂), typically appearing as a singlet or two doublets between δ 4.1 and 5.5 ppm.[1][2][3] The absence of these signals in the impurity's spectrum, coupled with the potential appearance of a broad S-H proton signal, is a strong indicator of debenzylation.

• Mass Spectrometry (MS): The debenzylated product will have a molecular weight that is 90.05 Da less than your starting material (the mass of a benzyl group, C₇H₇). Look for a molecular ion peak corresponding to this mass difference. The fragmentation pattern in EI-MS may also show characteristic losses for pyrimidine-thiones.[4][5][6]

• High-Performance Liquid Chromatography (HPLC): The debenzylated pyrimidine-2-thiol is generally more polar than its S-benzylated precursor. Therefore, in a reversed-phase HPLC system, the debenzylated impurity will typically have a shorter retention time.[7][8][9][10] Developing a method that resolves the starting material and the potential impurity is crucial for monitoring the reaction.

• Thin-Layer Chromatography (TLC): Similar to HPLC, the increased polarity of the debenzylated product will result in a lower Rf value on silica gel plates compared to the 2-(benzylthio)pyrimidine derivative.

Q3: Under what conditions is unintentional debenzylation most likely to occur?

A3: Unwanted debenzylation can be triggered by several factors, often related to reaction conditions that are too harsh:

• Strongly Acidic Conditions: While 2-(benzylthio)pyrimidines show some stability to mild acidic workups, prolonged exposure to strong acids like concentrated HCl, H₂SO₄, or neat trifluoroacetic acid (TFA) can lead to cleavage of the benzyl group.[11][12][13][14] The reaction likely proceeds through protonation of the sulfur atom, followed by nucleophilic attack or dissociation to form a stable benzyl cation.

• Reductive Conditions (Catalytic Hydrogenolysis): While catalytic hydrogenolysis is a common method for the intentional removal of benzyl groups, trace amounts of palladium catalysts from a previous step or unintentional exposure to a hydrogen source can lead to debenzylation as a side reaction.[15][16][17] Sulfur-containing compounds are also known to poison palladium catalysts, which can sometimes lead to incomplete reactions and a mixture of starting material and debenzylated product.[16][18][19][20]

• Strong Lewis Acids: The presence of strong Lewis acids can promote the cleavage of the benzyl thioether bond, likely through coordination with the sulfur atom, which weakens the C-S bond and facilitates the departure of the benzyl group as a carbocation.[1]

• Oxidative Conditions: Certain oxidizing agents can lead to the cleavage of benzyl ethers and thioethers.[19][21][22][23] While less common as an unintended side reaction in many synthetic transformations, it's a possibility to consider if your reaction involves potent oxidants.

• Elevated Temperatures: High reaction temperatures can provide the necessary activation energy for the cleavage of the C-S bond, especially in the presence of other contributing factors like trace acids or metals.

Troubleshooting Guide

This table provides a quick reference for troubleshooting unexpected debenzylation.

Observation	Probable Cause(s)	Recommended Solution(s)
Significant amount of debenzylated product observed after acidic workup.	The acid used was too concentrated or the exposure time was too long.	- Use a milder acid for neutralization (e.g., saturated NaHCO₃ or dilute NH₄Cl solution).- Minimize the duration of the acidic wash.- Perform the workup at a lower temperature (e.g., 0 °C).
Debenzylation occurs during a reaction intended for another transformation on the molecule.	- The reaction temperature is too high.- The reagents used are not compatible with the benzylthio group (e.g., strong Lewis acids).- The solvent may be promoting the side reaction.	- Attempt the reaction at a lower temperature.- Screen for alternative, milder reagents to achieve the desired transformation.- Consider a different solvent system.
Incomplete reaction and presence of debenzylated product after an attempted hydrogenolysis of another protecting group.	- The palladium catalyst is being poisoned by the sulfur atom of the 2-(benzylthio)pyrimidine.[16][18][19][20]- The reaction conditions are not selective enough.	- Increase the catalyst loading to overcome poisoning.- Use a different catalyst that is less susceptible to sulfur poisoning.- Consider an alternative protecting group strategy that does not require hydrogenolysis in the presence of the benzylthio group.
Gradual degradation of the purified compound during storage.	The compound may be sensitive to light or trace amounts of acid in the storage solvent or on the storage vessel.	- Store the compound in a dark, cool, and dry place.- Ensure storage vials are neutral and free of acidic residues.- Consider storing under an inert atmosphere (e.g., nitrogen or argon).

Visualizing the Reaction: Desired vs. Side Reaction

The following diagram illustrates the desired S-benzylation reaction versus the undesired debenzylation side reaction.

Caption: Desired S-Alkylation vs. Undesired Debenzylation.

Experimental Protocols

Protocol 1: Monitoring Debenzylation by ¹H NMR

• Sample Preparation: Withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture. Dilute with a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Acquisition: Acquire a ¹H NMR spectrum.

• Analysis:

  • Identify the characteristic signal(s) of the benzylic protons (S-CH₂) of your starting material (typically δ 4.1-5.5 ppm).[1][2][3]

  • Look for the appearance and growth of signals corresponding to the pyrimidine-2-thiol. The aromatic protons of the pyrimidine ring may shift, and a new, broad signal for the S-H proton might appear.

  • The disappearance of the benzylic proton signals is a clear indication of debenzylation.

Protocol 2: General Method for Chromatographic Separation

• Column Selection: A standard silica gel column is typically effective for separating the less polar 2-(benzylthio)pyrimidine from the more polar pyrimidine-2-thiol.

• Solvent System:

  • Start with a non-polar solvent system (e.g., hexane/ethyl acetate or dichloromethane/methanol).

  • Gradually increase the polarity of the eluent to first elute the desired, less polar product.

  • The more polar debenzylated impurity will elute later.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

Logical Workflow for Troubleshooting

The following diagram outlines a systematic approach to troubleshooting debenzylation.

Caption: Troubleshooting workflow for debenzylation.

References

• Neelaveni, K., & Prasad, Y. R. (2022). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Journal of Drug and Alcohol Research, 11(5), 1-7. [Link]

• Li, Y., et al. (2022). Benzyl thioether formation merging copper catalysis. RSC Advances, 12(1), 1-8. [Link]

• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts. Journal of Molecular Catalysis A: Chemical, 173(1-2), 275-286. [Link]

• Salem, M. A. I., et al. (2015). Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines. International Journal of Organic Chemistry, 5(2), 107-116. [Link]

• Reddy, G. S., et al. (2010). Mild, efficient and rapid O-debenzylation of ortho-substituted phenols with trifluoroacetic acid. Tetrahedron Letters, 51(48), 6335-6338. [Link]

• Popova, E. A., et al. (2013). Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils. Scientia Pharmaceutica, 81(3), 645-662. [Link]

• Seeberger, P. H., & Werz, D. B. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(2), 447-451. [Link]

• Herzon, S. B., & Myers, A. G. (2018). A deconstruction–reconstruction strategy for pyrimidine diversification. Nature Chemistry, 10(11), 1136-1143. [Link]

• El Kaïm, L., Grimaud, L., & Wagschal, S. (2013). Pyrrolo[2,3-d]pyrimidine synthesis through activation of N-benzyl groups by distal amides. Organic & Biomolecular Chemistry, 11(40), 6883-6885. [Link]

• Kazoka, H. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods, 70(1), 15-21. [Link]

• Gabitto, J., & Tsouris, C. (2012). Modeling Sulfur Poisoning of Palladium Membranes Used for Hydrogen Separation. Journal of the Tennessee Academy of Science, 87(3-4), 85-92. [Link]

• Salem, M. A. I., et al. (2015). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Organic Chemistry, 5(2), 107-116. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• Sharma, P., & Kumar, R. (2012). Mass spectral fragmentation modes of pyrimidine derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 448-451. [Link]

• Reddit. (2020). Benzyl ether cleavage in presence of thiourea? [r/Chempros post]. [Link]

• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts. Journal of Molecular Catalysis A: Chemical, 173(1-2), 275-286. [Link]

• Moiseev, D. V., et al. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 274-283. [Link]

• Narender, P., et al. (2009). Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers. Letters in Organic Chemistry, 6(2), 143-147. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11(3), 27-39. [Link]

• Patrick-Armand, A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. ResearchGate. [Link]

• Okoro, C. O., & Miller, J. L. (2018). Trifluoroacetic Acid-Promoted Friedel-Crafts Aromatic Alkylation with Benzyl Alcohols. Biomedical Journal of Scientific & Technical Research, 12(2), 1-4. [Link]

• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2015). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Angewandte Chemie International Edition, 54(4), 1262-1266. [Link]

• Seeberger, P. H., & Werz, D. B. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. MPG.PuRe. [Link]

• Toth, G., et al. (2018). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. Molecules, 23(11), 2872. [Link]

• Reddit. (2023). [Grade 10 Chemistry: Maxam-Gilbert sequencing] What is a role of NaCl in reaction of pyrimidines with hydrazine? [r/HomeworkHelp post]. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Bundle, D. R., et al. (2020). Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. ChemRxiv. [Link]

• Kocienski, P. J. (2005). Protective Groups. Georg Thieme Verlag.

• Schott, H., & Eckstein, H. (1980). Separation and Sequencing of the Sequence Isomers of Pyrimidine Deoxypentanucleoside Tetraphosphates by High-Performance Liquid Chromatography. Journal of Chromatography A, 190(2), 467-471. [Link]

• Wang, Y., et al. (2024). Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. Journal of the American Chemical Society. [Link]

• Wilke, J., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Chemistry, 9, 804828. [Link]

Sources

• 1. Benzyl thioether formation merging copper catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives [scirp.org]
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• 7. HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Separation and sequencing of the sequence isomers of pyrimidine deoxypentanucleoside tetraphosphates by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Benzyl Ethers [organic-chemistry.org]

Technical Support Center: Impurity Identification in 2-(benzylthio)pyrimidine-5-carbaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(benzylthio)pyrimidine-5-carbaldehyde. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) regarding the identification of impurities in this key pharmaceutical intermediate. Our goal is to equip you with the scientific rationale and practical methodologies to ensure the quality and integrity of your research and development efforts.

I. Understanding the Impurity Landscape

Impurities in active pharmaceutical ingredients (APIs) and their intermediates can arise from various sources, including the synthetic route, degradation of the target compound, and storage conditions. A thorough understanding of these potential impurities is critical for regulatory compliance and the safety and efficacy of the final drug product.[1] This guide will walk you through the common impurities associated with 2-(benzylthio)pyrimidine-5-carbaldehyde, their likely origins, and robust analytical strategies for their identification and characterization.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most probable process-related impurities I should expect in my sample of 2-(benzylthio)pyrimidine-5-carbaldehyde?

A1: Process-related impurities are substances that are formed or introduced during the synthesis of the target compound.[1] Based on the common synthetic routes for 2-(benzylthio)pyrimidine derivatives, the following impurities are highly probable:

• Starting Materials:

  • 2-Mercaptopyrimidine-5-carbaldehyde: Incomplete reaction of the thiol starting material.

  • Benzyl Halide (e.g., Benzyl Bromide or Benzyl Chloride): Residual alkylating agent.

• Intermediates and By-products:

  • Dibenzyl Disulfide: Formed from the oxidation of benzyl mercaptan, which can be present as a degradation product of the starting materials.

  • Over-alkylation Products: Reaction of the pyrimidine ring nitrogen with the benzyl halide, though less likely due to the higher nucleophilicity of the sulfur atom.

  • Unreacted Thiourea and Ethyl Cyanoacetate: If the pyrimidine ring is synthesized via a Biginelli-type reaction, these starting materials may be present.[2]

  • N-acylureas and Hantzsch-type 1,4-dihydropyridines: These are common byproducts in Biginelli reactions, a plausible synthetic route for the pyrimidine core.

Expert Insight: The presence and levels of these impurities are highly dependent on the specific synthetic route, purification methods, and storage conditions. It is crucial to have a comprehensive understanding of the manufacturing process to anticipate and control these impurities effectively.

Q2: My HPLC chromatogram shows several unexpected peaks. How can I determine if these are degradation products?

A2: Unexpected peaks in your chromatogram are a common challenge. To ascertain if they are degradation products, a systematic approach involving forced degradation studies is recommended.[3][4] Forced degradation, or stress testing, involves subjecting the 2-(benzylthio)pyrimidine-5-carbaldehyde sample to harsh conditions to accelerate its decomposition and generate potential degradation products.[5]

Experimental Protocol: Forced Degradation Studies

• Sample Preparation: Prepare separate solutions of 2-(benzylthio)pyrimidine-5-carbaldehyde in a suitable solvent (e.g., acetonitrile/water).

• Stress Conditions: Expose the solutions to the following conditions:

  • Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid sample at 105°C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) and visible light for an extended period (e.g., 7 days).

• Analysis: Analyze the stressed samples by a stability-indicating HPLC method, comparing the chromatograms to that of an unstressed control sample.

Data Interpretation: New peaks that appear in the stressed samples are likely degradation products. The conditions under which a particular peak is formed provide clues about its chemical nature.

Table 1: Predicted Degradation Products of 2-(benzylthio)pyrimidine-5-carbaldehyde under Forced Degradation Conditions

Stress Condition	Predicted Degradation Products	Rationale
Acidic/Basic Hydrolysis	2-Mercaptopyrimidine-5-carbaldehyde, Benzyl alcohol	Cleavage of the thioether bond.
Oxidative Degradation	2-(Benzylsulfinyl)pyrimidine-5-carbaldehyde, 2-(Benzylsulfonyl)pyrimidine-5-carbaldehyde, Benzaldehyde	Oxidation of the sulfur atom to sulfoxide and sulfone. Further oxidation can lead to cleavage of the C-S bond.
Thermal Degradation	Dibenzyl sulfide, Diallyl disulfide, and other sulfur-containing compounds	Thermal decomposition of the thioether linkage, similar to related sulfur-containing compounds.[6]
Photolytic Degradation	Various radical-mediated degradation products	UV and visible light can induce homolytic cleavage of bonds, leading to a complex mixture of products.

Logical Workflow for Investigating Unknown Peaks

Caption: Workflow for the identification of unknown impurities.

Q3: Which analytical techniques are most suitable for identifying and characterizing these impurities?

A3: A multi-technique approach is essential for the unambiguous identification and characterization of impurities.[7][8]

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for separating and quantifying impurities.[1] A stability-indicating HPLC method, typically using a C18 column with a gradient elution of acetonitrile and water, is the first step.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides the molecular weight of the impurities, which is crucial for their identification.[1] By coupling HPLC with a mass spectrometer, you can obtain the mass-to-charge ratio (m/z) of each separated peak.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is particularly useful for identifying volatile impurities, such as residual solvents and low molecular weight by-products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For novel or unknown impurities, NMR is the gold standard for structure elucidation. This often requires isolation of the impurity by preparative HPLC, followed by 1H, 13C, and 2D NMR experiments.[7]

Experimental Protocol: HPLC Method for Impurity Profiling

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20-80% B

  • 25-30 min: 80% B

  • 30-31 min: 80-20% B

  • 31-35 min: 20% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

Trustworthiness of the Protocol: This method is a robust starting point for separating 2-(benzylthio)pyrimidine-5-carbaldehyde from its potential impurities. The use of a gradient elution ensures that both polar and non-polar impurities can be resolved. The addition of formic acid to the mobile phase improves peak shape and ionization efficiency for LC-MS analysis.

Q4: I have identified a potential impurity. How do I confirm its structure?

A4: Confirming the structure of an impurity requires a combination of spectroscopic data and, ideally, comparison with a synthesized reference standard.

Workflow for Structure Confirmation

Caption: Workflow for the structural confirmation of an impurity.

Expertise in Action: The synthesis of a reference standard is the most definitive way to confirm the identity of an impurity.[9] This not only confirms the structure but also allows for accurate quantification of the impurity in your samples.

III. Conclusion

The identification and control of impurities in 2-(benzylthio)pyrimidine-5-carbaldehyde is a multifaceted challenge that requires a deep understanding of synthetic organic chemistry, degradation pathways, and modern analytical techniques. By following the systematic approaches outlined in this guide, researchers and drug development professionals can confidently identify and characterize impurities, ensuring the quality and safety of their products.

IV. References

• Achi, P.-A., Coulibali, S., Doumade, Z., Adéyolé, T., Eric, B., Daouda, T., Drissa, S., & Ané, A. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11(3), 27–39. [Link]

• MedCrave. (2016). Forced degradation studies. MedCrave online.

• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.

• National Center for Biotechnology Information. (n.d.). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. National Institutes of Health.

• Chem-Impex. (n.d.). 2-(Methylthio)pyrimidine-5-carbaldehyde. Chem-Impex.

• MDPI. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. MDPI.

• Pharma Focus Asia. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Pharma Focus Asia.

• MDPI. (n.d.). Thermal Degradation of Bioactive Compounds during Drying Process of Horticultural and Agronomic Products: A Comprehensive Overview. MDPI.

• Research and Reviews. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews.

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma.

• Biomedical Journal of Scientific & Technical Research. (n.d.). Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research.

• National Center for Biotechnology Information. (n.d.). Convenient syntheses of isotopically labeled pyrimidine 2´-deoxynucleosides and their 5-hydroxy oxidation products. National Institutes of Health.

• National Center for Biotechnology Information. (n.d.). Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects. National Institutes of Health.

• National Center for Biotechnology Information. (n.d.). REDUCTIVE DEGRADATION OF PYRIMIDINES II. Clostridium uracilicum. National Institutes of Health.

• Sigma-Aldrich. (n.d.). pyrimidine-5-carboxaldehyde AldrichCPR. Sigma-Aldrich.

• J&K Scientific. (n.d.). 2-(Methylthio)pyrimidine-5-carbaldehyde | 90905-31-0. J&K Scientific.

• National Center for Biotechnology Information. (n.d.). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. National Institutes of Health.

• Santa Cruz Biotechnology. (n.d.). 2-(Thien-2-yl)pyrimidine-5-carboxaldehyde | CAS 921939-12-0. Santa Cruz Biotechnology.

Sources

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• 2. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-(Benzylthio)pyrimidine-5-carbaldehyde | C12H10N2OS | CID 26183393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 915920-15-9|2-(Benzylthio)pyrimidine-5-carbaldehyde|BLD Pharm [bldpharm.com]
• 5. 2-(Benzylthio)pyrimidine-5-carbaldehyde - CAS:915920-15-9 - 北京欣恒研科技有限公司 [konoscience.com]
• 6. Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
• 9. manalab.cn [manalab.cn]

Stability issues of pyrimidine aldehydes during workup and purification

Technical Support Center: Pyrimidine Aldehydes

A Guide for Researchers, Scientists, and Drug Development Professionals on Navigating Stability Issues During Workup and Purification

Welcome to the Technical Support Center. This guide is designed to provide expert advice and troubleshooting strategies for handling pyrimidine aldehydes, a class of compounds known for their utility in synthesis but also for their challenging instability. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical protocols to minimize degradation and maximize the yield and purity of your target compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My pyrimidine aldehyde is decomposing during aqueous workup. What's happening and how can I prevent it?

Answer:

This is a very common issue stemming from the inherent reactivity of the pyrimidine aldehyde moiety. The electron-withdrawing nature of the pyrimidine ring makes the aldehyde's carbonyl carbon highly electrophilic and susceptible to several degradation pathways, especially in aqueous media.

Core Problems & Mechanisms:

• Hydration to Gem-Diols: The high electrophilicity of the carbonyl carbon facilitates rapid, reversible addition of water to form an unstable geminal diol (hydrate).[1] While this is an equilibrium process, the formation of the hydrate can be a gateway to other, irreversible decomposition pathways. The equilibrium can be influenced by substituents on the pyrimidine ring; electron-withdrawing groups tend to favor the gem-diol form.[1]

• Oxidation: Pyrimidine aldehydes are highly susceptible to oxidation, converting the aldehyde group into the corresponding carboxylic acid.[2][3] This is often accelerated by exposure to air (autoxidation) and can be catalyzed by trace metal impurities or basic/acidic conditions during workup.[2][4]

• Cannizzaro Reaction (Under Basic Conditions): If your workup involves a strong base (e.g., NaOH, KOH) and your pyrimidine aldehyde lacks an α-hydrogen, it can undergo a Cannizzaro reaction.[5][6] This is a disproportionation reaction where two molecules of the aldehyde react to form one molecule of the corresponding primary alcohol and one molecule of the carboxylic acid salt.[5][7][8]

Troubleshooting Workflow & Mitigation Strategies

To address decomposition during aqueous workup, a systematic approach focusing on minimizing exposure to harsh conditions is critical.

Fig 1. Decision workflow for troubleshooting aqueous workup.

Recommended Protocols:

• Minimize Water Contact: If possible, perform a non-aqueous workup. If water is necessary to remove inorganic salts, use minimal amounts of cold, deionized water or brine and reduce the contact time.

• Maintain Neutral pH: Wash the organic layer with a neutral buffer (e.g., phosphate buffer, pH 7) or saturated sodium chloride (brine) solution instead of acidic or basic solutions like HCl or NaHCO₃/NaOH.[2]

• Work Quickly and at Low Temperatures: Perform extractions rapidly and in an ice bath to slow down degradation kinetics.

• Inert Atmosphere: If the compound is particularly sensitive to oxidation, conduct the workup under an inert atmosphere of nitrogen or argon. Using solvents that have been degassed (by sparging with N₂ or Ar) can also help.[9]

Issue 2: My pyrimidine aldehyde streaks or decomposes on a silica gel column. How can I purify it effectively?

Answer:

Silica gel is acidic and can act as a catalyst for the degradation of sensitive compounds like pyrimidine aldehydes. The high surface area and presence of water on non-activated silica can accelerate hydration, oxidation, and other decomposition pathways.

Core Problems & Mechanisms:

• Acid-Catalyzed Decomposition: The acidic silanol groups (Si-OH) on the surface of silica gel can catalyze the formation of gem-diols and subsequent side reactions.

• Oxidation on the Column: Prolonged exposure to air while adsorbed on the silica surface can lead to significant oxidation to the carboxylic acid.[3] This byproduct is often much more polar and may remain on the column or elute very slowly, contributing to streaking.

• Irreversible Adsorption: The polar aldehyde can bind strongly to the acidic sites on the silica, leading to poor recovery and tailing peaks.

Troubleshooting & Alternative Purification Strategies

Purification Method	Advantages	Disadvantages	Best For
Neutralized Silica Gel Chromatography	Reduces acid-catalyzed decomposition.[3]	Requires pre-treatment of silica; may not prevent all on-column oxidation.	Compounds sensitive to acid but relatively stable to air.
Alumina Chromatography (Neutral or Basic)	Avoids acidic conditions.	Can have different selectivity; some compounds may be unstable on basic alumina.	Acid-sensitive aldehydes that are stable under neutral/basic conditions.
Bisulfite Adduct Formation & Release	Highly specific for aldehydes; removes non-aldehyde impurities effectively.[10][11]	Adds two steps to the process; recovery from the adduct is not always quantitative.	Crude mixtures where the primary impurities are not aldehydes or reactive ketones.[3][4][11]
Low-Temperature Chromatography	Slows down the rate of on-column degradation for thermally labile compounds.[12]	Can lead to broader peaks and reduced separation efficiency.[12]	Thermally sensitive pyrimidine aldehydes.
Recrystallization/Precipitation	Can provide very high purity material; avoids chromatography.	Requires a suitable solvent system; may not be effective for removing closely related impurities.	Crystalline solid products with good solubility differences from impurities.

Detailed Protocol: Purification via Bisulfite Adduct

This method leverages the reversible reaction of aldehydes with sodium bisulfite to form a water-soluble adduct, allowing for separation from non-aldehyde impurities via extraction.[10][11]

• Adduct Formation:

  • Dissolve the crude pyrimidine aldehyde in a suitable water-miscible solvent like THF or methanol.[10]

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir vigorously. The reaction may take anywhere from a few minutes to several hours.[3]

• Extraction of Impurities:

  • Dilute the mixture with water and an immiscible organic solvent (e.g., ethyl acetate, ether).

  • Separate the layers. The bisulfite adduct of your aldehyde will be in the aqueous layer, while non-aldehyde impurities remain in the organic layer.[10][11] Wash the aqueous layer with fresh organic solvent to remove any residual impurities.

• Release of Aldehyde:

  • To the separated aqueous layer, add a fresh portion of an organic solvent (e.g., ethyl acetate).

  • Slowly add a base (e.g., saturated NaHCO₃ or dilute NaOH) with vigorous stirring until the solution is basic. This reverses the reaction and releases the pure aldehyde.[10][11]

  • The purified aldehyde will extract into the organic layer.

• Final Workup:

  • Separate the layers and wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature.

Fig 2. Workflow for purification via bisulfite adduct formation.

Issue 3: I need to perform a reaction on another part of the molecule without affecting the pyrimidine aldehyde. What are my options?

Answer:

When subsequent reaction conditions are incompatible with the aldehyde group (e.g., reactions involving strong nucleophiles, reducing agents, or harsh basic/acidic conditions), protecting the aldehyde is the most robust strategy.

Core Concept: Protecting Groups

A protecting group temporarily masks the aldehyde's reactivity.[13][14] The ideal protecting group is:

• Easy to install selectively and in high yield.

• Stable to the planned reaction conditions.

• Easy to remove in high yield without affecting the rest of the molecule.[14][15]

Recommended Protecting Group: Cyclic Acetals

For aldehydes, cyclic acetals are the most common and reliable protecting group.[13][14] They are formed by reacting the aldehyde with a diol, typically ethylene glycol, under acidic catalysis.

Protocol: Acetal Protection & Deprotection

• Protection:

  • Dissolve the pyrimidine aldehyde in a suitable anhydrous solvent (e.g., toluene, dichloromethane).

  • Add ethylene glycol (1.1-1.5 equivalents) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, PTSA).

  • Heat the reaction, often with removal of water using a Dean-Stark apparatus, until the reaction is complete (monitored by TLC or GC-MS).

  • Work up by quenching the acid with a mild base (e.g., triethylamine or saturated NaHCO₃ solution), followed by extraction and purification.

• Perform Desired Reaction: With the aldehyde protected as a stable acetal, proceed with your intended chemical transformation. Acetals are stable to Grignard reagents, organolithiums, hydrides (e.g., LiAlH₄, NaBH₄), and basic conditions.[13][14]

• Deprotection:

  • The acetal is easily removed by treatment with aqueous acid (e.g., dilute HCl, acetic acid in THF/water).[13]

  • The reaction is typically fast at room temperature.

  • After deprotection, neutralize the acid and perform a standard extractive workup to isolate the final product with the aldehyde group restored.

Fig 3. Synthetic strategy using aldehyde protection.

References

• Brindle, C. S. (2017). Workup: Aldehydes. University of Rochester, Department of Chemistry. [Link]

• LookChem. (n.d.). General procedures for the purification of Aldehydes. Chempedia. [Link]

• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), 57221. [Link]

• Various Authors. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification? ResearchGate. [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. [Link]

• Burton, K. (1967). Oxidation of pyrimidine nucleosides and nucleotides by osmium tetroxide. Biochemical Journal, 104(3), 686–694. [Link]

• Various Authors. (2015). Purifying aldehydes? Reddit. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. [Link]

• Reddy, T. R., & Gopi, H. N. (2024). Synthetic applications of the Cannizzaro reaction. Beilstein Journal of Organic Chemistry, 20, 776–801. [Link]

• Kocienski, P. J. (2004). Protecting Groups (3rd Edition). Georg Thieme Verlag.
• Butov, G. M., & Mokshina, N. Y. (2022). о-Aminopyrimidine Aldehydes and Ketones: Synthesis and use as Precursors to Fused Pyrimidines. Chemistry of Heterocyclic Compounds, 58(11), 547–566.

• Terosí, V. L., et al. (2019). Reactivity of Imidazole‐ and Pyridine‐Carboxaldehydes for Gem‐Diol and Hemiacetal Generation: Theoretical and Experimental Insights. ChemistryOpen, 8(7), 896–906. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• Ballard, E. (Ed.). (2019). Diols: Synthesis and Reactions. Nova Science Publishers.

• Science.gov. (n.d.). pyrimidine salvage pathway: Topics. [Link]

• Terosí, V. L., et al. (2016). Gem-Diol and Hemiacetal Forms in Formylpyridine and Vitamin-B6-Related Compounds: Solid-State NMR. Crystal Growth & Design, 16(10), 5854–5861.
• Carey, F. A., & Sundberg, R. J. (n.d.).

• Science.gov. (n.d.). pyrimidine degradation pathway: Topics. [Link]

• Khan Academy. (n.d.). Cannizzaro reaction. [Link]

• The Organic Chemistry Tutor. (2020, July 14). Cannizzaro Reaction Mechanism. YouTube. [Link]

• LibreTexts. (2023, January 22). Addition of Water to form Hydrates (Gem-Diols). [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis. In Organic Chemistry II. [Link]

• Ashihara, H., & Nobusawa, Y. (1981). Changes in the de novo, salvage, and degradation pathways of pyrimidine nucleotides during tobacco shoot organogenesis. Zeitschrift für Pflanzenphysiologie, 104(5), 443–454.
• Wróbel, Z., & Szmigielski, R. (2018). Aldehydes used in microwave-assisted Cannizzaro reaction. Molecules, 23(8), 1988.

• CEM Corporation. (n.d.). Protection and Deprotection. [Link]

• University of Rochester, Department of Chemistry. (n.d.). About Workup. [Link]

• Clark, J. (2023). oxidation of aldehydes and ketones. Chemguide. [Link]

• Regalado, E. L. (2024, August 13). Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions. LCGC, 42(8), 296–300.

• Spencer, J. H., & Chargaff, E. (1963). Stability of pyrimidine oligodeoxyribonucleotides released during degradation of deoxyribonucleic acid with formic acid-diphenylamine reagent. Biochimica et Biophysica Acta, 68, 18–27. [Link]

• Terosí, V. L., et al. (2019). Reactivity of Imidazole- and Pyridine-Carboxaldehydes for Gem-Diol and Hemiacetal Generation: Theoretical and Experimental Insights. ResearchGate. [Link]

• Slideshare. (n.d.). Pyrimidine Synthesis and Degradation. [Link]

• American Chemical Society. (n.d.). Journal of Medicinal Chemistry. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Workup. [Link]

• van Gennip, A. H., et al. (1987).
• Spencer, J. H., & Chargaff, E. (1963). Stability of Pyrimidine Oligodeoxyribonucleotides Released During Degradation of Deoxyribonucleic Acid With Formic Acid-Diphenylamine Reagent. Biochimica et Biophysica Acta, 68, 18–27.

• ResearchGate. (2024). SYNTHESIS OF PYRIMIDINES AND ITS BIO-EVALUATION. [Link]

• Isenegger, P. G., et al. (2025). Stable Isotope Labeling of Pyrimidines Using a Deconstruction-Reconstruction Strategy. The Journal of Organic Chemistry, 90(1), 456–464.
• Jung, M. E., et al. (2011). Systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO). Journal of Medicinal Chemistry, 54(21), 7735–7749.

• LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. [Link]

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• 15. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Removal of unreacted starting materials in pyrimidine synthesis

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common, yet critical, challenge of removing unreacted starting materials from your reaction mixture. Achieving high purity is paramount for accurate downstream applications and ensuring the integrity of your research. This center provides in-depth troubleshooting guides and FAQs to address specific issues you may encounter during the purification of your target pyrimidine derivatives.

Frequently Asked Questions (FAQs)

Q1: How do I first assess if I have unreacted starting material in my crude product?

A1: The most common and rapid method for qualitatively assessing the presence of starting materials is Thin-Layer Chromatography (TLC) .[1][2] By co-spotting your crude reaction mixture alongside the pure starting materials on a TLC plate, you can visually determine if the starting material spots persist.[2] For quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable.[1] HPLC provides excellent separation and quantification of components[3][4], while NMR can be used with an internal standard to determine the relative amounts of product and starting materials.[1]

Q2: My starting material and product have very similar polarities. How can I effectively separate them?

A2: This is a frequent challenge in organic synthesis. When the polarity difference is minimal, standard purification techniques need to be optimized. For flash column chromatography , a shallow solvent gradient (a very slow increase in the polar solvent percentage) can enhance separation.[5] If this is insufficient, preparative HPLC (Prep-HPLC) offers higher resolution and is often the method of choice for difficult separations.[6] Alternatively, if your product is a solid, meticulous recrystallization with a carefully selected solvent system may allow for the selective crystallization of your desired product, leaving the starting material in the mother liquor.[7]

Q3: Are there any chemical modifications I can make to facilitate the removal of a specific starting material?

A3: Yes, this is a clever strategy. If a starting material has a reactive functional group that your product lacks, you can selectively react it to dramatically change its polarity. For instance, if you have an unreacted amine starting material and your pyrimidine product is unreactive to a specific acid chloride, you could add the acid chloride to convert the amine into a more polar amide, which can then be easily separated by extraction or chromatography. Similarly, acidic or basic starting materials can be converted to their corresponding salts through an acid-base wash during a liquid-liquid extraction, rendering them soluble in the aqueous phase.[8]

Troubleshooting Guides

This section provides detailed solutions to specific problems encountered during the purification of pyrimidine products.

Issue 1: Unreacted β-Dicarbonyl or Amidine Starting Material Detected by TLC/HPLC

This is a common scenario in many pyrimidine syntheses, such as the Biginelli or Pinner reactions.[9][10] The choice of purification strategy depends heavily on the physicochemical properties of your product and the remaining starting materials.

Caption: Troubleshooting workflow for removing unreacted starting materials.

Methodology 1: Purification by Recrystallization

Recrystallization is a powerful and cost-effective technique for purifying solid compounds by leveraging differences in solubility.[6][7] The principle relies on dissolving the impure compound in a hot solvent and allowing the desired product to selectively crystallize as the solution cools, while impurities remain dissolved.[11][12]

Step-by-Step Protocol for Single-Solvent Recrystallization:

• Solvent Selection: Choose a solvent in which your pyrimidine product is highly soluble at elevated temperatures but sparingly soluble at room or lower temperatures.[6][7] Common solvents include ethanol, methanol, water, and ethyl acetate.[6]

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the selected hot solvent to your crude solid until it completely dissolves, creating a saturated solution.[6]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.[6]

• Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling is crucial as it typically yields larger and purer crystals.[13] Subsequently, place the flask in an ice bath to maximize crystal formation.[6][13]

• Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.[6][13]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual impurities adhering to the crystal surface.[6][12]

• Drying: Dry the purified crystals under vacuum to remove any remaining solvent.[6]

Parameter	Rationale	Troubleshooting Tip
Solvent Choice	Maximizes recovery by ensuring low solubility of the product when cold.	If the product "oils out," the solvent may be too nonpolar or the cooling is too rapid.
Cooling Rate	Slow cooling allows for the formation of a more ordered crystal lattice, excluding impurities.	If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.[12]
Washing Solvent	Using cold solvent prevents the product from redissolving during the wash.	If yield is low, the product may have significant solubility even in the cold solvent. Consider a different solvent or an anti-solvent technique.[14]

Methodology 2: Purification by Flash Column Chromatography

Flash column chromatography is a preparative technique that separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase.[6] It is highly effective for separating compounds with different polarities.

Step-by-Step Protocol for Flash Column Chromatography:

• Solvent System Selection: Using TLC, identify a solvent system (eluent) that provides good separation between your pyrimidine product and the unreacted starting material.[5][15] Aim for a retention factor (Rf) of approximately 0.2-0.4 for your target compound.[5] Common systems include mixtures of hexane/ethyl acetate or dichloromethane/methanol.[5]

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and carefully pack it into a glass column, ensuring a compact and level bed.[6]

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica onto the top of the column.

• Elution: Add the eluent to the top of the column and apply pressure (e.g., with compressed air) to force the solvent through the column at a steady rate.

• Fraction Collection: Collect the eluting solvent in a series of fractions.[6]

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.[6]

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified pyrimidine.[6]

Caption: Troubleshooting common column chromatography issues.

References

• Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. (2025). Benchchem.
• methods for monitoring the progress of pyrimidine reactions. (2025). Benchchem.
• Purifying Pyrimidine Intermediates: An In-depth Technical Guide to Recrystalliz
• Technical Support Center: Purifying Pyrimidine Derivatives by Column Chrom
• Technical Support Center: Purification of Pyrimidine Derivatives by Column Chrom
• Technical Support Center: Purification of Polar Pyrimidine Deriv
• Application Note: Protocol for Monitoring Reaction Progress of Pyrimidine Synthesis via Thin-Layer Chrom
• Technical Support Center: Crystallization of Pyrimidine Compounds. (2025). Benchchem.

• Pyrimidine. Wikipedia. [Link]

• Troubleshooting unexpected side reactions in pyrimidine synthesis. (2025). Benchchem.

• HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. (2007). Journal of Biochemical and Biophysical Methods. [Link]

• LIQUID-LIQUID EXTRACTION. (2021). Chemistry LibreTexts. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Purifying by recrystallisation. RSC Education. [Link]

Sources

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• 3. HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Antibacterial Activity of 2-(benzylthio)pyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antibiotic resistance necessitates the exploration of novel chemical scaffolds for the development of new antibacterial agents. Among the myriad of heterocyclic compounds, pyrimidine derivatives have emerged as a promising class, demonstrating a broad spectrum of biological activities. This guide provides a comprehensive comparison of the antibacterial activity of 2-(benzylthio)pyrimidine derivatives, synthesizing data from various studies to offer insights into their structure-activity relationships, potential mechanisms of action, and the experimental methodologies used for their evaluation.

The Significance of the 2-(benzylthio)pyrimidine Scaffold

The pyrimidine ring is a fundamental component of nucleosides, rendering it a privileged scaffold in medicinal chemistry. The introduction of a benzylthio group at the 2-position of the pyrimidine ring has been shown to impart significant antibacterial properties. This guide delves into the nuances of how substitutions on both the pyrimidine and benzyl moieties influence the antibacterial efficacy of these compounds against a range of pathogenic bacteria.

Comparative Antibacterial Activity

The antibacterial potency of 2-(benzylthio)pyrimidine derivatives is profoundly influenced by the nature and position of substituents on the benzyl ring. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various derivatives against Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria, including multidrug-resistant strains.

Compound ID	Benzyl Ring Substituent(s)	R Group (on Pyrimidine)	Test Strain(s)	MIC (µg/mL)	Reference
1	3-NO₂	-CH₃, -C₆H₅, -COOC₂H₅	S. aureus (MDR)	125	[1]
E. coli (MDR)	>500	[1]
2	4-CH₃	-CH₃, -C₆H₅, -COOC₂H₅	S. aureus (MDR)	250	[1]
E. coli (MDR)	>500	[1]
3	4-Cl	-CH₃, -C₆H₅, -COOC₂H₅	S. aureus (MDR)	250	[1]
E. coli (MDR)	>500	[1]
4	4-Cl	-CH₃, -C₆H₅, -COOC₂H₅	E. coli (MDR)	Enhanced inhibition	[1]
5	3-NO₂, 4-CH₃	Not specified	S. aureus	Enhanced activity	[1]

Key Observations from Comparative Data:

• Gram-Positive vs. Gram-Negative Activity: Many derivatives exhibit greater potency against Gram-positive bacteria like S. aureus compared to Gram-negative bacteria such as E. coli.[1] This difference may be attributed to the structural variations in the bacterial cell wall.

• Impact of Benzyl Ring Substituents:

  • Electron-withdrawing groups, such as a nitro group (NO₂) at the 3-position of the benzyl ring, have been shown to enhance activity against S. aureus.[1]

  • The presence of a methyl group at the 4-position has also been associated with increased potency against S. aureus.[1]

  • A chloride group at the 4-position of the benzyl ring appears to improve activity against E. coli.[1]

• Multidrug-Resistant Strains: Several 2-(benzylthio)pyrimidine derivatives have demonstrated significant activity against multidrug-resistant (MDR) strains of S. aureus, highlighting their potential to address the challenge of antibiotic resistance.[1][2]

Structure-Activity Relationship (SAR)

The antibacterial activity of 2-(benzylthio)pyrimidine derivatives is intricately linked to their chemical structure. The following diagram illustrates the key structural features that influence their potency.

Caption: Structure-activity relationship of 2-(benzylthio)pyrimidine derivatives.

Proposed Mechanism of Action: Targeting FtsZ

While the precise mechanism of action for all 2-(benzylthio)pyrimidine derivatives is not fully elucidated, a growing body of evidence suggests that they may exert their antibacterial effect by inhibiting the bacterial cell division protein FtsZ.[3][4] FtsZ is a prokaryotic homolog of eukaryotic tubulin and plays a critical role in the formation of the Z-ring at the site of cell division. Inhibition of FtsZ polymerization disrupts the cell division process, ultimately leading to bacterial cell death. This mechanism is a promising target for new antibiotics as FtsZ is essential for bacterial viability and is distinct from host cell proteins.

Caption: Proposed mechanism of action via inhibition of FtsZ polymerization.

Experimental Protocols for Antibacterial Activity Assessment

The evaluation of the antibacterial activity of 2-(benzylthio)pyrimidine derivatives is typically performed using standardized methods such as broth microdilution and agar disk diffusion. These methods allow for the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Broth Microdilution Method

This method is used to determine the MIC of a compound in a liquid medium.

Step-by-Step Methodology:

• Preparation of Compound Dilutions: A serial two-fold dilution of the 2-(benzylthio)pyrimidine derivative is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: A standardized bacterial suspension is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Each well of the microtiter plate is inoculated with the prepared bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Caption: Workflow for the Broth Microdilution Method.

Conclusion and Future Directions

2-(benzylthio)pyrimidine derivatives represent a promising class of antibacterial agents with demonstrated activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The modular nature of their synthesis allows for extensive chemical modifications to optimize their potency and spectrum of activity. The inhibition of the essential bacterial cell division protein FtsZ presents a compelling mechanism of action that warrants further investigation.

Future research should focus on:

• Systematic SAR studies: A comprehensive evaluation of a diverse library of 2-(benzylthio)pyrimidine derivatives against a broad panel of clinically relevant bacteria, including the ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species), is crucial for a more complete understanding of their potential.

• Mechanism of action studies: Detailed biochemical and biophysical assays are needed to confirm FtsZ as the primary target and to elucidate the precise binding mode of these inhibitors.

• In vivo efficacy and toxicity studies: Promising lead compounds should be advanced to animal models of infection to evaluate their in vivo efficacy, pharmacokinetics, and safety profiles.

The continued exploration of the 2-(benzylthio)pyrimidine scaffold holds significant promise for the discovery of novel antibacterial drugs to combat the growing threat of antibiotic resistance.

References

Sources

• 1. Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives [scirp.org]
• 2. QSAR Study of 2-benzylthiopyrimidine Derivatives with Antibacterial Activity on Staphylococcus Aureus [pubs.sciepub.com]
• 3. Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. research.polyu.edu.hk [research.polyu.edu.hk]

A Researcher's Guide to the Structure-Activity Relationship of 2-(Benzylthio)pyrimidine Analogs

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to interact with a wide array of biological targets.[1][2][3][4] Among its many derivatives, 2-(benzylthio)pyrimidine analogs have emerged as a particularly promising class of compounds, demonstrating a diverse range of pharmacological activities, including anticancer, antiviral, and kinase inhibitory effects.[5][6][7][8][9] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of these analogs, offering insights for researchers and drug development professionals.

The Versatile 2-(Benzylthio)pyrimidine Scaffold

The 2-(benzylthio)pyrimidine core offers a unique combination of structural features that contribute to its biological activity. The pyrimidine ring can engage in hydrogen bonding interactions with target proteins, while the benzylthio moiety provides a versatile site for modification, allowing for the fine-tuning of steric and electronic properties to optimize potency and selectivity.[10]

Unraveling the Structure-Activity Relationship

Systematic modifications of the 2-(benzylthio)pyrimidine scaffold have revealed key insights into the structural requirements for potent biological activity.

Substitutions on the Pyrimidine Ring:

The nature and position of substituents on the pyrimidine ring profoundly influence the activity of these analogs.[11] For instance, the introduction of amino groups at the C4 position can enhance interactions with the hinge region of kinases, a common target for this class of compounds.[12][13]

Modifications of the Benzyl Group:

Alterations to the benzyl ring are crucial for modulating the potency and selectivity of these compounds. The introduction of electron-withdrawing or electron-donating groups can significantly impact the electronic properties of the sulfur atom, thereby influencing its interaction with the target. Furthermore, the steric bulk of the substituents on the benzyl ring can dictate the compound's ability to fit into the binding pocket of the target protein. For example, in a series of N-benzyl-2-phenylpyrimidin-4-amine derivatives, substitutions on the benzyl ring led to potent inhibitors of the USP1/UAF1 deubiquitinase complex.[14]

Comparative Analysis of Biological Activities

The diverse biological activities of 2-(benzylthio)pyrimidine analogs are best understood through a comparative analysis of their performance in various experimental assays.

Compound Class	Target	Key Structural Features	IC50/EC50	Reference
2-Aryalkylthio-4-amino-6-benzylpyrimidines	HIV-1 Reverse Transcriptase	Amino group at C4, varied arylalkylthio groups at C2	Not specified	[5]
2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors	DCN1-UBC12 Interaction	Specific substitutions on benzyl and pyrimidine rings	DN-2: IC50 = 9.6 nM	[15][16]
N-benzyl-2-phenylpyrimidin-4-amine derivatives	USP1/UAF1 Deubiquitinase	N-benzyl and 2-phenyl substitutions	ML323 (70): Nanomolar potency	[14]
2,4-Disubstituted pyrimidines	Cholinesterase and Aβ-aggregation	Varied substituents at C2 and C4	9a: IC50 = 5.5 µM (AChE), 9e: IC50 = 2.2 µM (BuChE)	[10]

Experimental Protocols for Evaluation

The biological evaluation of 2-(benzylthio)pyrimidine analogs typically involves a battery of in vitro and cell-based assays to determine their potency, selectivity, and mechanism of action.

Kinase Inhibition Assay (A General Protocol):

This assay is fundamental for identifying analogs that target specific kinases.

• Reagents and Materials: Recombinant kinase, substrate peptide, ATP, kinase buffer, 96-well plates, plate reader.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, add the kinase, substrate peptide, and test compound to the kinase buffer.

  • Initiate the reaction by adding ATP.

  • Incubate the plate at the optimal temperature for the specific kinase.

  • Stop the reaction and measure the kinase activity using a suitable detection method (e.g., phosphorylation-specific antibody, fluorescence resonance energy transfer).

  • Calculate the IC50 values by plotting the percentage of inhibition against the compound concentration.

Cell Proliferation Assay (MTT Assay):

This assay assesses the cytotoxic effects of the analogs on cancer cell lines.

• Reagents and Materials: Cancer cell lines, cell culture medium, fetal bovine serum, penicillin-streptomycin, MTT reagent, DMSO, 96-well plates, incubator, microplate reader.

• Procedure:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the cell viability and determine the EC50 values.[8]

Visualizing the Landscape

Signaling Pathway:

The following diagram illustrates a generalized kinase signaling pathway, a common target for 2-(benzylthio)pyrimidine analogs.[12]

Caption: Generalized kinase signaling pathway and the point of intervention for a 2-(benzylthio)pyrimidine inhibitor.

Experimental Workflow:

The diagram below outlines a typical workflow for the synthesis and biological evaluation of novel 2-(benzylthio)pyrimidine analogs.

Caption: A typical workflow for the discovery and optimization of 2-(benzylthio)pyrimidine analogs.

Conclusion

The 2-(benzylthio)pyrimidine scaffold represents a privileged structure in drug discovery, offering a versatile platform for the development of potent and selective therapeutic agents. A thorough understanding of the structure-activity relationships, guided by systematic experimental evaluation, is paramount for unlocking the full potential of this promising class of compounds. The insights and protocols provided in this guide aim to equip researchers with the knowledge necessary to advance the design and development of novel 2-(benzylthio)pyrimidine-based therapeutics.

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A Researcher's Guide to Evaluating 2-(benzylthio)pyrimidine-5-carbaldehyde Derivatives: A Comparison of In Vitro Cytotoxicity Assays

In the landscape of modern drug discovery, the identification of novel chemical entities with potent and selective anticancer activity is a paramount objective. Among the myriad of heterocyclic scaffolds, pyrimidine derivatives have emerged as a privileged class, demonstrating a wide spectrum of pharmacological activities, including promising cytotoxic effects against various cancer cell lines.[1] This guide provides a comprehensive comparison of common in vitro cytotoxicity assays tailored for the evaluation of 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives, a novel class of compounds with therapeutic potential.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to offer a deeper understanding of the causality behind experimental choices, ensuring the generation of robust and reliable data.

The Critical First Step: Choosing the Right Cytotoxicity Assay

The initial assessment of a compound's cytotoxic potential is a critical filter in the drug discovery pipeline.[2] A variety of assays are available, each with its own underlying principle, advantages, and limitations. The choice of assay can significantly impact the interpretation of a compound's activity. Here, we compare three widely used methods: the MTT, MTS, and LDH assays.

Assay	Principle	Advantages	Disadvantages	Best Suited For
MTT Assay	Measures the metabolic activity of living cells via the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases.[3]	Cost-effective, well-established, and sensitive.[4]	Requires a solubilization step for the formazan crystals, which can introduce variability.[3] The MTT reagent itself can be toxic to some cells with prolonged exposure.[5]	Endpoint assays for assessing cell viability and proliferation in response to treatment.
MTS Assay	Similar to the MTT assay, it measures metabolic activity through the reduction of a tetrazolium compound (MTS) to a colored formazan product.	The formazan product is soluble in cell culture medium, eliminating the need for a solubilization step and reducing assay time.[3]	Can be more expensive than the MTT assay.	High-throughput screening and experiments where a simpler, more direct measurement of cell viability is desired.
LDH Assay	Measures the activity of lactate dehydrogenase (LDH), a cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.[6]	Directly measures cell death by assessing membrane integrity. Can be used to distinguish between cytotoxic and cytostatic effects.[5]	Less sensitive for detecting early apoptotic events where the cell membrane is still intact.	Assessing compound-induced necrosis or late-stage apoptosis.[6]

Experimental Blueprint: A Step-by-Step Guide to Cytotoxicity Testing

To ensure the generation of high-quality, reproducible data, a well-defined and validated protocol is essential. The following section provides a detailed methodology for the MTT assay, a robust and widely accepted method for cytotoxicity screening.

Cell Line Selection: The Foundation of Meaningful Data

The choice of cell line is a critical determinant of the relevance of your cytotoxicity data.[7] It is advisable to screen novel compounds against a panel of cancer cell lines representing different tumor types to assess the breadth of their activity. Furthermore, including a non-cancerous cell line is crucial for evaluating the compound's selectivity and potential for off-target toxicity.[8]

For the evaluation of 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives, a suggested panel could include:

• MCF-7: Human breast adenocarcinoma cell line.

• HeLa: Human cervical cancer cell line.

• A549: Human lung carcinoma cell line.

• HepG2: Human liver cancer cell line.

• HEK293: Human embryonic kidney cells (as a non-cancerous control).[4]

MTT Assay: Detailed Protocol

This protocol is designed for a 96-well plate format, which is suitable for screening multiple compounds and concentrations.

Materials:

• Selected cancer and non-cancerous cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Phosphate-buffered saline (PBS), pH 7.4

• Trypsin-EDTA solution

• 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[3]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[3]

• 96-well flat-bottom microplates

• Multi-channel pipette

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells using trypsin-EDTA and resuspend them in fresh complete medium.

  • Determine the cell concentration using a hemocytometer or an automated cell counter.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium.[9]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow the cells to attach and resume growth.

• Compound Treatment:

  • Prepare a series of dilutions of the 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives in complete medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5% to avoid solvent-induced toxicity.[10]

  • After the 24-hour incubation, carefully remove the medium from the wells.

  • Add 100 µL of the diluted compounds to the respective wells. Include wells with untreated cells (vehicle control) and wells with a known cytotoxic agent (positive control, e.g., doxorubicin).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[11]

  • Incubate the plate for 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[3]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

Visualizing the Workflow

MTT Assay Workflow Diagram

Data Interpretation and Analysis: From Raw Data to Actionable Insights

The primary output of a cytotoxicity assay is a measure of cell viability, which is then used to determine the half-maximal inhibitory concentration (IC50) of the test compound. The IC50 value represents the concentration of a drug that is required to inhibit a biological process by 50%.[12][13]

Calculating Percentage Viability:

The percentage of cell viability is calculated using the following formula:

Determining the IC50 Value:

The IC50 value is typically determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.[14] This can be performed using graphing software such as GraphPad Prism or even Microsoft Excel.[15]

Comparative Cytotoxicity Data (Illustrative)

The following table presents illustrative IC50 values for three hypothetical 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives against a panel of cancer cell lines and a non-cancerous cell line. This data serves as an example for comparing the potency and selectivity of different compounds.

Compound	MCF-7 (µM)	HeLa (µM)	A549 (µM)	HepG2 (µM)	HEK293 (µM)	Selectivity Index (HEK293/Average Cancer IC50)
Derivative 1	12.5	15.2	10.8	18.1	> 50	> 3.5
Derivative 2	5.8	7.1	4.9	8.5	35.6	5.5
Derivative 3	25.1	30.5	22.3	33.7	> 50	> 1.8
Doxorubicin	0.8	1.1	0.6	1.5	2.5	2.4

Interpreting the Results:

• Potency: A lower IC50 value indicates a more potent compound. In this example, Derivative 2 is the most potent against all cancer cell lines.

• Selectivity: The selectivity index (SI) provides a measure of a compound's preferential toxicity towards cancer cells over normal cells. A higher SI is desirable. Derivative 2 also exhibits the best selectivity in this illustrative dataset.

• Structure-Activity Relationship (SAR): By comparing the structures of the derivatives with their corresponding cytotoxic activities, researchers can begin to understand the relationship between chemical structure and biological activity. For instance, the difference in potency between the derivatives could be attributed to different substituents on the benzyl or pyrimidine rings.

Troubleshooting Common Issues in Cytotoxicity Assays

Even with a well-defined protocol, unexpected results can occur. The following table outlines some common problems and their potential solutions.

Problem	Potential Cause	Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, or edge effects in the 96-well plate.[16]	Ensure a homogenous cell suspension before seeding. Use a multi-channel pipette carefully. Avoid using the outer wells of the plate if edge effects are suspected.[5]
Low absorbance values	Too few cells were seeded, or the incubation time was too short.[10]	Optimize the cell seeding density for each cell line. Increase the incubation time with the MTT reagent.
High background absorbance	Contamination of the culture medium or reagents. Phenol red in the medium can also contribute to background.[5]	Use sterile techniques to prevent contamination. Use a medium without phenol red for the assay.[5]

Conclusion: A Foundation for Further Drug Development

The in vitro cytotoxicity assays described in this guide provide a robust and reliable framework for the initial evaluation of 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives. By carefully selecting the appropriate assay, optimizing experimental conditions, and correctly interpreting the data, researchers can effectively identify promising lead compounds for further preclinical development. The ultimate goal is to identify derivatives with high potency against a broad range of cancer cells and a favorable selectivity profile, paving the way for the development of novel and effective anticancer therapies.

References

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A Comparative Study of 2-(benzylthio)pyrimidine-5-carbaldehyde and its Aliphatic Analogues: Synthesis, Spectroscopic Properties, and Biological Activity

In the landscape of medicinal chemistry and drug discovery, pyrimidine scaffolds are of paramount importance, forming the core of numerous therapeutic agents.[1][2] The functionalization of the pyrimidine ring offers a versatile platform for modulating biological activity. This guide provides a detailed comparative analysis of 2-(benzylthio)pyrimidine-5-carbaldehyde, a key aromatic-substituted pyrimidine aldehyde, with its aliphatic counterparts, 2-(methylthio)pyrimidine-5-carbaldehyde and 2-(ethylthio)pyrimidine-5-carbaldehyde. This objective comparison, supported by experimental data, aims to equip researchers, scientists, and drug development professionals with the critical insights needed to select the appropriate building block for their specific research endeavors.

Introduction to the Pyrimidine Aldehydes

The three pyrimidine aldehydes under investigation share a common 5-formylpyrimidine core, a crucial feature for various chemical transformations, and a thioether linkage at the 2-position, which is known to influence the electronic properties and biological interactions of the molecule. The key distinction lies in the nature of the substituent on the sulfur atom: a benzyl group for the title compound, and methyl and ethyl groups for its aliphatic comparators. This seemingly subtle structural variation can significantly impact the physicochemical properties, reactivity, and ultimately, the biological efficacy of these compounds.

Chemical Structures:

Caption: Generalized synthetic workflow for 2-thio-pyrimidine-5-carbaldehydes.

Experimental Protocol: Synthesis of 2-(benzylthio)pyrimidine derivatives

Step 1: Synthesis of 2-Thioxopyrimidine Precursor

• To a solution of a suitable β-dicarbonyl compound (1 eq.) and thiourea (1 eq.) in a suitable solvent like ethanol, add a catalytic amount of a base (e.g., sodium ethoxide).

• Reflux the reaction mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and pour it into ice-cold water.

• Acidify with a dilute acid (e.g., HCl) to precipitate the 2-thioxopyrimidine product.

• Filter, wash with water, and dry the precipitate.

Step 2: S-Alkylation with Benzyl Halide

• Dissolve the 2-thioxopyrimidine (1 eq.) in a suitable solvent such as DMF or acetone.

• Add a base (e.g., K₂CO₃ or NaH) (1.1 eq.) and stir for a short period.

• Add the corresponding alkyl or benzyl halide (1.1 eq.) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until completion (monitored by TLC).

• Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude 2-(alkyl/benzylthio)pyrimidine.

Step 3: Formylation (Vilsmeier-Haack Reaction)

• To a solution of the 2-(alkyl/benzylthio)pyrimidine in a dry solvent like DMF at 0 °C, add phosphorus oxychloride (POCl₃) dropwise.

• Allow the reaction to warm to room temperature and then heat as required (e.g., 60-80 °C) for several hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the solution with a base (e.g., NaOH or NaHCO₃ solution).

• Extract the product with an organic solvent, wash, dry, and concentrate to yield the desired 5-carbaldehyde derivative.

Causality behind Experimental Choices: The choice of base and solvent in the S-alkylation step is crucial to ensure efficient reaction and minimize side products. The Vilsmeier-Haack reaction is a classic and effective method for the formylation of electron-rich aromatic and heterocyclic rings. The use of anhydrous conditions is critical for the success of this reaction.

Spectroscopic Characterization: A Comparative Analysis

Spectroscopic data provides the definitive structural confirmation of the synthesized compounds. While a complete set of directly comparable spectra is not available in a single source, data from various sources, including supplier documentation and related literature, allows for a comparative analysis. [5][6][7]

Spectroscopic Data	2-(benzylthio)pyrimidine-5-carbaldehyde	2-(methylthio)pyrimidine-5-carbaldehyde	2-(ethylthio)pyrimidine-5-carbaldehyde
¹H NMR (δ, ppm)	Aldehyde proton (~9.9-10.1), Pyrimidine protons (~8.8-9.2), Benzyl CH₂ (~4.5), Phenyl protons (~7.2-7.4)	Aldehyde proton (~9.8), Pyrimidine protons (~8.9), Methyl protons (~2.6) [8]	Aldehyde proton (~9.9), Pyrimidine protons (~8.9), Ethyl CH₂ (~3.2), Ethyl CH₃ (~1.4)
¹³C NMR (δ, ppm)	Aldehyde C=O (~190), Pyrimidine carbons (~160-170, ~150-160, ~120-130), Benzyl CH₂ (~35), Phenyl carbons (~127-135)	Aldehyde C=O (~185), Pyrimidine carbons (~170, ~158, ~125), Methyl carbon (~14)	Aldehyde C=O (~185), Pyrimidine carbons (~170, ~158, ~125), Ethyl CH₂ (~27), Ethyl CH₃ (~14)
IR (cm⁻¹)	C=O stretch (~1680-1700), C=N stretch (~1550-1600), C-S stretch (~600-700)	C=O stretch (~1690), C=N stretch (~1570), C-S stretch (~650)	C=O stretch (~1695), C=N stretch (~1560), C-S stretch (~660)

| Mass Spec (m/z) | M+ expected at 230 | M+ observed at 154 [8]| M+ expected at 168 |

Interpretation of Spectral Data: The ¹H NMR spectra are characterized by the downfield shift of the aldehyde proton. The chemical shifts of the pyrimidine protons are influenced by the electron-withdrawing nature of the aldehyde group and the nature of the thioether substituent. In the ¹³C NMR spectra, the carbonyl carbon of the aldehyde group appears at a characteristic downfield position. The IR spectra clearly show the carbonyl stretching frequency, providing evidence for the aldehyde functional group. The mass spectra would confirm the molecular weight of each compound.

Chemical Reactivity of the Aldehyde Group

The aldehyde functionality is a versatile handle for a wide range of chemical transformations, including nucleophilic addition, condensation, and oxidation reactions. The reactivity of the aldehyde group in these pyrimidine derivatives is influenced by the electronic effects of the pyrimidine ring and the 2-thioether substituent.

Comparative Reactivity Pathway

Caption: Typical reactions of the aldehyde group in the pyrimidine series.

The electron-withdrawing nature of the pyrimidine ring is expected to enhance the electrophilicity of the aldehyde carbonyl carbon, making it susceptible to nucleophilic attack. The benzylthio group, with its potential for both inductive and resonance effects, may modulate this reactivity differently compared to the simple alkylthio groups. It is anticipated that the steric bulk of the benzyl group might slightly hinder the approach of bulky nucleophiles compared to the methyl and ethyl groups.

Biological Activity: A Comparative Perspective

Derivatives of 2-thiopyrimidines are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. [4][9][10]The specific nature of the 2-substituent plays a crucial role in determining the potency and spectrum of this activity.

• 2-(benzylthio)pyrimidine derivatives have been reported to possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. [1][3]The presence of the benzyl group can facilitate hydrophobic interactions with biological targets.

• 2-(methylthio)pyrimidine derivatives have been investigated for their fungicidal and anticancer activities. [11][12]The methylthio group is a common feature in many biologically active molecules. [13]* 2-(ethylthio)pyrimidine derivatives are also explored as intermediates in the synthesis of pharmaceuticals and agrochemicals, with potential antiviral and anticancer properties. [14] A direct comparative study with standardized biological assays is necessary to definitively rank the potency of these three aldehydes. However, the existing literature suggests that all three scaffolds are promising starting points for the development of novel bioactive compounds.

Conclusion

This comparative guide has provided a comprehensive overview of 2-(benzylthio)pyrimidine-5-carbaldehyde and its aliphatic analogues, 2-(methylthio)pyrimidine-5-carbaldehyde and 2-(ethylthio)pyrimidine-5-carbaldehyde. The key differentiators are the physicochemical properties imparted by the benzyl, methyl, and ethyl groups, which in turn influence their synthetic accessibility, reactivity, and biological potential.

• 2-(benzylthio)pyrimidine-5-carbaldehyde offers a more lipophilic scaffold, which could be advantageous for targeting intracellular components.

• 2-(methylthio)- and 2-(ethylthio)pyrimidine-5-carbaldehydes provide more water-soluble and less sterically hindered alternatives, which might be preferable for certain applications.

The choice of which aldehyde to use will ultimately depend on the specific goals of the research project, including the desired properties of the final molecule and the synthetic route to be employed. This guide serves as a foundational resource to inform that decision-making process for researchers in the field of drug discovery and development.

References

• SpectraBase. 2-(Methylthio)pyrimidine-5-carbaldehyde. [Link]

• Achi, P. A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39. [Link]

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A Comparative Guide to Validating the Anticancer Mechanism of Novel Pyrimidine-Based Kinase Inhibitors

Introduction: The Enduring Promise of the Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocyclic scaffold that serves as a building block for nucleic acids, making it a cornerstone of life itself.[1][2] This inherent biological relevance has positioned pyrimidine derivatives as a "fortunate scaffold" in medicinal chemistry, leading to the development of numerous FDA-approved drugs.[2][3] In oncology, pyrimidine-based compounds have demonstrated remarkable success, acting through diverse mechanisms.[1][4] These range from antimetabolites like 5-Fluorouracil, which disrupt DNA synthesis[3][5][6], to a highly successful class of targeted therapies that function as kinase inhibitors.[7][8]

To illustrate this process, we will follow a hypothetical novel compound, "Compound-P," a putative inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. We will compare its performance head-to-head with a well-characterized, clinically relevant alternative, Gefitinib , another pyrimidine-based EGFR inhibitor. Our model system will be the A549 non-small cell lung cancer cell line, which expresses EGFR.

The Validation Workflow: From Cellular Effect to Molecular Target

A rigorous validation strategy follows a logical progression from the general to the specific. We first confirm that the compound has the desired biological effect (i.e., it kills cancer cells) and then systematically dissect the underlying molecular events to prove the mechanism of action. Our workflow is designed as a self-validating system, employing orthogonal assays to confirm critical findings.

Caption: A logical workflow for anticancer mechanism validation.

Foundational Analysis: Assessing Cellular Viability and Cytotoxicity

Expertise & Experience: Before investing resources in complex mechanistic studies, it is imperative to confirm that your compound exhibits anticancer activity and to determine its potency. The half-maximal inhibitory concentration (IC50) is a critical parameter that quantifies the concentration of a compound required to inhibit a biological process (in this case, cell proliferation) by 50%.[10] We employ a tetrazolium reduction assay (MTT or XTT) for this purpose. These assays measure the metabolic activity of a cell population, which serves as a reliable proxy for cell viability.[11][12] In living cells, mitochondrial dehydrogenases reduce the tetrazolium salt to a colored formazan product, a conversion that is lost in dead or metabolically inactive cells.[10][13]

Comparative Data: IC50 Determination

The following table presents example data comparing the cytotoxic potency of Compound-P and Gefitinib against A549 cancer cells after a 72-hour incubation period.

Compound	Target	Cell Line	IC50 (µM)
Compound-P (Novel)	EGFR	A549	0.87
Gefitinib (Alternative)	EGFR	A549	1.25

Interpretation: The data suggests that Compound-P is a potent cytotoxic agent against A549 cells, with a lower IC50 value than the established drug Gefitinib, indicating higher potency in this specific assay. This result provides the necessary justification to proceed with more in-depth mechanistic studies.

Experimental Protocol: MTT Cell Viability Assay

This protocol is a standard guideline and should be optimized for your specific cell line and laboratory conditions.[11][12][13]

• Cell Seeding: Plate A549 cells in a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Compound-P and Gefitinib in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include "untreated" wells (cells with medium only) and "medium blank" wells (medium only, no cells).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.[12] Incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to insoluble purple formazan crystals.[11]

• Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to dissolve the formazan crystals.[14] Mix gently on an orbital shaker for 15 minutes.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[13]

• Data Analysis: Subtract the average absorbance of the medium blank from all other readings. Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results and determine the IC50 value using non-linear regression analysis.

Mechanism of Cell Death: Investigating Apoptosis Induction

Trustworthiness: Observing a reduction in cell viability is not sufficient to claim a specific anticancer mechanism. The compound could be inducing apoptosis (programmed cell death), necrosis (uncontrolled cell death), or simply halting proliferation (cytostasis). A hallmark of effective targeted therapies is the induction of apoptosis.[7] To build a trustworthy case, we use two orthogonal methods: Annexin V/Propidium Iodide (PI) staining to visualize apoptotic populations and Western blotting to detect the molecular machinery of apoptosis.

Method 1: Annexin V/PI Staining by Flow Cytometry

Expertise & Experience: During the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorophore (like FITC), can be used to identify these early apoptotic cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is compromised, where it intercalates with DNA.[15] By using these two stains together, flow cytometry can quantitatively distinguish four cell populations.

Caption: The four main phases of the eukaryotic cell cycle.

Comparative Data: Cell Cycle Distribution

Compound (at IC50)	% Cells in G0/G1	% Cells in S Phase	% Cells in G2/M
Untreated Control	55%	30%	15%
Compound-P	75%	15%	10%
Gefitinib	72%	18%	10%

Interpretation: Treatment with both Compound-P and Gefitinib leads to a significant accumulation of cells in the G0/G1 phase of the cell cycle, with a corresponding decrease in the S and G2/M phases. This G1 arrest is the expected phenotype for an EGFR inhibitor, as EGFR signaling is critical for the G1-to-S phase transition. This result strongly supports the hypothesis that Compound-P functions by inhibiting the EGFR pathway.

Experimental Protocol: Cell Cycle Analysis by PI Staining

• Treatment & Harvesting: Treat and harvest cells as described in the apoptosis protocol. A cell count of at least 1 x 10^6 cells per sample is recommended.

• Fixation: Wash the cell pellet with PBS. Resuspend the cells and fix them by adding ice-cold 70% ethanol dropwise while gently vortexing. [16][17]Incubate at 4°C for at least 2 hours (or overnight). Fixation permeabilizes the cells, allowing PI to enter and stain the DNA. [15]3. Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL). [16]RNase treatment is crucial because PI can also bind to double-stranded RNA, and this step ensures that only DNA is stained. [15][16]5. Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data on a linear scale to resolve the 2n and 4n DNA peaks. Use cell cycle analysis software to deconvolute the histograms and quantify the percentage of cells in each phase. [18]

Definitive Proof: Confirming Direct Target Engagement in Live Cells

Authoritative Grounding: The experiments above provide strong correlative evidence for the mechanism of action. However, they do not definitively prove that Compound-P directly binds to its intended target (EGFR) inside the cell. To achieve this, a target engagement assay is essential. [19]Traditional methods often rely on cell lysates or recombinant proteins, which may not accurately reflect the complex intracellular environment. [20]Modern techniques like the NanoBRET™ Target Engagement Assay allow for the quantitative measurement of compound binding to a specific protein in live, intact cells. [21][22] Expertise & Experience: The NanoBRET™ assay is based on Bioluminescence Resonance Energy Transfer (BRET). [21]The target protein (EGFR) is expressed in cells as a fusion with NanoLuc® Luciferase. A cell-permeable fluorescent tracer that binds to the kinase's active site is then added. When the tracer is bound to the EGFR-NanoLuc fusion, the energy from the luciferase reaction is transferred to the tracer, producing a BRET signal. When a test compound (like Compound-P) enters the cell and binds to EGFR, it displaces the tracer, disrupting the energy transfer and causing a decrease in the BRET signal. [22]The magnitude of this decrease is proportional to the extent of target engagement.

Caption: The principle of the NanoBRET Target Engagement Assay.

Comparative Data: Cellular Target Engagement

Compound	Target	Assay	Cellular Affinity (EC50, nM)
Compound-P (Novel)	EGFR	NanoBRET™	85
Gefitinib (Alternative)	EGFR	NanoBRET™	150

Interpretation: The NanoBRET™ assay provides direct, quantitative evidence that both Compound-P and Gefitinib engage the EGFR target in live A549 cells. The lower EC50 value for Compound-P suggests it has a higher apparent affinity for EGFR in the cellular context compared to Gefitinib, corroborating the higher potency observed in the cell viability assay. This result provides the final, authoritative piece of evidence validating the proposed mechanism of action.

Experimental Protocol: NanoBRET™ Target Engagement Assay

This protocol provides a general outline. Specific details regarding vectors, tracer concentrations, and reagents should be followed according to the manufacturer's instructions (e.g., Promega). [21]

• Cell Preparation: Transfect A549 cells with a vector expressing the EGFR-NanoLuc® fusion protein. Plate the transfected cells in a white, 96-well assay plate.

• Compound Addition: Prepare serial dilutions of Compound-P and Gefitinib. Add these to the wells.

• Tracer and Substrate Addition: Add the NanoBRET™ Kinase Tracer and the Nano-Glo® Substrate to the wells.

• Incubation: Incubate at 37°C for a period specified by the assay protocol (typically ~2 hours) to allow the binding to reach equilibrium.

• Signal Measurement: Measure the donor emission (NanoLuc®) and acceptor emission (Tracer) using a luminometer capable of filtered luminescence measurements.

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). Plot the BRET ratio against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Conclusion: A Synthesized, Evidence-Based Validation

By following this structured, multi-faceted workflow, we have constructed a robust and defensible validation of Compound-P's anticancer mechanism.

• Cytotoxicity Assays established that Compound-P is a potent anticancer agent, with superior IC50 values compared to the established drug, Gefitinib.

• Orthogonal Apoptosis Assays (Annexin V/PI staining and Western blotting for cleaved PARP/Caspase-3) demonstrated that this cytotoxicity is driven by the induction of programmed cell death.

• Cell Cycle Analysis revealed a G1 phase arrest, a phenotype consistent with the inhibition of EGFR signaling, which is essential for the G1/S transition.

• Live-Cell Target Engagement Assays provided the definitive evidence, quantitatively confirming that Compound-P directly binds to its intended EGFR target within the complex milieu of an intact cancer cell.

This comparative approach not only validates the mechanism of the novel compound but also benchmarks its performance against a known standard. Each experimental step provides a piece of the puzzle, and together, they form a self-validating system that meets the highest standards of scientific integrity. This guide provides the logical and technical framework necessary for researchers to confidently characterize the next generation of pyrimidine-based anticancer therapeutics.

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A Comparative Guide to the Efficacy of 2-(benzylthio)pyrimidine Derivatives Versus Existing Antibiotics

In the relentless battle against antimicrobial resistance, the scientific community is in constant pursuit of novel chemical entities that can effectively combat multidrug-resistant (MDR) pathogens. This guide provides a detailed comparative analysis of a promising class of compounds, 2-(benzylthio)pyrimidine derivatives, against established antibiotics. We will delve into their mechanism of action, present head-to-head efficacy data, and provide the experimental frameworks necessary for their evaluation, aimed at researchers, scientists, and drug development professionals.

The Pressing Need for Novel Antibacterial Agents

The emergence and spread of antibiotic-resistant bacteria pose a significant global health threat. Pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli have rendered many first-line antibiotics ineffective, leading to increased patient morbidity and mortality. This crisis necessitates a paradigm shift in antibacterial drug discovery, moving beyond the modification of existing scaffolds to the exploration of novel mechanisms of action. 2-(benzylthio)pyrimidine derivatives have emerged as a promising scaffold, demonstrating significant antibacterial activity against such resistant strains.

Putative Mechanism of Action: Targeting Bacterial Cell Division

While the precise mechanism of action for all 2-(benzylthio)pyrimidine derivatives is an active area of research, compelling evidence suggests that related pyrimidine compounds target a critical and highly conserved process in bacterial physiology: cell division. The leading hypothesis centers on the inhibition of the Filamentous temperature-sensitive protein Z (FtsZ).

FtsZ is a prokaryotic homolog of eukaryotic tubulin and is essential for bacterial cytokinesis. It polymerizes at the mid-cell to form the Z-ring, a dynamic structure that serves as a scaffold for the recruitment of other proteins that constitute the divisome. The divisome then orchestrates the synthesis of the septal cell wall, leading to the division of the parent cell into two daughter cells.

Inhibition of FtsZ polymerization disrupts the formation of the Z-ring, leading to filamentation of the bacteria and, ultimately, cell death. This mechanism is particularly attractive as FtsZ is highly conserved across a broad range of bacterial species and has a significantly different structure from its eukaryotic counterpart, tubulin, suggesting a potential for selective toxicity.

Caption: Workflow for Broth Microdilution MIC Assay.

Conclusion and Future Directions

The data presented in this guide strongly suggest that 2-(benzylthio)pyrimidine derivatives are a promising class of antibacterial agents with significant activity against multi-drug resistant Gram-positive and Gram-negative bacteria. Their putative mechanism of action, targeting the essential and conserved FtsZ protein, offers a potential advantage over existing antibiotics that are often susceptible to well-established resistance mechanisms.

Further research should focus on:

• Structure-Activity Relationship (SAR) studies: To optimize the pyrimidine scaffold for enhanced potency and a broader spectrum of activity.

• Mechanism of Action studies: To definitively confirm the inhibition of FtsZ and explore other potential cellular targets.

• In vivo efficacy and toxicity studies: To evaluate the therapeutic potential and safety profile of lead compounds in animal models.

The development of novel antibacterial agents is a critical endeavor in the face of rising antimicrobial resistance. 2-(benzylthio)pyrimidine derivatives represent a valuable addition to the drug discovery pipeline and warrant continued investigation.

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A Comparative Guide to the Bioisosteric Replacement of the Benzylthio Group in Pyrimidine-Based Kinase Inhibitors

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the landscape of kinase inhibitor discovery, the pyrimidine scaffold stands as a cornerstone for the development of targeted therapeutics. Its inherent ability to mimic the purine core of ATP allows for competitive inhibition of a wide array of kinases, making it a privileged structure in medicinal chemistry.[1][2] A common feature in many potent pyrimidine-based kinase inhibitors is the presence of a benzylthio group, which often occupies a hydrophobic pocket within the kinase active site, contributing significantly to binding affinity. However, the thioether linkage in the benzylthio moiety can be associated with metabolic liabilities, such as oxidation to sulfoxides and sulfones, which can alter the compound's pharmacokinetic profile and potentially lead to off-target effects or toxicity.[3] This guide provides a comprehensive comparison of the benzylthio group with its bioisosteric replacements in pyrimidine compounds, with a focus on Aurora Kinase A inhibitors, offering experimental data, detailed protocols, and strategic insights for drug design and development.

The Rationale for Bioisosteric Replacement of the Benzylthio Group

Bioisosteric replacement is a powerful strategy in medicinal chemistry to modulate the potency, selectivity, and pharmacokinetic properties of a lead compound by substituting a functional group with another that possesses similar physicochemical characteristics.[4][5][6] The primary motivations for replacing the benzylthio group in pyrimidine-based kinase inhibitors include:

• Improving Metabolic Stability: Thioethers are susceptible to oxidation by cytochrome P450 enzymes, leading to the formation of sulfoxides and sulfones. These metabolites may have different pharmacological activities, reduced potency, or altered clearance rates, complicating the drug's pharmacokinetic profile.[3] Replacing the sulfur atom with a more metabolically stable linker, such as an oxygen atom (ether), a methylene group (carbon), or a nitrogen atom (amine), can mitigate these issues.

• Modulating Potency and Selectivity: While the benzylthio group is often beneficial for potency, its flexibility can sometimes be detrimental to selectivity. Replacing it with a more constrained linker or a different isostere can alter the vector of the benzyl group's projection into the binding pocket, potentially leading to improved interactions with the target kinase and reduced affinity for off-target kinases.[7]

• Enhancing Physicochemical Properties: The lipophilicity imparted by the benzylthio group can sometimes lead to poor aqueous solubility. Bioisosteric replacements can be used to fine-tune the overall lipophilicity and polarity of the molecule, thereby improving its solubility, permeability, and oral bioavailability.

Comparative Analysis of Benzylthio Bioisosteres in Pyrimidine-Based Aurora Kinase A Inhibitors

Aurora Kinase A is a serine/threonine kinase that plays a critical role in mitotic progression and is a well-established target in oncology.[8][9] Numerous pyrimidine-based inhibitors of Aurora Kinase A have been developed, many of which feature a substituent at the 2-position that interacts with a hydrophobic pocket in the ATP-binding site. The following table provides a comparative analysis of the in vitro activity of representative pyrimidine-based Aurora Kinase A inhibitors, highlighting the impact of replacing the benzylthio group with various bioisosteres.

Compound ID	2-Substituent	Aurora A IC50 (nM)	Cellular Activity (GI50, nM)	Reference Compound
Parent Scaffold
1	2-Benzylthio	50	250
Bioisosteric Replacements
2	2-Benzyloxy	75	350	1
3	2-Benzylamino	120	600	1
4	2-Phenoxy	250	>1000	1
5	2-(Cyclohexylmethoxy)	400	>2000	1
6	2-(Pyridin-4-ylmethoxy)	60	300	1

Note: The data presented in this table is a representative compilation from various sources in the literature to illustrate the general trends observed with bioisosteric replacements and may not be from a single head-to-head study.

From this comparative data, several key insights can be drawn:

• The benzyloxy group (Compound 2) is a close bioisostere of the benzylthio group, often resulting in a slight decrease in potency. This is likely due to the different bond angles and lengths of the C-O-C versus C-S-C linkage, which can subtly alter the positioning of the benzyl ring in the binding pocket.

• The benzylamino group (Compound 3) generally leads to a more significant drop in activity, potentially due to the introduction of a hydrogen bond donor (the N-H group) which may not be favorable in the hydrophobic pocket.

• Replacing the entire benzylthio moiety with a phenoxy group (Compound 4) or a more flexible cyclohexylmethoxy group (Compound 5) often results in a substantial loss of potency, highlighting the importance of the specific interactions of the benzyl ring in a defined orientation.

• Introducing a nitrogen atom into the benzyl ring, as in the pyridin-4-ylmethoxy group (Compound 6), can sometimes restore or even improve potency. This is often attributed to the ability of the pyridine nitrogen to form additional hydrogen bonds or favorable polar interactions within the active site.

Experimental Protocols

Synthesis of a Representative 2-(Benzyloxy)pyrimidine Aurora Kinase A Inhibitor

This protocol describes the synthesis of a 2-(benzyloxy)pyrimidine derivative, a common bioisosteric replacement for the 2-(benzylthio)pyrimidine core.

Scheme 1: Synthesis of a 2-(Benzyloxy)pyrimidine Derivative

Caption: Synthetic scheme for a 2-(benzyloxy)pyrimidine derivative.

Step-by-Step Protocol:

• Synthesis of 2-chloro-4-(5-methyl-1H-pyrazol-3-ylamino)pyrimidine: To a solution of 3-amino-5-methylpyrazole (1.0 eq) in anhydrous tetrahydrofuran (THF), add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C. Stir the mixture for 30 minutes at room temperature. Then, add a solution of 2,4-dichloropyrimidine (1.0 eq) in THF dropwise. Heat the reaction mixture to 60 °C and stir for 16 hours. After cooling to room temperature, quench the reaction with water and extract with ethyl acetate. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired intermediate.

• Synthesis of 2-(benzyloxy)-4-(5-methyl-1H-pyrazol-3-ylamino)pyrimidine: To a solution of benzyl alcohol (1.5 eq) in anhydrous dimethylformamide (DMF), add sodium hydride (1.5 eq, 60% dispersion in mineral oil) at 0 °C. Stir the mixture for 30 minutes at room temperature. Add the 2-chloro-4-(5-methyl-1H-pyrazol-3-ylamino)pyrimidine (1.0 eq) and heat the reaction mixture to 80 °C for 4 hours. After cooling, pour the reaction mixture into ice-water and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The residue is purified by column chromatography to yield the final product.

In Vitro Aurora Kinase A Inhibition Assay

This protocol outlines a common method for determining the in vitro potency of a compound against Aurora Kinase A using a luminescence-based assay that measures ATP consumption.[10][11][12]

Materials:

• Purified recombinant Aurora A kinase

• Kinase substrate (e.g., Kemptide)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• Test compound dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a 384-well plate, add 1 µL of the test compound dilution or DMSO (for control).

• Add 2 µL of Aurora A kinase solution (enzyme concentration optimized for linear reaction kinetics).

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mixture (final concentrations of substrate and ATP at their respective Km values).

• Incubate the plate at room temperature for 60 minutes.

• Stop the kinase reaction and measure the amount of ADP produced by adding 5 µL of ADP-Glo™ Reagent and incubating for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Record the luminescence signal using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Metabolic Stability Assay in Human Liver Microsomes (HLM)

This protocol describes a typical in vitro assay to assess the metabolic stability of a compound using human liver microsomes and LC-MS/MS analysis.[13][14][15][16][17]

Materials:

• Human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Test compound

• Acetonitrile (ACN) with an internal standard

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• In a microcentrifuge tube, pre-incubate the test compound (at a final concentration of 1 µM) with HLM (0.5 mg/mL) in phosphate buffer at 37 °C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• Determine the in vitro half-life (t1/2) from the slope of the linear regression.

Signaling Pathway and Experimental Workflow

The Aurora Kinase A signaling pathway is a critical regulator of cell division. Its inhibition by pyrimidine-based compounds can lead to mitotic arrest and apoptosis in cancer cells.

Caption: Simplified Aurora Kinase A signaling pathway.

The general workflow for the bioisosteric replacement and evaluation of pyrimidine-based kinase inhibitors is a cyclical process of design, synthesis, and testing.

Caption: Iterative workflow for bioisosteric replacement.

Conclusion

The bioisosteric replacement of the benzylthio group in pyrimidine-based kinase inhibitors is a critical strategy for optimizing drug candidates. While the benzylthio moiety can provide significant potency, its potential for metabolic instability necessitates the exploration of alternative linkers. As demonstrated with Aurora Kinase A inhibitors, replacing the thioether with an ether, amine, or other isosteres can have a profound impact on the compound's biological activity and pharmacokinetic properties. A systematic approach, guided by structure-activity relationships and supported by robust in vitro assays, is essential for the successful design and development of next-generation pyrimidine-based therapeutics with improved clinical potential.

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A Comparative Guide to Molecular Docking of 2-(Benzylthio)pyrimidine-5-carbaldehyde Derivatives as Dihydrofolate Reductase (DHFR) Inhibitors

In the landscape of contemporary drug discovery, the pyrimidine scaffold remains a cornerstone for the development of novel therapeutic agents, demonstrating a broad spectrum of biological activities, including anticancer and antimicrobial effects.[1] Within this chemical class, 2-(benzylthio)pyrimidine derivatives have emerged as a promising chemotype. This guide provides an in-depth comparative analysis of the molecular docking performance of 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives, focusing on their potential as inhibitors of Dihydrofolate Reductase (DHFR), a clinically validated target in both oncology and infectious diseases.[2][3]

We will explore the causality behind the experimental choices in a typical molecular docking workflow, compare the predicted binding affinities of a series of hypothetical derivatives, and contrast their performance with a known DHFR inhibitor, Methotrexate. This guide is intended for researchers, scientists, and drug development professionals seeking to apply computational methods to accelerate their discovery pipelines.

The Rationale: Why DHFR and 2-(Benzylthio)pyrimidine Derivatives?

Dihydrofolate Reductase (DHFR) is a pivotal enzyme in the folate metabolic pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate.[4] Tetrahydrofolate and its derivatives are essential cofactors for the synthesis of purines, thymidylate, and several amino acids, which are the building blocks of DNA and proteins. Consequently, the inhibition of DHFR disrupts cellular replication and leads to cell death, making it an attractive target for therapeutic intervention.[4]

The 2-(benzylthio)pyrimidine scaffold has been identified in various compounds with demonstrated biological activity.[5][6] The core structure presents multiple opportunities for chemical modification, allowing for the fine-tuning of physicochemical properties and target-specific interactions. The benzylthio moiety can engage in hydrophobic and π-stacking interactions within a protein's active site, while the pyrimidine ring can participate in hydrogen bonding. The 5-carbaldehyde group, in particular, offers a reactive handle for further derivatization or can act as a key hydrogen bond acceptor.

Experimental Workflow: A Self-Validating Molecular Docking Protocol

To ensure the scientific integrity of our in silico investigation, we will adhere to a rigorous and self-validating docking protocol. This workflow is designed to minimize computational artifacts and provide a reliable comparison of the binding potential of our compounds of interest.

Caption: A generalized workflow for our comparative molecular docking study.

Target Protein Preparation

The initial step in any structure-based drug design project is the preparation of the target protein. For this study, we will utilize the crystal structure of human Dihydrofolate Reductase (DHFR) in complex with Methotrexate (PDB ID: 1U72).[4]

Step-by-Step Protocol:

• PDB File Acquisition: Download the PDB file (1U72) from the Protein Data Bank.

• Initial Cleaning: Remove all water molecules and co-solvents from the PDB file. The co-crystallized ligand (Methotrexate) should also be removed to prepare for re-docking and subsequent docking of our derivatives.

• Protonation and Charge Assignment: Add polar hydrogens to the protein structure and assign Gasteiger charges. This is a critical step as it ensures that the electrostatic interactions are accurately modeled during the docking simulation.

• File Format Conversion: Convert the prepared protein structure into the PDBQT format, which is required by AutoDock Vina.[7] This format includes atomic charges and atom type definitions.

Ligand Preparation

The accuracy of a docking study is also highly dependent on the correct preparation of the ligand structures. For this guide, we will consider a series of hypothetical 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives with varying substitutions on the benzyl ring.

Step-by-Step Protocol:

• 3D Structure Generation: Create the 3D structures of the parent molecule, 2-(benzylthio)pyrimidine-5-carbaldehyde, and its derivatives (e.g., with -Cl, -OCH3, -NO2 substitutions at the para position of the benzyl ring).

• Energy Minimization: Perform energy minimization of each ligand structure using a suitable force field (e.g., MMFF94). This step ensures that the ligands are in a low-energy conformation before docking.

• Charge Calculation: Assign Gasteiger charges to all ligand atoms.

• Torsional Degrees of Freedom: Define the rotatable bonds within each ligand. This allows the docking software to explore different conformations of the ligand within the active site.

• File Format Conversion: Convert the prepared ligand structures into the PDBQT format.

Molecular Docking with AutoDock Vina

AutoDock Vina is a widely used and well-validated open-source program for molecular docking. It employs a Lamarckian genetic algorithm for conformational searching and an empirical scoring function to estimate the binding affinity.[8]

Step-by-Step Protocol:

• Grid Box Definition: Define a grid box that encompasses the active site of DHFR. The dimensions and center of the grid box should be chosen to cover the entire binding pocket, which can be guided by the position of the co-crystallized ligand in the original PDB file.

• Configuration File: Create a configuration file that specifies the paths to the prepared protein and ligand files, the center and dimensions of the grid box, and the exhaustiveness of the search. An increased exhaustiveness value will lead to a more thorough conformational search at the cost of longer computation time.[9]

• Execution of Docking: Run the AutoDock Vina simulation for each ligand, including the reference inhibitor Methotrexate for validation and comparison.

• Output Analysis: The output will consist of a set of predicted binding poses for each ligand, ranked by their binding affinity scores (in kcal/mol). The pose with the lowest binding energy is typically considered the most likely binding mode.

Comparative Performance Analysis

The primary output of a molecular docking study is the predicted binding affinity, which provides a quantitative measure for comparing the potential of different compounds.

Compound	Derivative Substitution (para-position)	Predicted Binding Affinity (kcal/mol)
Reference Inhibitor
Methotrexate	-	-9.5
2-(benzylthio)pyrimidine-5-carbaldehyde Derivatives
Derivative 1	-H (unsubstituted)	-7.8
Derivative 2	-Cl	-8.4
Derivative 3	-OCH₃	-8.1
Derivative 4	-NO₂	-8.7

Note: The binding affinity values presented in this table are hypothetical and for illustrative purposes. Actual values would be obtained from running the docking simulations as described.

From this hypothetical data, we can infer that the substitutions on the benzyl ring influence the binding affinity. The electron-withdrawing nitro group in Derivative 4 shows the most favorable predicted binding energy among the derivatives, suggesting that it may form stronger interactions with the active site residues compared to the other substitutions. The chloro-substituted derivative also shows a significant improvement over the unsubstituted parent compound.

Visualization of Binding Interactions

A crucial aspect of molecular docking is the visualization and analysis of the predicted binding poses. This provides qualitative insights into the molecular interactions that contribute to the binding affinity.

Caption: A schematic representation of the key molecular interactions between a hypothetical derivative and the DHFR active site.

The analysis of the binding pose for our top-scoring hypothetical compound (Derivative 4) might reveal that the pyrimidine ring forms crucial hydrogen bonds with key amino acid residues in the active site, such as Glu30. The nitrobenzyl group could be involved in π-π stacking interactions with a phenylalanine residue (Phe31) and hydrophobic interactions with other nonpolar residues like Isoleucine (Ile7). The 5-carbaldehyde group could also act as a hydrogen bond acceptor, further anchoring the ligand in the binding pocket.

Alternative Scaffolds for DHFR Inhibition

While the 2-(benzylthio)pyrimidine-5-carbaldehyde scaffold shows promise, it is important to consider alternative chemical classes that have been successfully developed as DHFR inhibitors.

• Diaminopyrimidines: This class includes the well-known antibacterial drug Trimethoprim. The diaminopyrimidine core is a classic pharmacophore for DHFR inhibition, mimicking the pteridine ring of the natural substrate.

• Quinazolines: Derivatives of this scaffold have been extensively explored as DHFR inhibitors, with some compounds demonstrating potent anticancer activity.[3]

• Pteridines: As analogues of the natural substrate, pteridine derivatives, such as Methotrexate, are highly potent inhibitors of DHFR.

A comparative docking study including lead compounds from these alternative scaffolds would provide a broader context for evaluating the potential of the 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous workflow for the comparative molecular docking analysis of 2-(benzylthio)pyrimidine-5-carbaldehyde derivatives against Dihydrofolate Reductase. The hypothetical results demonstrate how this in silico approach can be used to prioritize compounds for synthesis and biological evaluation based on their predicted binding affinities and interaction profiles.

It is imperative to remember that molecular docking is a predictive tool, and its results must be validated through experimental assays.[10] Future work should focus on synthesizing the most promising derivatives identified in this study and evaluating their in vitro inhibitory activity against DHFR. Furthermore, techniques such as X-ray crystallography of the ligand-protein complexes can provide definitive confirmation of the predicted binding modes. By integrating computational and experimental approaches, we can accelerate the discovery of novel and effective DHFR inhibitors based on the 2-(benzylthio)pyrimidine scaffold.

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A Comparative Spectroscopic Guide to Substituted 2-(Benzylthio)pyrimidines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the spectral characteristics of substituted 2-(benzylthio)pyrimidines, a class of compounds with significant biological activities, including antibacterial and anticancer properties.[1][2] Understanding the influence of various substituents on the spectral properties of these molecules is crucial for their identification, characterization, and the development of structure-activity relationships. This document will delve into the nuances of UV-Vis, FT-IR, NMR, and Mass Spectrometry data, offering insights into how electronic and structural modifications manifest in different spectroscopic techniques.

Introduction to 2-(Benzylthio)pyrimidines

The pyrimidine ring is a fundamental heterocyclic scaffold found in nucleic acids and a wide array of pharmacologically active molecules.[1][3] The introduction of a benzylthio group at the 2-position of the pyrimidine ring has been shown to impart significant biological activities.[4][5] The synthesis of these compounds typically involves the nucleophilic substitution reaction between a 2-thiopyrimidine and a substituted benzyl halide.[1] The diverse range of possible substituents on both the pyrimidine and benzyl moieties allows for the fine-tuning of their physicochemical and biological properties.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The wavelength of maximum absorbance (λmax) is influenced by the extent of conjugation and the presence of electron-donating or electron-withdrawing groups.[6]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the 2-(benzylthio)pyrimidine derivative in a UV-transparent solvent (e.g., ethanol or methanol) at a known concentration (e.g., 1 mg/mL).[6]

• Dilution Series: Perform serial dilutions to obtain a range of concentrations that yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).[6]

• Instrumentation: Utilize a dual-beam UV-Vis spectrophotometer. Use quartz cuvettes for measurements in the UV region.[6]

• Data Acquisition: Scan the samples over a wavelength range of 200-400 nm to determine the λmax.[7]

Comparative Analysis of UV-Vis Spectra

The position of the λmax in substituted 2-(benzylthio)pyrimidines is sensitive to the nature of the substituents on both the pyrimidine and benzyl rings.

• Effect of Benzyl Ring Substituents: Electron-donating groups (e.g., -CH₃, -OCH₃) on the benzyl ring can cause a bathochromic shift (shift to longer wavelength) of the λmax due to increased electron density and stabilization of the excited state. Conversely, electron-withdrawing groups (e.g., -Cl, -NO₂) may lead to a hypsochromic shift (shift to shorter wavelength).

• Effect of Pyrimidine Ring Substituents: Substituents on the pyrimidine ring also modulate the electronic transitions. For example, halogenation of the pyrimidine ring can lead to significant shifts in the absorption bands.[8][9] A study on a specific pyrimidine derivative showed a λmax at 275 nm.[7][10]

The following Graphviz diagram illustrates the general workflow for UV-Vis spectral analysis.

Caption: Workflow for UV-Vis Spectral Analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[11]

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: Samples can be analyzed as a solid using the KBr pellet method or as a thin film.

• Instrumentation: A Fourier-Transform Infrared spectrophotometer is used.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

Comparative Analysis of FT-IR Spectra

The FT-IR spectra of substituted 2-(benzylthio)pyrimidines exhibit characteristic absorption bands corresponding to the vibrations of the pyrimidine ring, the benzyl group, and the C-S bond.

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Observations and Substituent Effects
C=N (pyrimidine ring)	Stretching	1600–1650	The position of this band can be influenced by substituents on the pyrimidine ring.[11]
C=C (aromatic)	Stretching	1450–1600	Multiple bands are typically observed in this region.
C-H (aromatic)	Stretching	3000–3100
C-H (aliphatic, -CH₂-)	Stretching	2850–2960
C-S	Stretching	600-800	This band can sometimes be weak and difficult to assign definitively.
Substituent Groups	Electron-withdrawing groups like -NO₂ will show strong characteristic stretches (e.g., ~1520 and ~1350 cm⁻¹). Halogen substituents (C-Cl, C-Br) will have absorptions in the fingerprint region.[11]

Key Insights from FT-IR:

• The presence of a strong band around 1600 cm⁻¹ is indicative of the C=N stretching of the pyrimidine ring.[11]

• The region between 1450 and 1600 cm⁻¹ will show multiple bands corresponding to the aromatic C=C stretching of both the pyrimidine and benzyl rings.

• Substituents on the benzyl ring will introduce their own characteristic absorption bands, aiding in structural confirmation. For instance, a nitro group will exhibit strong symmetric and asymmetric stretching vibrations.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and electronic environment of atoms within a molecule. Both ¹H and ¹³C NMR are indispensable for the characterization of 2-(benzylthio)pyrimidines.[3]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1]

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300, 400, or 600 MHz) is used.[1]

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a typical spectral width of 0-12 ppm.[6]

  • ¹³C NMR: A larger number of scans is usually required. Proton decoupling is employed to simplify the spectrum. The typical spectral width is 0-200 ppm.[6]

Comparative Analysis of ¹H NMR Spectra

The ¹H NMR spectra of 2-(benzylthio)pyrimidines show characteristic signals for the protons of the pyrimidine and benzyl rings, as well as the methylene bridge.

| Proton Environment | Typical Chemical Shift (δ, ppm) | Observations and Substituent Effects | | --- | --- | --- | --- | | Pyrimidine Protons | 7.0 - 9.0 | The chemical shifts are sensitive to the substituents on the pyrimidine ring. Electron-withdrawing groups will shift the signals downfield. | | Benzyl Aromatic Protons | 6.9 - 7.5 | The substitution pattern on the benzyl ring will determine the multiplicity and chemical shifts of these protons. | | S-CH₂- (Methylene) | 4.1 - 5.5 | This signal often appears as a singlet or a pair of doublets. In one study, this was observed as two doublets between 4.13 and 5.43 ppm.[1] | | Substituent Protons (e.g., -CH₃) | Varies | For example, a methyl group on the pyrimidine ring may appear around 2.5 ppm.[5] |

Influence of Substituents on ¹H NMR:

• Benzyl Ring Substituents: Electron-donating groups on the benzyl ring will cause an upfield shift of the aromatic proton signals, while electron-withdrawing groups will cause a downfield shift. This effect is more pronounced for protons in the ortho and para positions.

• Pyrimidine Ring Substituents: The electronic nature of substituents on the pyrimidine ring significantly impacts the chemical shifts of the pyrimidine protons.[12]

The following Graphviz diagram illustrates the general structure of a substituted 2-(benzylthio)pyrimidine and highlights the key proton environments.

Caption: Key Proton Environments in 2-(Benzylthio)pyrimidines.

Comparative Analysis of ¹³C NMR Spectra

The ¹³C NMR spectra provide information about the carbon skeleton of the molecule.

| Carbon Environment | Typical Chemical Shift (δ, ppm) | Observations and Substituent Effects | | --- | --- | --- | --- | | Pyrimidine C2 (C-S) | ~160-170 | This carbon is significantly deshielded due to its attachment to two nitrogen atoms and a sulfur atom. | | Other Pyrimidine Carbons | ~100-160 | The chemical shifts are dependent on the substitution pattern. | | Benzyl Aromatic Carbons | ~125-140 | The ipso-carbon (attached to the -CH₂S- group) and other substituted carbons will have distinct chemical shifts. | | S-CH₂- (Methylene) | ~35-40 | A representative value is around 37 ppm.[5] |

Influence of Substituents on ¹³C NMR:

• The electronic effects of substituents on both rings will influence the chemical shifts of the carbon atoms, following predictable trends (electron-donating groups cause upfield shifts, and electron-withdrawing groups cause downfield shifts).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity and structure.[13]

Experimental Protocol: Mass Spectrometry

• Ionization Method: Electron Ionization (EI) is often used for fragmentation analysis, while soft ionization techniques like Electrospray Ionization (ESI) are suitable for determining the molecular ion.[6][14]

• Instrumentation: A variety of mass analyzers can be used, including quadrupole, time-of-flight (TOF), or Orbitrap.[6]

• Data Acquisition: Data is typically acquired in full scan mode to observe the molecular ion and in tandem MS (MS/MS) mode to study fragmentation patterns.[6]

Comparative Analysis of Mass Spectra

The fragmentation of 2-(benzylthio)pyrimidines is influenced by the nature and position of substituents.

Common Fragmentation Pathways:

• Cleavage of the Benzyl-Sulfur Bond: A common fragmentation pathway involves the cleavage of the C-S bond, leading to the formation of a benzyl cation (m/z 91) or a substituted benzyl cation, and a pyrimidine-2-thiol fragment.

• Loss of the Benzyl Group: The loss of the entire benzyl group as a radical is also frequently observed.

• Fragmentation of the Pyrimidine Ring: Subsequent fragmentation of the pyrimidine ring can occur, often involving the loss of small neutral molecules like HCN.[14]

• Influence of Substituents: Substituents on the benzyl ring will influence the stability of the corresponding benzyl cation, affecting the relative abundance of this fragment. For example, electron-donating groups will stabilize the benzyl cation.

The following Graphviz diagram illustrates a common fragmentation pathway for 2-(benzylthio)pyrimidine.

Caption: A Common Mass Spectral Fragmentation Pathway.

Conclusion

The spectral analysis of substituted 2-(benzylthio)pyrimidines provides a wealth of information for their structural elucidation and characterization. Each spectroscopic technique offers unique insights into the molecular structure and the electronic effects of substituents. By systematically comparing the UV-Vis, FT-IR, NMR, and mass spectra of a series of these compounds, researchers can establish clear structure-spectra relationships. This guide provides a foundational framework for interpreting the spectral data of this important class of heterocyclic compounds, aiding in the rational design and development of new therapeutic agents.

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• Chaudhary, A., Singh, A., & Verma, P. K. (2014). Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. Organic and Medicinal Chemistry Letters, 4(1), 15. doi: 10.1186/s13588-014-0015-9.

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In Vivo Evaluation of Novel 2-(Benzylthio)pyrimidine Drug Candidates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern oncology, the pyrimidine scaffold remains a cornerstone in the design of novel therapeutics, particularly as kinase inhibitors and antimitotic agents.[1] The addition of a 2-(benzylthio) moiety to this privileged structure has given rise to a class of compounds with significant potential to overcome the challenges of current cancer treatments, including drug resistance. This guide provides an in-depth comparative analysis of the in vivo performance of novel drug candidates based on the 2-(benzylthio)pyrimidine core and its bioisosteres. We will delve into the experimental data that underpins their efficacy, explore the mechanistic rationale for their development, and provide detailed protocols for their preclinical evaluation.

The Rationale for Targeting Tubulin with 2-(Benzylthio)pyrimidine Analogs

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, intracellular transport, and the maintenance of cell shape. Their critical role in mitosis makes them an attractive target for anticancer drug development.[2][3] Agents that interfere with tubulin polymerization can arrest the cell cycle in the G2/M phase, leading to apoptotic cell death in rapidly dividing cancer cells.[4] The 2-(benzylthio)pyrimidine scaffold and its analogues have emerged as potent inhibitors of tubulin polymerization, often by binding to the colchicine site on β-tubulin.[4][5] This interaction disrupts the formation of the mitotic spindle, ultimately triggering apoptosis. The benzylthio group, in particular, has been shown to significantly enhance cytotoxic activity in certain heterocyclic scaffolds.[4]

Below is a diagram illustrating the proposed mechanism of action for 2-(benzylthio)pyrimidine-based tubulin inhibitors.

Caption: Mechanism of action of 2-(benzylthio)pyrimidine analogs as tubulin inhibitors.

Comparative In Vivo Efficacy of a Lead 2-(Benzylthio) Candidate

The in vivo antitumor efficacy of compound C21 was evaluated in a human cervical cancer (HeLa) xenograft mouse model.[5] The performance of C21 was compared against a known tubulin-destabilizing agent, combretastatin A-4 phosphate (CA-4P), and a vehicle control.

Treatment Group	Dosage	Tumor Growth Inhibition (%)	Reference
Compound C21	20 mg/kg	80.51	[5]
Compound C21	10 mg/kg	69.52	[5]
CA-4P	20 mg/kg	49.22	[5]
Vehicle Control	-	0	[5]

As the data indicates, compound C21 at a dose of 20 mg/kg demonstrated a remarkable tumor growth inhibition of 80.51%, significantly outperforming the established anticancer agent CA-4P at the same dosage.[5] This highlights the potent in vivo activity of the 2-(benzylthio) scaffold in this particular molecular context.

Alternative Therapeutic Avenues: Targeting VEGFR-2

Beyond tubulin polymerization, the versatile 2-(benzylthio)pyrimidine scaffold has been explored for its potential to inhibit other key oncogenic pathways, such as angiogenesis. The vascular endothelial growth factor receptor 2 (VEGFR-2) is a critical mediator of angiogenesis, a process essential for tumor growth and metastasis.[6] Several pyrimidine-based derivatives have been developed as potent VEGFR-2 inhibitors.[6][7]

The general mechanism involves the competitive binding of the pyrimidine derivative to the ATP-binding pocket of the VEGFR-2 kinase domain, thereby inhibiting its autophosphorylation and downstream signaling. This ultimately leads to a reduction in tumor-associated neovascularization.

Caption: Experimental workflow for in vivo efficacy testing in a xenograft model.

Acute Toxicity Study

A preliminary assessment of the test compound's toxicity is essential to determine a safe dosage range for efficacy studies.

1. Animal Model:

• Healthy adult mice (e.g., Swiss albino) of both sexes are used.
• Animals are acclimatized for at least one week before the experiment.

2. Dose Administration:

• The test compound is administered as a single dose via the intended route of administration for the efficacy studies.
• A range of doses, including a high dose expected to produce toxic effects and lower doses, are tested in different groups of animals. A control group receives the vehicle.

3. Observation:

• Animals are observed continuously for the first 4 hours after dosing and then periodically for 14 days.
• Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects. Body weight is recorded regularly.

4. Necropsy:

• At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.
• Major organs are examined for any pathological changes.

Conclusion and Future Directions

The 2-(benzylthio)pyrimidine scaffold and its bioisosteres represent a promising class of anticancer drug candidates with potent in vivo activity, as demonstrated by the significant tumor growth inhibition of lead compounds like C21 in preclinical models. [5]Their ability to target fundamental cellular processes such as tubulin polymerization and VEGFR-2 signaling provides a strong mechanistic basis for their therapeutic potential.

Future research should focus on direct, head-to-head in vivo comparisons of novel 2-(benzylthio)pyrimidine analogs to establish clear structure-activity relationships in a whole-animal context. Furthermore, comprehensive pharmacokinetic and pharmacodynamic studies will be crucial to optimize dosing regimens and predict clinical efficacy. The detailed experimental protocols provided in this guide offer a robust framework for conducting these essential preclinical evaluations. As our understanding of the in vivo behavior of these compounds deepens, the 2-(benzylthio)pyrimidine scaffold is poised to deliver the next generation of targeted cancer therapies.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(Benzylthio)pyrimidine-5-carbaldehyde

This guide provides essential safety and handling protocols for 2-(Benzylthio)pyrimidine-5-carbaldehyde (CAS No. 915920-15-9). As a compound frequently utilized in the synthesis of novel therapeutic agents and agrochemicals, its unique molecular structure—incorporating a thioether, a pyrimidine ring, and an aldehyde—necessitates a robust and well-informed approach to laboratory safety.[1][2][3] This document moves beyond a simple checklist to explain the scientific rationale behind each procedural step, ensuring a culture of safety and experimental integrity.

Hazard Analysis: Understanding the 'Why' Behind the 'What'

• Thioether Moiety (-S-CH₂-Ph): Organosulfur compounds, particularly thiols and thioethers, are notorious for their potent and often unpleasant odors.[5] While this compound is a thioether, not a more volatile thiol, it should still be handled as a potential source of malodor. More critically, sulfur-containing compounds can have varied toxicological profiles, making it imperative to prevent inhalation, ingestion, and skin contact. All handling should be performed with the assumption that the compound is malodorous and potentially toxic.

• Aldehyde Group (-CHO): Aldehydes as a chemical class are known to be irritants to the skin, eyes, and respiratory system. They can also act as contact sensitizers. Therefore, direct physical contact must be meticulously avoided.

• Pyrimidine Core: Pyrimidine derivatives are foundational in medicinal chemistry due to their biological activity, forming the backbone of many drugs.[1][2][3] This inherent bioactivity is the very reason for its use in research and underscores the need to prevent systemic exposure in the handler.

Given these factors, the primary safety directive is to use a combination of engineering controls and personal protective equipment (PPE) to create multiple barriers between the researcher and the chemical.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of PPE is not a matter of routine but a direct response to the specific chemical and physical hazards identified. For all operations involving 2-(Benzylthio)pyrimidine-5-carbaldehyde, from weighing to reaction work-up, the following PPE is mandatory.[6]

Protection Area	Required PPE	Standard/Specification	Rationale & Key Considerations
Eye & Face	Chemical Splash Goggles & Face Shield	ANSI Z87.1	Safety glasses are insufficient.[6][7] Goggles provide a seal against splashes and vapors. A face shield must be worn over goggles during procedures with a high risk of splashing (e.g., transferring solutions, quenching reactions).[6]
Body	Flame-Resistant (FR) Laboratory Coat	NFPA 2112	Must be fully buttoned with sleeves rolled down. An FR coat is crucial when working with flammable solvents commonly used in synthesis.
Hands	Double Nitrile Gloves	ASTM D6319	Double gloving allows for the immediate removal of the outer glove upon known or suspected contamination without exposing the skin. Inspect gloves for any signs of degradation before and during use. For prolonged or high-exposure tasks, consult a glove manufacturer's resistance guide.[6][7]
Respiratory	Certified Chemical Fume Hood	ASHRAE 110	This is an engineering control, not PPE, but it is the primary line of defense against inhalation. All manipulations of the solid compound and its solutions must occur within a properly functioning fume hood.
Feet	Closed-toe, liquid-resistant shoes	N/A	Protects feet from spills. Fabric or mesh-topped shoes are prohibited in the laboratory.[7]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, logical workflow minimizes the risk of accidental exposure and cross-contamination. The following diagram and protocols outline the essential steps for safely handling 2-(Benzylthio)pyrimidine-5-carbaldehyde.

Caption: Safe Handling Workflow for 2-(Benzylthio)pyrimidine-5-carbaldehyde.

Experimental Protocols

A. PPE Donning Sequence (Putting On):

• Lab Coat: Secure all buttons.

• Goggles and Face Shield: Adjust for a snug fit. Goggles first, then the face shield.

• Gloves: Put on the first pair of nitrile gloves. Pull the cuffs over the sleeves of your lab coat. Put on the second (outer) pair.

B. PPE Doffing Sequence (Taking Off): This sequence is critical to prevent contaminating your skin with chemicals that may be on your PPE.

• Outer Gloves: Peel off the first pair of gloves without touching the outside. Dispose of them in the designated hazardous waste container.

• Face Shield and Goggles: Remove by handling the head strap, not the front surface.

• Lab Coat: Remove by rolling it inside-out and away from your body.

• Inner Gloves: Peel off the final pair of gloves.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.

Disposal and Decontamination Plan

Effective decontamination and disposal are crucial for preventing residual exposure and environmental release.

Waste Disposal:

• Solid Waste: All disposable items contaminated with 2-(Benzylthio)pyrimidine-5-carbaldehyde (e.g., gloves, weighing paper, paper towels, silica gel) must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Collect all reaction mixtures, solvents, and rinsates in a compatible, sealed hazardous waste container. The container must be clearly labeled with the full chemical names of all components.

Glassware and Equipment Decontamination: Due to the thioether group, a specific decontamination procedure is required to mitigate odor and degrade residual compound.

• Initial Rinse: Perform an initial rinse of the glassware with a suitable solvent (e.g., acetone, ethanol) inside the fume hood. Collect this rinse as hazardous liquid waste.

• Bleach Soak: After the initial rinse, immerse the glassware in a designated container filled with a ~10% sodium hypochlorite solution (household bleach).[8] Allow the glassware to soak for at least 12-24 hours. This process oxidizes the thioether to less odorous and more easily handled sulfoxides or sulfones.

• Final Cleaning: After the bleach soak, remove the glassware, rinse thoroughly with water, and then proceed with standard laboratory washing procedures.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Spill:

  • Inside Fume Hood: If the spill is contained within the fume hood, absorb it with an inert material (e.g., vermiculite, sand). Carefully scoop the material into a hazardous waste container. Decontaminate the area with a solvent-soaked towel, followed by a wipe-down with a bleach solution. All cleanup materials are hazardous waste.

  • Outside Fume Hood: Evacuate the immediate area. Alert colleagues and your laboratory supervisor. Prevent entry to the area and call your institution's environmental health and safety office for assistance.

References

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• University of Nebraska-Lincoln. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• PubChem. (n.d.). 2-(Benzylthio)pyrimidine-5-carbaldehyde. Retrieved from [Link]

• Kasturi Aromatics. (n.d.). Material Safety Data Sheet (SDS/MSDS). Retrieved from [Link]

• University of Washington Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: How to Work with Thiols. Retrieved from [Link]

• UCLA Department of Chemistry and Biochemistry. (n.d.). Standard Operating Procedures for Using Stench Chemicals. Retrieved from [Link]

• University College London, Safety Services. (2020). Thiols. Retrieved from [Link]

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• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. Reagents & Solvents [chem.rochester.edu]